RapaLink-1

Core Science & Biosynthesis

RapaLink-1: A Technical Guide to its Mechanism of Action

Audience: Researchers, scientists, and drug development professionals.

Core Tenet: A Bivalent Approach to mTOR Inhibition

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial serine/threonine protein kinase that serves as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] Its innovative design overcomes limitations seen in previous generations of mTOR inhibitors by physically linking two distinct inhibitory molecules: rapamycin (a first-generation allosteric inhibitor) and MLN0128 (a second-generation ATP-competitive mTOR kinase inhibitor, also known as sapanisertib) via an inert chemical linker.[2][3][4][5]

This unique dimeric structure allows RapaLink-1 to engage with the mTOR complex at two separate sites simultaneously.[6] The rapamycin component binds to the FKBP12 protein, and this complex then allosterically binds to the FRB domain of mTOR.[3][7] The MLN0128 component directly targets the ATP-binding site within the mTOR kinase domain.[3] This dual-binding mechanism creates a high-avidity interaction that results in a more potent, selective, and durable inhibition of mTOR signaling compared to its constituent parts alone or in combination.[3][5][7]

A key feature of RapaLink-1 is its ability to effectively inhibit both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][8] This comprehensive blockade of mTOR signaling pathways leads to the suppression of phosphorylation of key downstream effectors, including p70S6K, 4EBP1 (downstream of mTORC1), and AKT (downstream of mTORC2).[8][9] This dual inhibition is critical for overcoming resistance mechanisms that can arise with inhibitors that only target mTORC1.[4][7] Furthermore, RapaLink-1 has demonstrated the ability to cross the blood-brain barrier, making it a promising agent for treating central nervous system malignancies like glioblastoma.[3][4][5]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the mTOR signaling pathway and the specific points of intervention by RapaLink-1.

Caption: RapaLink-1's bivalent inhibition of the mTOR signaling pathway.

Quantitative Data Summary

The efficacy of RapaLink-1 has been quantified across various cancer cell lines and in vivo models. The following tables summarize key findings.

Table 1: In Vitro Efficacy of RapaLink-1

Cell Line	Assay Type	Parameter	Concentration / Result	Reference
U87MG (Glioblastoma)	Cell Growth Inhibition	3-day treatment	Effective in 0-200 nM range	[4]
U87MG (Glioblastoma)	Cell Cycle Analysis	48-hour treatment	Arrests cells at G0/G1 phase at 0-12.5 nM	[4]
U87MG (Glioblastoma)	Western Blot	Inhibition of p-RPS6S235/236 & p-4EBP1T37/46	Effective at doses as low as 1.56 nM	[4][10]
Multiple Cell Lines	Western Blot	mTORC2/AKT Inhibition	Requires higher concentrations (≥6.25 nM)	[10]
Renal Cell Carcinoma (RCC)	Cell Proliferation	24-96 hour treatment	Suppressed proliferation	[9]
LAPC9 (Prostate Cancer)	Ex Vivo Tissue Slice	Proliferation (Ki67)	Significant reduction at 0.1-10 µM	[8]
LAPC9 (Prostate Cancer)	Organoid Viability	48-hour treatment	Significantly reduced viability at higher concentrations	[8]

Table 2: In Vivo Efficacy of RapaLink-1

Model	Cancer Type	Dosing Regimen	Outcome	Reference
Nude Mice (LAPC9 PDX)	Prostate Cancer	1.5 mg/kg, intraperitoneally, every 5-7 days	Significantly smaller tumors compared to vehicle	[8]
Nude Mice (RCC Xenograft)	Renal Cell Carcinoma	Every 5 days	Greater tumor-suppressive effects than temsirolimus	[9]
BALB/cNU/NU Mice	Glioblastoma	0.4 mg/kg or 4 mg/kg, intraperitoneally	Inhibition of mTORC1-4E-BP1 pathway in the brain	[11]
Fischer 344 Rats	Ischemia-Reperfusion	2 mg/kg	Inhibition of both mTORC1 and mTORC2	[10][12]

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the mechanism of action of RapaLink-1, based on published methodologies.

Cell Culture and Drug Treatment

• Cell Lines: Human cancer cell lines such as U87MG (glioblastoma), 786-o (renal cell carcinoma), and LAPC9 (prostate cancer) are commonly used.[4][8][9]

• Culture Conditions: Cells are maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, incubated at 37°C in a humidified atmosphere with 5% CO₂.

• RapaLink-1 Preparation: RapaLink-1 is supplied as a lyophilized powder. For a 10 mM stock solution, 5 mg of powder is reconstituted in 0.28 mL of DMSO.[1] Aliquots are stored at -20°C or -80°C for long-term use.[1][2]

• Treatment: For experiments, cells are seeded and allowed to adhere overnight. The following day, the media is replaced with fresh media containing RapaLink-1 at the desired final concentrations (typically ranging from low nM to µM).[4][8] A vehicle control (DMSO) is run in parallel.

Western Blot Analysis for Signaling Pathway Inhibition

This protocol assesses the phosphorylation status of mTOR pathway proteins.

• Cell Lysis: After drug treatment, cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.[8]

• Protein Quantification: Protein concentration in the lysates is determined using a Bradford assay.[8]

• SDS-PAGE and Transfer: Equal amounts of protein (10-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.[8]

• Immunoblotting:

  • The membrane is blocked for 1 hour at room temperature in 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST).

  • The membrane is incubated overnight at 4°C with primary antibodies targeting total and phosphorylated forms of key proteins (e.g., p-AKTS473, p-p70S6KT389, p-4EBP1T37/46, p-RPS6S235/236).[3][8][9]

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[8]

• Detection: The signal is visualized using an enhanced chemiluminescence (ECL) detection kit and captured with an imaging system.[8]

Cell Viability and Proliferation Assays

• Methodology: Assays like MTT, WST-1, or CellTiter-Glo are used.

• Procedure:

  • Cells are seeded in 96-well plates.

  • After 24 hours, cells are treated with a serial dilution of RapaLink-1.

  • After a specified incubation period (e.g., 48-96 hours), the reagent is added according to the manufacturer's protocol.

  • Absorbance or luminescence is measured to determine the relative number of viable cells. The results are often used to calculate IC50 values.

Experimental Workflow Diagram

The diagram below outlines a typical workflow for evaluating the in vitro effects of RapaLink-1.

Caption: General experimental workflow for in vitro analysis of RapaLink-1.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 7. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 9. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 12. Frontiers | Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption [frontiersin.org]

RapaLink-1: A Third-Generation Bivalent mTOR Inhibitor for Advanced Cancer Therapy

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The mechanistic target of rapamycin (B549165) (mTOR) is a critical regulator of cell growth, proliferation, and metabolism, making it a key target in oncology.[1][2] However, the efficacy of first and second-generation mTOR inhibitors has been limited by incomplete pathway inhibition and the development of resistance. RapaLink-1, a third-generation mTOR inhibitor, represents a significant advancement by combining the high affinity of rapamycin for mTORC1 with the potent kinase inhibition of MLN0128 in a single bivalent molecule.[1][3][4] This unique design allows for durable and comprehensive suppression of mTOR signaling, overcoming resistance mechanisms and demonstrating promising preclinical activity in various cancers, including glioblastoma, renal cell carcinoma, and prostate cancer.[3][4][5] This technical guide provides an in-depth overview of RapaLink-1, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and key signaling pathways.

Introduction: The Evolution of mTOR Inhibition

The mTOR serine/threonine kinase is a central node in cellular signaling, existing in two distinct multiprotein complexes: mTORC1 and mTORC2.[3][4][6] Dysregulation of the mTOR pathway is a common feature in many human cancers.[1]

• First-generation inhibitors (Rapalogs): Rapamycin and its analogs (rapalogs) are allosteric inhibitors that bind to FKBP12, which then targets the FRB domain of mTOR, primarily inhibiting mTORC1.[3] However, their inhibition of mTORC1 is incomplete, and they do not directly inhibit mTORC2.[3][6]

• Second-generation inhibitors (TORKi): ATP-competitive mTOR kinase inhibitors (TORKi), such as MLN0128, were developed to block the kinase activity of both mTORC1 and mTORC2.[3][4] While more potent, their clinical efficacy can be limited by short residence time and the emergence of resistance mutations in the kinase domain.[3][4]

• Third-generation inhibitors (RapaLink-1): RapaLink-1 is a bivalent inhibitor created by linking rapamycin to MLN0128.[3][7][8] This design allows it to simultaneously bind to the FRB domain (via the rapamycin moiety) and the kinase domain (via the MLN0128 moiety) of mTOR.[3] This dual binding leads to a more potent, selective, and durable inhibition of mTORC1 and overcomes resistance to previous generations of inhibitors.[3][9]

Mechanism of Action of RapaLink-1

RapaLink-1's unique structure dictates its potent and sustained mechanism of action. The rapamycin component binds to the intracellular protein FKBP12, and this complex then targets the FRB domain of mTOR.[3][4] The MLN0128 component simultaneously binds to the ATP-catalytic site within the mTOR kinase domain.[3] This bivalent interaction provides a stable and high-affinity binding to mTORC1, leading to superior inhibition compared to its constituent parts alone or in combination.[3]

At low doses, RapaLink-1 is highly selective for mTORC1, potently inhibiting the phosphorylation of its downstream effectors, 4E-BP1 and S6K1 (as measured by phosphorylation of its substrate RPS6).[3][10] Inhibition of mTORC2, as indicated by the phosphorylation of AKT at Ser473, is observed at higher concentrations.[3][11] This dose-dependent activity allows for the dissection of mTORC1- versus mTORC2-specific functions.[10][11] A key advantage of RapaLink-1 is its ability to effectively inhibit the phosphorylation of 4E-BP1, a crucial factor for protein synthesis and cell growth that is often incompletely inhibited by rapalogs.[3]

Quantitative Data: In Vitro Efficacy

RapaLink-1 has demonstrated potent anti-proliferative effects across a range of cancer cell lines, including those resistant to first and second-generation mTOR inhibitors.

Cell Line	Cancer Type	Assay	Endpoint	RapaLink-1 IC50	Notes	Reference
U87MG	Glioblastoma	Cell Growth	Inhibition	Not specified, but effective at nM concentrations	Arrests cells at G0/G1 phase.	[12]
LN229	Glioblastoma	Cell Proliferation	Inhibition	More potent than rapamycin or MLN0128 alone	-	[3]
Patient-Derived Xenografts (Glioblastoma)	Glioblastoma	Cell Growth	Inhibition	Superior efficacy compared to rapamycin or MLN0128	Crosses the blood-brain barrier.	[3]
786-o	Renal Cell Carcinoma	Proliferation, Migration, Invasion	Inhibition	Significantly greater effect than temsirolimus	Effective against sunitinib-resistant cells.	[4]
A498	Renal Cell Carcinoma	Proliferation, Migration, Invasion	Inhibition	Significantly greater effect than temsirolimus	-	[4]
LAPC9 (PDX Organoids)	Prostate Cancer	Viability	Inhibition	0.0046 µM	More effective than rapamycin and everolimus.	[5]
BM18 (PDX Organoids)	Prostate Cancer	Viability	Inhibition	0.0003 µM	-	[5]
MCF-7	Breast Cancer	Proliferation	Inhibition	Effective at nM concentrations	Overcomes resistance due to mTOR mutations.	[9]

Table 1: Summary of In Vitro Efficacy of RapaLink-1.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to characterize the activity of RapaLink-1.

Cell Viability and Proliferation Assays

These assays are fundamental to determining the cytotoxic and cytostatic effects of RapaLink-1.

Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of RapaLink-1 (e.g., ranging from low nM to µM concentrations) for 24 to 96 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control and calculate the IC50 value using non-linear regression analysis.[13]

Western Blotting for mTOR Pathway Analysis

Western blotting is crucial for assessing the phosphorylation status of key downstream effectors of mTORC1 and mTORC2.

Protocol: Western Blotting

• Cell Lysis: Treat cells with the desired concentrations of RapaLink-1 for a specified time. Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key primary antibodies include:

    • Phospho-4E-BP1 (Thr37/46)

    • Total 4E-BP1

    • Phospho-p70 S6 Kinase (Thr389)

    • Total p70 S6 Kinase

    • Phospho-Akt (Ser473)

    • Total Akt

    • A loading control (e.g., β-actin or GAPDH)

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

In Vitro mTOR Kinase Assay

This assay directly measures the enzymatic activity of mTOR and its inhibition by RapaLink-1.

Protocol: In Vitro Kinase Assay

• Immunoprecipitation of mTORC1:

  • Lyse cells (e.g., HEK293T) in a CHAPS-containing lysis buffer.

  • Immunoprecipitate mTORC1 using an antibody against a component of the complex (e.g., Raptor or mTOR).[14]

• Kinase Reaction:

  • Resuspend the immunoprecipitated mTORC1 beads in a kinase assay buffer.

  • Add a recombinant, inactive substrate (e.g., GST-4E-BP1 or inactive S6K1).[14][15]

  • Add ATP and varying concentrations of RapaLink-1 to the reaction mixture.

  • Incubate the reaction at 30°C for 30 minutes.[15]

• Detection:

  • Stop the reaction by adding SDS-PAGE sample buffer.

  • Analyze the phosphorylation of the substrate by Western blotting using a phospho-specific antibody.

• Analysis: Quantify the level of substrate phosphorylation to determine the inhibitory activity of RapaLink-1.

Signaling Pathways and Experimental Workflows

Visualizing the complex signaling networks and experimental procedures is essential for a comprehensive understanding of RapaLink-1's function and evaluation.

RapaLink-1 Mechanism of Action on mTOR

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. mdpi.com [mdpi.com]
• 3. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 4. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 6. Next-generation mTOR inhibitors in clinical oncology: how pathway complexity informs therapeutic strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 8. medkoo.com [medkoo.com]
• 9. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. mdpi.com [mdpi.com]
• 14. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]
• 15. aacrjournals.org [aacrjournals.org]

RapaLink-1 in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a critical signaling node in cancer cell growth, proliferation, and survival.[1][2] This small-molecule inhibitor is uniquely designed by chemically linking a rapamycin analog with MLN0128, an ATP-competitive mTOR kinase inhibitor.[2][3][4] This structure allows RapaLink-1 to simultaneously bind to two distinct sites on the mTOR complex, offering a more potent and durable inhibition of both mTOR complex 1 (mTORC1) and mTOR complex 2 (mTORC2) compared to its predecessors.[3][5] Its ability to overcome resistance mechanisms to first and second-generation mTOR inhibitors and its capacity to cross the blood-brain barrier have positioned RapaLink-1 as a promising therapeutic agent in various cancers, including glioblastoma, renal cell carcinoma, and prostate cancer.[1][6][7]

Mechanism of Action

RapaLink-1 exerts its anti-cancer effects through the dual inhibition of mTORC1 and mTORC2. At low nanomolar concentrations, it selectively and completely inhibits mTORC1 signaling, affecting both rapamycin-sensitive substrates like S6 kinase (S6K) and rapamycin-resistant substrates like 4E-binding protein 1 (4E-BP1).[8] At higher doses, it also inhibits mTORC2, which is involved in the activation of Akt.[8] This comprehensive blockade of mTOR signaling leads to the suppression of cell proliferation, induction of apoptosis, and cell cycle arrest at the G0/G1 phase.[4][7][9]

Signaling Pathway Inhibition

The following diagram illustrates the points of inhibition of RapaLink-1 in the mTOR signaling pathway.

Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 complexes.

Quantitative Data on RapaLink-1 Efficacy

The following tables summarize the quantitative data on the efficacy of RapaLink-1 in various cancer cell lines and in vivo models as reported in the literature.

Table 1: In Vitro Efficacy of RapaLink-1

Cell Line	Cancer Type	Parameter	Concentration	Effect	Reference
U87MG	Glioblastoma	p-RPS6S235/236 & p-4EBP1T37/46 Inhibition	1.56 nM	Selective inhibition	[7][9]
LN229	Glioblastoma	mTORC2 Inhibition	>1.56 nM	Dose-dependent inhibition	[9]
Patient-Derived Xenografts	Glioblastoma	mTORC2 Inhibition	>1.56 nM	Dose-dependent inhibition	[9]
786-o	Renal Cell Carcinoma	Apoptosis Induction	Not Specified	Induced apoptosis	[4]
A498	Renal Cell Carcinoma	Apoptosis Induction	Not Specified	Induced apoptosis	[4]
Sunitinib-Resistant RCC cells	Renal Cell Carcinoma	Cell Proliferation	Not Specified	Greater suppression than temsirolimus	[4]
LAPC9 (PDX)	Prostate Cancer	Cell Proliferation (ex vivo)	0.1 - 10 µM	Significant reduction	[5]
MCF-7	Breast Cancer	mTORC1/C2 Inhibition	1 - 3 nM	Inhibition of phosphorylation of targets	[10]
MDA-MB-468 (mutant mTOR)	Breast Cancer	mTOR Signaling	Not Specified	Overcomes resistance to rapamycin and MLN0128	[10]

Table 2: In Vivo Efficacy of RapaLink-1

Model	Cancer Type	Dosage	Effect	Reference
Glioblastoma Xenografts	Glioblastoma	Not Specified	Marked reduction in tumor growth	[9]
Sunitinib-Resistant RCC Xenografts	Renal Cell Carcinoma	Not Specified	77% average reduction in tumor volume	[4]
Normal BALB/cnu/nu Mice (Brain Tissue)	N/A	Not Specified	Dose-dependent inhibition of p-RPS6S235/236 and p-4EBP1T37/46	[11]

Experimental Protocols

Below are detailed methodologies for key experiments commonly used to evaluate the efficacy of RapaLink-1.

Cell Culture and Drug Treatment

• Cell Lines: Human cancer cell lines (e.g., U87MG for glioblastoma, 786-o for renal cell carcinoma) are maintained in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Drug Preparation: RapaLink-1 is typically supplied as a lyophilized powder and reconstituted in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution (e.g., 10 mM).[1] Working concentrations are prepared by diluting the stock solution in cell culture media.

• Treatment: Cells are seeded in multi-well plates and allowed to adhere overnight. The following day, the media is replaced with fresh media containing the desired concentrations of RapaLink-1 or vehicle control (DMSO). Treatment duration can vary depending on the assay (e.g., 4 hours for signaling studies, 72 hours for proliferation assays).[10]

Western Blotting for Signaling Pathway Analysis

• Cell Lysis: After drug treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against total and phosphorylated forms of mTOR pathway proteins (e.g., mTOR, Akt, S6K, 4E-BP1) overnight at 4°C.

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Proliferation Assay

• Seeding: Cells are seeded in 96-well plates at a density of 3,000-5,000 cells per well and allowed to attach overnight.

• Treatment: Cells are treated with a range of concentrations of RapaLink-1 for 72 hours.

• Quantification: Cell viability is assessed using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo. The absorbance or luminescence is measured using a plate reader.

• Data Analysis: The results are expressed as a percentage of the vehicle-treated control, and IC50 values are calculated using non-linear regression analysis.

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Cancer cells (e.g., 1 x 106 cells) are suspended in a mixture of media and Matrigel and injected subcutaneously into the flank of each mouse.

• Treatment: Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and control groups. RapaLink-1 is administered via intraperitoneal (IP) injection at a specified dose and schedule (e.g., every 5 days).[4]

• Monitoring: Tumor volume is measured regularly (e.g., twice a week) using calipers. Animal body weight and overall health are also monitored.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for further analysis (e.g., Western blotting, immunohistochemistry).

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating RapaLink-1 in a cancer research setting.

Caption: A general workflow for preclinical evaluation of RapaLink-1.

Conclusion

RapaLink-1 represents a significant advancement in the development of mTOR inhibitors for cancer therapy. Its unique bivalent mechanism of action provides a more complete and durable inhibition of the mTOR pathway, overcoming limitations of previous generations of inhibitors. The data summarized in this guide highlight its potent anti-cancer activity in a range of preclinical models. The detailed protocols and workflows provided herein serve as a resource for researchers aiming to further investigate the therapeutic potential of RapaLink-1 in various cancer contexts.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 4. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 6. cdn.amegroups.cn [cdn.amegroups.cn]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 10. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

RapaLink-1: A Novel Regulator of Cellular Senescence and Aging

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The quest to understand and therapeutically target the fundamental mechanisms of aging has identified the mechanistic target of rapamycin (B549165) (mTOR) pathway as a key regulator of cellular senescence and lifespan. RapaLink-1, a third-generation, bi-steric mTOR inhibitor, has emerged as a promising tool and potential therapeutic agent in this field. By combining the allosteric inhibition of rapamycin with an ATP-competitive inhibitor, sapanisertib (B612132) (MLN0128), RapaLink-1 offers a more potent and specific inhibition of mTOR Complex 1 (mTORC1).[1][2][3] This guide provides a comprehensive overview of the current understanding of RapaLink-1's role in cellular senescence and aging, detailing its mechanism of action, summarizing key experimental findings, and outlining relevant methodologies for researchers.

Mechanism of Action: Dual Inhibition of the mTOR Pathway

RapaLink-1 is a dimeric molecule synthesized through click chemistry, joining rapamycin to a derivative of sapanisertib via a polyethylene (B3416737) glycol linker.[1] This unique structure allows it to simultaneously bind to two distinct sites on the mTOR complex, leading to a more profound and durable inhibition of mTORC1 activity compared to its predecessors.[2]

The primary mechanism of RapaLink-1 in the context of aging and senescence revolves around its potent and selective inhibition of mTORC1.[4][5] This complex plays a central role in integrating signals from nutrients and growth factors to regulate cell growth, proliferation, and metabolism.[6][7] By inhibiting mTORC1, RapaLink-1 influences several downstream signaling pathways implicated in senescence and aging:

• Inhibition of Protein Synthesis: mTORC1 promotes protein synthesis by phosphorylating key targets like S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). RapaLink-1 effectively suppresses the phosphorylation of S6 and 4E-BP1, leading to a reduction in global protein translation, a hallmark of mTOR inhibition.[8][9]

• Modulation of Pro-inflammatory Pathways: Chronic inflammation is a key feature of aging, and the senescence-associated secretory phenotype (SASP) contributes significantly to this. RapaLink-1 has been shown to inhibit the activation of pro-inflammatory pathways such as NF-κB and Mitogen-Activated Protein Kinases (MAPKs), including p38 and ERK.[8][10] This leads to a reduction in the expression of SASP factors like pro-inflammatory molecules and matrix metalloproteinases (MMPs).[8][9][10]

• Induction of Autophagy: Autophagy is a cellular recycling process that degrades damaged organelles and proteins, and its decline is associated with aging. While mTORC1 is a negative regulator of autophagy, the interplay in senescent cells is complex.[11] RapaLink-1's inhibition of mTORC1 is expected to promote autophagy, contributing to its anti-senescence effects.[2]

RapaLink-1 in Cellular Senescence

Cellular senescence is a state of irreversible cell cycle arrest that contributes to aging and age-related diseases. RapaLink-1 has demonstrated significant anti-senescence properties in preclinical models. A key study investigating the effects of RapaLink-1 on ethanol-induced senescence in endothelial cells revealed its protective capabilities.[8][9][10]

Key Findings in Endothelial Cell Senescence:

• Reduction of Senescence Markers: Treatment with RapaLink-1 significantly reduced the number of senescent cells, as measured by β-galactosidase staining.[8] It also attenuated the expression of the cell cycle inhibitor p21, a key marker of senescence, at both the protein and mRNA levels.[8][12]

• Protection Against DNA Damage: RapaLink-1 was found to inhibit oxidative stress-induced DNA damage, a primary trigger of senescence.[8][9][10]

• Restoration of Nuclear Integrity: The drug improved the expression of Lamin B1, a nuclear lamina protein whose loss is a hallmark of senescence, and enhanced the expression of the DNA repair protein KU70.[8][9][10][12]

• Suppression of the Senescence-Associated Secretory Phenotype (SASP): RapaLink-1 suppressed the mRNA expression of several SASP components, including ICAM-1, E-selectin, MCP-1, IL-8, and MMP-2, thereby mitigating the pro-inflammatory environment created by senescent cells.[8][10]

Quantitative Data on RapaLink-1's Effects on Ethanol-Induced Endothelial Senescence

Parameter	Control	Ethanol (EtOH)	EtOH + RapaLink-1	p-value	Reference
β-gal Positive Cells (%)	4.06 ± 1.06	25.28 ± 2.54	1.67 ± 1.88	p < 0.0001	[8]
Relative Protein Expression of p21	Significantly Lower	Significantly Higher	Reduced vs. EtOH	-	[8][12]
Relative Protein Expression of Lamin B1	Normal	Decreased	Improved vs. EtOH	-	[8][12]
Relative Protein Expression of KU70	Normal	Unchanged	Improved vs. EtOH	-	[8][12]
Relative mRNA Expression of p21	Significantly Lower	Significantly Higher	Mitigated vs. EtOH	-	[8][12]

RapaLink-1 and Lifespan Extension

Beyond its effects on cellular senescence, RapaLink-1 has shown promise in extending lifespan in model organisms. Studies using fission yeast (Schizosaccharomyces pombe) have provided crucial insights into its pro-longevity mechanisms.

Key Findings in Yeast Chronological Lifespan:

• TORC1-Dependent Lifespan Extension: RapaLink-1 extends the chronological lifespan of fission yeast in a manner similar to rapamycin, acting primarily through the inhibition of the TORC1 pathway.[13][14][15]

• Novel Metabolic Feedback Loop: A surprising discovery was that RapaLink-1 activates the expression of agmatinase genes. These enzymes are involved in the conversion of agmatine (B1664431) to putrescine. This revealed a previously unknown metabolic feedback loop where these metabolites help maintain low TORC1 activity, thereby promoting longevity.[13][14][16]

• Distinct Molecular Signature: While both rapamycin and RapaLink-1 suppress cell growth, RapaLink-1 imparts a more subtle, long-term deviation from normal growth patterns. It also modulates the expression of over 500 genes in a unique manner compared to rapamycin, indicating that it targets additional biological pathways.[14]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the research on RapaLink-1.

Senescence-Associated β-Galactosidase (SA-β-gal) Staining

• Objective: To detect senescent cells, which exhibit increased β-galactosidase activity at pH 6.0.

• Methodology:

  • Cells are seeded in culture plates and treated with the respective compounds (e.g., ethanol, RapaLink-1) for the desired duration.

  • After treatment, cells are washed with phosphate-buffered saline (PBS).

  • Cells are fixed with a solution of 2% formaldehyde (B43269) and 0.2% glutaraldehyde (B144438) in PBS for 5-15 minutes at room temperature.

  • After washing with PBS, the staining solution is added. The staining solution consists of 1 mg/mL of X-gal (5-bromo-4-chloro-3-indolyl β-D-galactopyranoside), 40 mM citric acid/sodium phosphate (B84403) buffer (pH 6.0), 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, and 2 mM MgCl2.

  • Cells are incubated at 37°C without CO2 for 12-24 hours, protected from light.

  • The percentage of blue-stained (senescent) cells is determined by counting under a light microscope.[8]

Western Blotting for Protein Expression Analysis

• Objective: To quantify the relative expression levels of specific proteins (e.g., p21, Lamin B1, KU70, phosphorylated S6).

• Methodology:

  • Total protein is extracted from treated and control cells using a RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA protein assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane is incubated with primary antibodies against the target proteins (e.g., anti-p21, anti-Lamin B1, anti-p-S6) overnight at 4°C.

  • After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities are quantified using densitometry software, and expression levels are normalized to a loading control such as β-actin or GAPDH.[9]

Quantitative Real-Time PCR (qRT-PCR) for mRNA Expression Analysis

• Objective: To measure the relative mRNA levels of genes of interest (e.g., p21, SASP factors).

• Methodology:

  • Total RNA is isolated from cells using a suitable RNA extraction kit.

  • The concentration and purity of the RNA are determined by spectrophotometry.

  • cDNA is synthesized from the total RNA using a reverse transcription kit.

  • qRT-PCR is performed using a real-time PCR system with a SYBR Green-based master mix and gene-specific primers.

  • The thermal cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • The relative expression of the target genes is calculated using the 2^-ΔΔCt method, with a housekeeping gene (e.g., GAPDH) used for normalization.

Signaling Pathways and Experimental Workflows

Caption: Signaling pathways modulated by RapaLink-1 to inhibit cellular senescence.

Caption: General experimental workflow for assessing the effects of RapaLink-1 on cellular senescence.

Conclusion and Future Directions

RapaLink-1 represents a significant advancement in the pharmacological targeting of the mTOR pathway for aging and senescence. Its potent and specific inhibition of mTORC1, coupled with its ability to modulate key pro-senescence signaling pathways, underscores its potential as a geroprotective agent. The discovery of its influence on the agmatine-putrescine metabolic axis opens new avenues for research into the intricate connections between metabolism and aging.

Future research should focus on validating these findings in mammalian models of aging and age-related diseases. Elucidating the full spectrum of RapaLink-1's molecular targets and its long-term safety profile will be crucial for its potential translation into clinical applications for promoting healthy aging. The development of RapaLink-1 and similar next-generation mTOR inhibitors provides powerful tools for both understanding the biology of aging and developing novel therapeutic strategies to extend healthspan.

References

• 1. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RapaLink-1 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Targeting the biology of aging with mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mTOR as a central regulator of lifespan and aging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scitechdaily.com [scitechdaily.com]
• 14. New drug Rapalink-1 slows cellular aging, study finds - The Brighter Side of News [thebrighterside.news]
• 15. biorxiv.org [biorxiv.org]
• 16. news-medical.net [news-medical.net]

RapaLink-1 Versus First and Second-Generation mTOR Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The mechanistic target of rapamycin (B549165) (mTOR) is a pivotal serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1] Its dysregulation is a frequent event in numerous cancers, making it a prime therapeutic target.[2] This has led to the development of several classes of mTOR inhibitors. First-generation inhibitors, known as rapalogs, allosterically and primarily target mTOR Complex 1 (mTORC1).[3] However, their efficacy can be limited by feedback activation of the PI3K/Akt signaling pathway.[3] To address this, second-generation mTOR inhibitors were developed as ATP-competitive inhibitors of the mTOR kinase domain, targeting both mTORC1 and mTORC2.[1] More recently, a novel class of bivalent inhibitors has emerged, exemplified by RapaLink-1, which combines the features of both first and second-generation inhibitors.[4] This technical guide provides an in-depth comparison of RapaLink-1 with first and second-generation mTOR inhibitors, focusing on their mechanisms of action, quantitative performance, and the experimental protocols used for their evaluation.

Mechanisms of Action: An Evolutionary Perspective

The different generations of mTOR inhibitors are distinguished by their unique mechanisms of binding to the mTOR protein, leading to distinct biological consequences.

First-Generation mTOR Inhibitors (Rapalogs)

Rapalogs, which include rapamycin (sirolimus), everolimus, and temsirolimus, are allosteric inhibitors of mTORC1.[5] They function by first forming a complex with the intracellular protein FKBP12.[6] This drug-protein complex then binds to the FKBP12-Rapamycin Binding (FRB) domain of mTOR, leading to the inhibition of mTORC1 signaling.[6] This allosteric inhibition is not directed at the kinase active site but rather disrupts the interaction of mTOR with its substrates.[6] A key limitation of rapalogs is their incomplete inhibition of mTORC1 and the potential for a negative feedback loop activation of the PI3K/Akt pathway, which can promote cell survival.[6]

Second-Generation mTOR Inhibitors (mTOR Kinase Inhibitors)

Second-generation mTOR inhibitors, such as sapanisertib (B612132) (INK-128/MLN0128) and vistusertib (B1684010) (AZD2014), were designed to overcome the limitations of rapalogs. These molecules are ATP-competitive and bind directly to the kinase domain of mTOR, thereby inhibiting the activity of both mTORC1 and mTORC2.[1] This dual inhibition leads to a more comprehensive blockade of mTOR signaling, including the prevention of the feedback activation of Akt.[2]

RapaLink-1: A Bivalent Third-Generation Inhibitor

RapaLink-1 represents a novel approach to mTOR inhibition. It is a bivalent molecule created by linking rapamycin to a derivative of the second-generation inhibitor sapanisertib via an inert chemical linker.[4][7] This unique structure allows RapaLink-1 to simultaneously bind to both the FRB domain (via the rapamycin moiety) and the ATP-binding site of the mTOR kinase domain (via the sapanisertib-like moiety).[8] This dual binding mechanism results in a potent and durable inhibition of mTORC1 and, at higher concentrations, mTORC2.[9][10]

Quantitative Data Presentation

The following tables summarize the inhibitory activities of representative first and second-generation mTOR inhibitors and RapaLink-1. It is important to note that IC50 values can vary depending on the specific assay conditions, cell lines, and substrates used.

Table 1: Inhibitory Concentration (IC50) of First-Generation mTOR Inhibitors (Rapalogs)

Compound	Target	Assay Type	IC50 (nM)	Reference
Rapamycin	mTORC1	Cellular (p-S6K1)	~1-10	[11]
Everolimus	mTORC1	Cellular (p-S6K1)	~2-20	[11]
Temsirolimus	mTOR	Cell-free	1760	[12]

Table 2: Inhibitory Concentration (IC50) and Inhibition Constant (Ki) of Second-Generation mTOR Inhibitors

Compound	Target	Assay Type	IC50 (nM)	Ki (nM)	Reference
Sapanisertib (INK-128)	mTOR	Cell-free	1	-	[13]
Vistusertib (AZD2014)	mTOR	Cell-free	2.81	-
OSI-027	mTOR	Cell-free	4	-	[2]
PP242	mTOR	Cell-free	8	-
KU-0063794	mTOR	Cell-free	10	-	[2]
NVP-BEZ235	mTOR/PI3Kα	Cell-free	20.7 / 4	-	[2]
PKI-587	mTOR/PI3Kα	Cell-free	1.6 / 0.4	-	[2]

Table 3: Inhibitory Activity of RapaLink-1

Compound	Target	Assay Type	IC50 (nM)	Notes	Reference
RapaLink-1	mTORC1 (p-RPS6, p-4EBP1)	Cellular (U87MG)	1.56	Selectively inhibits mTORC1 at low doses.	[9][10]
RapaLink-1	mTORC2 (p-AKT S473)	Cellular (LN229, U87MG)	> 6.25	Inhibition of mTORC2 occurs at higher doses.	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize and compare mTOR inhibitors.

In Vitro mTOR Kinase Assay

This assay directly measures the enzymatic activity of mTOR and its inhibition by test compounds.

Protocol:

• Immunoprecipitation of mTORC1/mTORC2:

  • Lyse cultured cells (e.g., HEK293T) in a CHAPS-based lysis buffer to preserve the integrity of the mTOR complexes.

  • Incubate cell lysates with antibodies specific for mTORC1 (anti-Raptor) or mTORC2 (anti-Rictor) overnight at 4°C.

  • Add protein A/G agarose (B213101) beads to capture the antibody-mTOR complex.

  • Wash the immunoprecipitates multiple times with lysis buffer to remove non-specific proteins.

• Kinase Reaction:

  • Resuspend the immunoprecipitated mTOR complex in a kinase assay buffer containing MgCl2 and ATP.

  • Add a recombinant substrate, such as 4E-BP1 for mTORC1 or a dead-kinase version of AKT for mTORC2.

  • Add the test inhibitor at various concentrations.

  • Initiate the reaction by adding ATP and incubate at 30°C for 20-30 minutes.

• Detection of Substrate Phosphorylation:

  • Stop the reaction by adding SDS-PAGE loading buffer and boiling the samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Perform a Western blot using a phospho-specific antibody against the substrate (e.g., anti-phospho-4E-BP1 [Thr37/46] or anti-phospho-AKT [Ser473]).

  • Quantify the band intensities to determine the extent of inhibition and calculate IC50 values.

Cellular Assay for mTOR Inhibition (Western Blotting)

This method assesses the inhibitory effect of compounds on the mTOR signaling pathway within a cellular context.

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., MCF-7, U87MG) and allow them to adhere overnight.

  • Treat the cells with the mTOR inhibitor at a range of concentrations for a specified duration (e.g., 2-4 hours).

• Protein Extraction:

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of mTOR downstream targets, such as p-S6K (Thr389), S6K, p-4E-BP1 (Thr37/46), 4E-BP1, p-AKT (Ser473), and AKT. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the band intensities to assess the level of protein phosphorylation and inhibition.

Cell Viability Assay

This assay determines the effect of mTOR inhibitors on the proliferation and viability of cancer cell lines.

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density.

• Compound Treatment:

  • After 24 hours, treat the cells with a serial dilution of the mTOR inhibitor. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the cells for a period of 48-72 hours.

• Viability Assessment:

  • Add a viability reagent such as MTT, MTS, or resazurin (B115843) to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the cell viability against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Mandatory Visualizations

Signaling Pathways

References

• 1. mTOR inhibitors - Wikipedia [en.wikipedia.org]
• 2. Current development of the second generation of mTOR inhibitors as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. mTOR Inhibitors at a Glance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mTOR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biomarker-Based Phase II Study of Sapanisertib (TAK-228): An mTORC1/2 Inhibitor in Patients With Refractory Metastatic Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

RapaLink-1: A Technical Guide to a Third-Generation mTOR Inhibitor in Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the key advantages and applications of RapaLink-1, a novel third-generation mTOR inhibitor, in a research setting. RapaLink-1 represents a significant advancement in the targeted inhibition of the mTOR signaling pathway, a critical regulator of cell growth, proliferation, and metabolism that is frequently dysregulated in cancer and other diseases.

Core Advantages of RapaLink-1

RapaLink-1 is a bivalent inhibitor, ingeniously designed by linking rapamycin (B549165) to the ATP-competitive mTOR kinase inhibitor MLN0128.[1] This unique structure allows it to simultaneously bind to two distinct sites on the mTOR complex, the FRB domain (via the rapamycin moiety) and the kinase domain (via the MLN0128 moiety).[2] This dual-binding mechanism confers several key advantages over previous generations of mTOR inhibitors.[1][2]

1. Enhanced Potency and Dual mTORC1/mTORC2 Inhibition:

RapaLink-1 potently inhibits both mTORC1 and mTORC2 complexes.[3] Unlike first-generation inhibitors like rapamycin, which primarily allosterically inhibit mTORC1, RapaLink-1's ATP-competitive component allows for the direct inhibition of the kinase activity of both complexes.[1][3] This leads to a more complete and durable blockade of mTOR signaling.[4] For instance, RapaLink-1 has been shown to selectively inhibit the phosphorylation of mTORC1 substrates p-RPS6S235/236 and p-4EBP1T37/46 at concentrations as low as 1.56 nM.[1][5]

2. Overcoming Resistance:

A significant challenge in cancer therapy is the development of resistance to targeted agents. RapaLink-1 has demonstrated the ability to overcome resistance mechanisms that limit the efficacy of first- and second-generation mTOR inhibitors.[1] Its bivalent binding mode is effective against certain mTOR mutations that confer resistance to either rapamycin or ATP-competitive inhibitors alone.

3. Superior Efficacy in Preclinical Models:

In various preclinical cancer models, including glioblastoma, renal cell carcinoma, and prostate cancer, RapaLink-1 has demonstrated superior anti-tumor effects compared to rapamycin or MLN0128 alone.[2][3][6] It has been shown to more effectively inhibit cell proliferation, induce apoptosis, and cause cell cycle arrest in cancer cells.[3][7]

4. Blood-Brain Barrier Permeability:

A critical feature for treating brain tumors is the ability of a drug to cross the blood-brain barrier. RapaLink-1 has been shown to be brain-permeable, making it a promising candidate for the treatment of glioblastoma and other central nervous system malignancies.[2][5]

Quantitative Data

The following tables summarize the available quantitative data on the efficacy of RapaLink-1 in various cancer cell models.

Table 1: IC50 Values of RapaLink-1 in Glioblastoma Stem Cells (GSCs) [7]

Cell Line	Subtype	IC50 (nM)
SF188	Pediatric	1.5
BTSC233	Mesenchymal	6
JHH520	Mesenchymal	12
GBM1	Classical	24
NCH644	Proneural	48

Table 2: IC50 Values of RapaLink-1 in Prostate Cancer Organoids [6]

PDX Model	Description	IC50 (µM)
LAPC9	Prostate Cancer	0.0046
BM18	Bone Metastasis	0.0003

Signaling Pathways and Experimental Workflows

mTOR Signaling Pathway Inhibition by RapaLink-1

RapaLink-1 exerts its effects by inhibiting the PI3K/AKT/mTOR signaling pathway, which is a central regulator of cellular processes. The following diagram illustrates the key components of this pathway and the points of inhibition by RapaLink-1.

Caption: The mTOR signaling pathway and points of inhibition by RapaLink-1.

Experimental Workflow for Assessing RapaLink-1 Efficacy

A typical workflow to evaluate the efficacy of RapaLink-1 in a cancer cell line involves a series of in vitro assays.

Caption: A standard experimental workflow for evaluating RapaLink-1.

Key Experimental Protocols

The following sections provide detailed methodologies for key experiments commonly used to assess the effects of RapaLink-1.

Western Blot Analysis of mTOR Pathway Proteins

This protocol is for the detection of key phosphorylated and total proteins in the mTOR signaling pathway following treatment with RapaLink-1.

1. Cell Lysis and Protein Quantification:

• Culture cells to 70-80% confluency and treat with desired concentrations of RapaLink-1, rapamycin, MLN0128, and vehicle control for the specified time.

• Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate. Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

• Denature protein lysates by boiling in Laemmli sample buffer.

• Load equal amounts of protein (20-30 µg) onto a 4-12% Bis-Tris polyacrylamide gel.

• Perform electrophoresis to separate proteins by size.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-mTOR, mTOR, p-AKT, AKT, p-S6K, S6K, p-4EBP1, 4EBP1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensities using densitometry software.

Annexin V Apoptosis Assay

This flow cytometry-based assay is used to quantify the percentage of apoptotic cells after RapaLink-1 treatment.

1. Cell Preparation:

• Seed cells and treat with RapaLink-1 and controls as described for the Western blot protocol.

• Harvest both adherent and floating cells.

• Wash the cells twice with cold PBS.

2. Staining:

• Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 106 cells/mL.

• Add FITC-conjugated Annexin V and propidium (B1200493) iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

3. Flow Cytometry Analysis:

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the stained cells by flow cytometry within one hour.

• Use unstained cells, cells stained only with Annexin V-FITC, and cells stained only with PI as controls for setting compensation and gates.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

XTT Cell Viability Assay

This colorimetric assay measures cell viability based on the metabolic activity of the cells.

1. Cell Seeding and Treatment:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Allow the cells to adhere overnight.

• Treat the cells with a range of concentrations of RapaLink-1 and controls. Include wells with media only as a blank control.

• Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

2. XTT Reagent Preparation and Incubation:

• Prepare the XTT labeling mixture according to the manufacturer's instructions by mixing the XTT labeling reagent and the electron-coupling reagent.

• Add the XTT labeling mixture to each well.

• Incubate the plate for 2-4 hours at 37°C in a CO2 incubator, or until a color change is apparent.

3. Absorbance Measurement:

• Shake the plate gently to evenly distribute the color.

• Measure the absorbance of each well at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is recommended.

4. Data Analysis:

• Subtract the absorbance of the blank wells from all other wells.

• Calculate the percentage of cell viability for each treatment condition relative to the vehicle-treated control cells.

• Plot the results to determine the IC50 value of RapaLink-1.

Conclusion

RapaLink-1 represents a promising third-generation mTOR inhibitor with significant advantages in potency, dual mTORC1/mTORC2 inhibition, and the ability to overcome resistance. Its blood-brain barrier permeability further enhances its therapeutic potential for brain cancers. The experimental protocols and workflows outlined in this guide provide a framework for researchers to effectively evaluate the efficacy and mechanism of action of RapaLink-1 in various preclinical research settings. As research continues, RapaLink-1 holds the potential to become a valuable tool in the arsenal (B13267) of targeted cancer therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 3. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 6. Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapalink-1 Targets Glioblastoma Stem Cells and Acts Synergistically with Tumor Treating Fields to Reduce Resistance against Temozolomide - PMC [pmc.ncbi.nlm.nih.gov]

RapaLink-1 in Renal Cell Carcinoma: A Technical Guide to its Mechanism and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the third-generation mTOR inhibitor, RapaLink-1, and its effects on renal cell carcinoma (RCC). It consolidates key findings on its mechanism of action, superiority over earlier-generation inhibitors, and its efficacy in both treatment-sensitive and resistant RCC models. This document is intended to be a comprehensive resource, detailing experimental methodologies and presenting available data to facilitate further research and development in this area.

Introduction to RapaLink-1 and Renal Cell Carcinoma

Renal cell carcinoma is a prevalent form of kidney cancer, with metastatic RCC often developing resistance to standard therapies like the multi-targeted tyrosine kinase inhibitor, sunitinib (B231).[1][2] The mammalian target of rapamycin (B549165) (mTOR) signaling pathway is frequently dysregulated in RCC, making it a key therapeutic target.[3][4] RapaLink-1 is a novel, third-generation mTOR inhibitor that uniquely combines rapamycin and the mTOR kinase inhibitor MLN0128.[1][2][5] This bivalent structure allows for a more potent and durable inhibition of both mTORC1 and mTORC2 complexes.[6] Preclinical studies have demonstrated its significant therapeutic potential in overcoming resistance to existing mTOR inhibitors and showing superior efficacy compared to first-generation inhibitors like temsirolimus (B1684623) in RCC.[1][3][7]

Mechanism of Action of RapaLink-1 in RCC

RapaLink-1 exerts its anti-tumor effects through the robust inhibition of the PI3K/AKT/mTOR signaling pathway. Unlike first-generation mTOR inhibitors (rapalogs) that primarily inhibit mTORC1, RapaLink-1 effectively blocks the phosphorylation of downstream targets of both mTORC1 and mTORC2.[1][5]

Key molecular effects include the reduced phosphorylation of:

• p70S6K (Thr389): A downstream effector of mTORC1, crucial for protein synthesis and cell growth.[1]

• 4EBP1 (Thr37/46): Another mTORC1 substrate that, when hypophosphorylated, sequesters the translation initiation factor eIF4E, thereby inhibiting cap-dependent translation.[1]

• AKT (Ser473): A key node in the PI3K signaling pathway and a direct substrate of mTORC2. Inhibition of AKT phosphorylation disrupts pro-survival signals.[1]

Furthermore, RNA sequencing has revealed that RapaLink-1's impact extends beyond the mTOR pathway. In sunitinib-resistant RCC cells, RapaLink-1 was found to also suppress components of the MAPK and ErbB signaling pathways, as well as ABC transporters, which are often implicated in multidrug resistance.[1][2]

Figure 1: RapaLink-1's multi-pathway inhibitory action in RCC.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of RapaLink-1 in RCC.

Table 1: In Vivo Efficacy of RapaLink-1 in Sunitinib-Resistant RCC Xenografts

Treatment Group	Average Tumor Volume Reduction (%)	Reference
Temsirolimus	37%	[1]
RapaLink-1	79%	[1]

Data from a study using a sunitinib-resistant 786-O xenograft model.[1]

Table 2: Effects of RapaLink-1 on Cellular Processes in RCC Cell Lines

Cellular Process	Cell Lines	RapaLink-1 Effect Compared to Temsirolimus	Specific Quantitative Data	Reference
Cell Proliferation	786-O, A498, ACHN, Caki-1, Caki-2, Sunitinib-Resistant Lines	Significantly greater suppression	Specific IC50 values not provided in the primary publication.	[1]
Apoptosis	786-O, A498, Sunitinib-Resistant 786-O	Greater induction of apoptosis	Precise percentages of apoptotic cells not detailed in the primary publication.	[1]
Cell Cycle Arrest	786-O, A498, Sunitinib-Resistant 786-O	Significantly greater induction of G1 arrest	Specific percentages of cells in G1 phase not provided in the primary publication.	[1]
Cell Migration	786-O, A498, Sunitinib-Resistant 786-O	Significantly greater inhibition	Quantitative analysis of wound closure not detailed in the primary publication.	[1]
Cell Invasion	786-O, A498, Sunitinib-Resistant 786-O	Significantly greater inhibition	Quantitative analysis of invaded cells not detailed in the primary publication.	[1]
Colony Formation	786-O, A498, Sunitinib-Resistant 786-O	Significantly greater inhibition	Quantitative analysis of colony numbers not detailed in the primary publication.	[1]

While the primary publication by Kuroshima et al. (2020) consistently demonstrates the superior efficacy of RapaLink-1 over temsirolimus in these in vitro assays through graphical representations, specific numerical data such as IC50 values and percentages were not explicitly provided in the main text or supplementary materials.[1]

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments conducted to evaluate the effects of RapaLink-1 on RCC.

Cell Lines and Culture

• Cell Lines: Human RCC cell lines 786-O, A498, ACHN, Caki-1, and Caki-2 were utilized.[1]

• Culture Conditions: Cells were maintained in RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a humidified atmosphere with 5% CO2.[1]

• Sunitinib-Resistant Cell Line Generation: Sunitinib-resistant (SU-R) cell lines were established in vivo through gavage feeding of sunitinib to mice bearing RCC xenografts.[1]

Cell Proliferation Assay (XTT Assay)

• RCC cells were seeded in 96-well plates.

• Cells were treated with varying concentrations of temsirolimus or RapaLink-1 (e.g., 1-1000 nmol/L) for specified durations (e.g., 24-96 hours).[1]

• Cell proliferation was assessed using the XTT (2,3-Bis-(2-Methoxy-4-Nitro-5-Sulfophenyl)-2H-Tetrazolium-5-Carboxanilide) assay kit according to the manufacturer's instructions.[1]

• Absorbance was measured using a microplate reader to determine cell viability.

Apoptosis and Cell Cycle Assays (Flow Cytometry)

• RCC cells (e.g., 786-O and A498) were treated with temsirolimus or RapaLink-1 for a specified time.

• For apoptosis analysis, cells were harvested, washed, and stained with an Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit.[1]

• For cell cycle analysis, cells were harvested, fixed, and stained with PI using a DNA reagent kit.[1]

• Samples were analyzed by flow cytometry to quantify the percentage of apoptotic cells and the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.[1]

Western Blot Analysis

• RCC cells were treated with the inhibitors for a designated period.

• Total protein was extracted using lysis buffer.

• Protein concentrations were determined, and equal amounts of protein were separated by SDS-PAGE.

• Proteins were transferred to a PVDF membrane.

• Membranes were blocked and then incubated with primary antibodies against proteins of the mTOR pathway (e.g., phospho-p70S6K, phospho-4EBP1, phospho-AKT, total AKT, etc.) and apoptotic markers (e.g., cleaved PARP).[1]

• After incubation with HRP-conjugated secondary antibodies, protein bands were visualized using an enhanced chemiluminescence detection system.

Cell Migration Assay (Wound Healing Assay)

• Cells were grown to confluence in culture plates.

• A scratch or "wound" was created in the cell monolayer using a sterile pipette tip.

• The cells were washed to remove debris and incubated with media containing temsirolimus or RapaLink-1.

• Images of the wound were captured at different time points (e.g., 0 and 24 hours) to monitor cell migration into the wounded area.[1]

Cell Invasion Assay (Modified Boyden Chamber Assay)

• Transwell inserts with 8-μm pores precoated with Matrigel were used.[1]

• RCC cells, resuspended in serum-free media with the respective inhibitors, were seeded into the upper chamber.

• The lower chamber was filled with media containing a chemoattractant (e.g., FBS).

• After incubation, non-invading cells on the upper surface of the membrane were removed.

• Invading cells on the lower surface were fixed, stained, and counted under a microscope.[1]

Colony Formation Assay

• A low density of RCC cells (e.g., 1000 cells) was plated in 10-cm dishes.[1]

• Cells were cultured with media containing temsirolimus or RapaLink-1 for 7-10 days, allowing for colony formation.[1]

• Colonies were fixed and stained with crystal violet.[1]

• The number of colonies was counted to assess the long-term proliferative capacity.

In Vivo Xenograft Model

• Sunitinib-resistant RCC cells were subcutaneously injected into nude mice.[1]

• Once tumors were established, mice were randomized into treatment groups: vehicle control, temsirolimus (e.g., 1.5 mg/kg, daily), and RapaLink-1 (e.g., 1.5 mg/kg, every 5 days).[1]

• Tumor volumes were measured regularly throughout the treatment period.

• At the end of the study, tumors were excised for further analysis, such as immunohistochemistry for apoptotic markers like cleaved caspase-3 and cleaved PARP.[1]

Figure 2: General experimental workflow for investigating RapaLink-1 in RCC.

Conclusion and Future Directions

RapaLink-1 has demonstrated significant promise as a therapeutic agent for renal cell carcinoma, particularly in cases that have developed resistance to standard therapies. Its dual inhibition of mTORC1 and mTORC2, along with its effects on other key cancer-related signaling pathways, provides a strong rationale for its clinical development. The preclinical data consistently show its superiority over temsirolimus in suppressing RCC cell proliferation, inducing apoptosis, and inhibiting cell motility.

Future research should focus on obtaining more granular quantitative data from in vitro studies to better define the therapeutic window and potency of RapaLink-1. Furthermore, clinical trials are warranted to evaluate the safety and efficacy of RapaLink-1 in patients with advanced or treatment-resistant RCC.[1] Investigating potential biomarkers of response to RapaLink-1 will also be crucial for patient stratification in future clinical studies.

References

• 1. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potential new therapy of Rapalink-1, a new generation mammalian target of rapamycin inhibitor, against sunitinib-resistant renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Mechanistic Target of Rapamycin Inhibitors in Renal Cell Carcinoma: Potential, Limitations, and Perspectives [frontiersin.org]
• 4. Mechanistic Target of Rapamycin Inhibitors in Renal Cell Carcinoma: Potential, Limitations, and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 7. dovepress.com [dovepress.com]

RapaLink-1: A Technical Guide to a Third-Generation mTOR Inhibitor for Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

The mechanistic target of rapamycin (B549165) (mTOR) is a serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival. Dysregulation of the mTOR signaling pathway is a common feature in a variety of human cancers, making it a critical target for therapeutic intervention. RapaLink-1 is a third-generation, bivalent mTOR inhibitor that represents a significant advancement in the field. It is synthesized by linking rapamycin to the ATP-competitive mTOR inhibitor, MLN0128, via an inert chemical linker.[1][2][3][4][5] This unique structure allows RapaLink-1 to bind to both the FRB domain and the kinase domain of mTOR, resulting in a more potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2) compared to its predecessors.[1][5][6] This technical guide provides an in-depth overview of RapaLink-1 as a tool for studying mTOR signaling, including its mechanism of action, quantitative data on its efficacy, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

Introduction to RapaLink-1

First and second-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs) and ATP-competitive mTOR kinase inhibitors (TORKi), respectively, have shown limitations in clinical settings, including incomplete mTORC1 inhibition and the emergence of resistance.[6][7][8] RapaLink-1 was developed to overcome these challenges. By combining the high-affinity binding of rapamycin to the FRB domain of mTOR with the kinase-inhibiting activity of MLN0128, RapaLink-1 demonstrates superior potency and a more sustained inhibition of mTOR signaling.[1][3][6]

Chemical Structure: RapaLink-1 is a large molecule consisting of a rapamycin moiety linked to a derivative of sapanisertib (B612132) (MLN0128).[9] The linker is a polyethylene (B3416737) glycol unit, and the connection is formed via a copper-catalyzed azide-alkyne cycloaddition (click chemistry).[9]

• Molecular Formula: C₉₁H₁₃₈N₁₂O₂₄

• Molar Mass: 1784.165 g·mol⁻¹

Mechanism of Action: Bivalent Inhibition of mTOR

RapaLink-1's innovative design allows it to simultaneously engage two distinct sites on the mTOR protein. The rapamycin component binds to the FKBP12 protein, and this complex then targets the FRB domain of mTOR. The MLN0128 component, on the other hand, directly inhibits the ATP-binding site within the kinase domain of mTOR.[1][5][10] This dual-binding mechanism leads to a more stable and prolonged inhibition of both mTORC1 and mTORC2.

References

• 1. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Development of ATP-competitive mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Immunohistochemical Assessment of Phosphorylated mTORC1-Pathway Proteins in Human Brain Tumors | PLOS One [journals.plos.org]

Protocols & Analytical Methods

RapaLink-1: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR). It is composed of rapamycin linked to the mTOR kinase inhibitor MLN0128, allowing it to bind to two distinct sites on the mTOR complex.[1][2] This dual-binding mechanism results in potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[3][4] RapaLink-1 has demonstrated significant anti-proliferative, anti-migratory, and pro-apoptotic effects in various cancer cell lines, including those resistant to first and second-generation mTOR inhibitors.[4][5] These application notes provide detailed protocols for the use of RapaLink-1 in cell culture experiments.

Mechanism of Action

RapaLink-1 exerts its effects by inhibiting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival.[3] By targeting both mTORC1 and mTORC2, RapaLink-1 effectively blocks the phosphorylation of key downstream effectors, including p70S6K, 4EBP1, and AKT (at Ser473).[4] This comprehensive inhibition leads to cell cycle arrest, induction of apoptosis, and a reduction in cell migration and invasion.[4]

Figure 1: RapaLink-1 inhibits the PI3K/AKT/mTOR signaling pathway.

Quantitative Data Summary

The following tables summarize the effective concentrations and IC50 values of RapaLink-1 in various cell lines and assays as reported in the literature.

Table 1: Effective Concentrations of RapaLink-1 in Cell Culture

Cell Line	Assay	Effective Concentration	Treatment Duration	Reference
Renal Cell Carcinoma (786-o, A498)	Cell Viability	1-1000 nmol/L	72 hours	[4]
Renal Cell Carcinoma (786-o, A498, ACHN, caki1, caki2)	Cell Proliferation	100 nmol/L	24-96 hours	[4]
Glioblastoma (U87MG)	Western Blot (p-RPS6, p-4EBP1 inhibition)	1.56 nM	3 hours	[6]
Glioblastoma (U87MG)	Cell Cycle Arrest (G0/G1)	0-12.5 nM	48 hours	[2]
Endothelial Cells	Western Blot (p-mTOR, p-4EBP1, p-S6 inhibition)	250 pM	24 hours	[7]
Prostate Cancer Organoids (LAPC9, BM18)	Western Blot (p-S6, p-ULK1, p-Akt inhibition)	0.01-0.1 µM	48 hours	[5]
Mammary Epithelial Cells (HMLE)	Cell Culture Treatment	5 nM	Not Specified	[8]

Table 2: IC50 Values for RapaLink-1

Cell Line	Assay	IC50 Value	Reference
NF2-null Meningioma (Ben-Men-1)	Cell Viability	436.0 pM	[1]
NF2-null Meningioma (MN1-LF)	Cell Viability	971.1 pM	[1]
NF2-mutant Meningioma (MN646C)	Cell Viability	1.1 nM	[1]
NF2-mutant Meningioma (MN663A)	Cell Viability	1.3 nM	[1]

Experimental Protocols

Reagent Preparation and Storage

• RapaLink-1 Stock Solution: RapaLink-1 is typically supplied as a lyophilized powder.[3] To prepare a 10 mM stock solution, reconstitute 5 mg of the powder in 0.28 mL of DMSO.[3]

• Storage: Store the lyophilized powder at 4°C, desiccated, for up to 24 months.[3] Once reconstituted in DMSO, store the stock solution at -20°C and use within one month to maintain potency. It is advisable to aliquot the stock solution to avoid multiple freeze-thaw cycles.[3]

Figure 2: General experimental workflow for RapaLink-1 in cell culture.

Cell Culture and Treatment

• Cell Lines: A variety of human cancer cell lines have been successfully used in studies with RapaLink-1, including renal cell carcinoma (786-o, A498, ACHN, caki1, caki2), glioblastoma (U87MG), and prostate cancer (LAPC9).[4][5][6]

• Culture Conditions: Culture the selected cell lines in their recommended medium supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a humidified atmosphere with 5% CO2.[4]

• Treatment: When cells reach the desired confluency (typically 70-80%), replace the culture medium with fresh medium containing the desired concentration of RapaLink-1 or vehicle control (e.g., DMSO). The final concentration of DMSO should be kept consistent across all conditions and ideally below 0.1%.

Cell Proliferation/Viability Assay (XTT Assay)

This protocol is adapted from studies on renal cell carcinoma cell lines.[4]

• Seed cells in a 96-well plate at a density optimized for your cell line.

• Allow the cells to adhere overnight.

• Treat the cells with a range of RapaLink-1 concentrations (e.g., 1-1000 nmol/L) for 24 to 96 hours.[4]

• At the end of the treatment period, add the XTT labeling mixture (Roche Applied Science) to each well according to the manufacturer's instructions.

• Incubate the plate for a further 4 hours at 37°C.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis

This protocol is a general guide based on multiple studies.[4][7]

• Seed cells in 6-well or 10-cm dishes and grow to 70-80% confluency.

• Treat the cells with RapaLink-1 at the desired concentrations (e.g., 250 pM for endothelial cells, or higher concentrations for cancer cell lines) for the specified duration (e.g., 24 hours).[7]

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or similar protein assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against proteins of interest (e.g., phospho-mTOR, phospho-4EBP1, phospho-S6, phospho-AKT, cleaved PARP, and a loading control like β-actin) overnight at 4°C.[4][7]

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using image analysis software.

Cell Migration and Invasion Assays (Boyden Chamber Assay)

This protocol is based on general methodologies for migration and invasion assays.[4][9]

• For invasion assays, coat the upper surface of Transwell inserts (e.g., 8-µm pore size) with a thin layer of Matrigel and allow it to solidify.[10] For migration assays, no coating is necessary.

• Serum-starve the cells for 24 hours prior to the assay.

• Resuspend the cells in serum-free medium and seed them into the upper chamber of the Transwell inserts.

• Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubate the plates for a period optimized for your cell line (e.g., 24-48 hours).

• After incubation, remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.

• Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol (B129727) or ethanol (B145695).

• Stain the cells with a solution such as 0.1% crystal violet.[10]

• Wash the inserts to remove excess stain and allow them to air dry.

• Count the stained cells in several random microscopic fields to quantify migration or invasion.

Apoptosis Assay (Flow Cytometry)

This protocol is based on a study in renal cell carcinoma.[4]

• Treat cells with RapaLink-1 at the desired concentrations and for the appropriate duration.

• Harvest the cells, including any floating cells in the medium.

• Wash the cells with cold PBS.

• Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) using a commercially available kit (e.g., from BD Biosciences) according to the manufacturer's protocol.[4]

• Analyze the stained cells by flow cytometry to determine the percentage of apoptotic cells (Annexin V positive).

Cell Cycle Analysis (Flow Cytometry)

This protocol is based on a study in renal cell carcinoma.[4]

• Treat cells with RapaLink-1 as required.

• Harvest and wash the cells with PBS.

• Fix the cells in cold 70% ethanol and store at -20°C overnight.

• Wash the cells to remove the ethanol and resuspend them in a solution containing a DNA staining dye (e.g., Propidium Iodide) and RNase.

• Analyze the DNA content of the cells by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Conclusion

RapaLink-1 is a potent and selective dual mTORC1/mTORC2 inhibitor with significant potential in cancer research and drug development. The protocols outlined in these application notes provide a framework for investigating the cellular effects of RapaLink-1. Researchers should optimize these protocols for their specific cell lines and experimental conditions to ensure reliable and reproducible results.

References

• 1. academic.oup.com [academic.oup.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 4. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 6. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 7. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. snapcyte.com [snapcyte.com]

Application Notes and Protocols for RapaLink-1: Preparation of Stock and Working Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin (B549165) (mTOR), a crucial serine/threonine protein kinase that regulates cell growth, proliferation, and metabolism.[1][2] Structurally, RapaLink-1 joins Rapamycin and the mTOR kinase inhibitor MLN0128 through an inert chemical linker.[3][4] This unique design allows it to bind to two distinct sites on the mTOR complex: the FKBP12-rapamycin binding (FRB) domain and the mTOR kinase domain.[3][5] This dual-binding mechanism results in potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), overcoming resistance observed with previous generations of mTOR inhibitors.[1][6][7] RapaLink-1 has demonstrated efficacy in various cancer models, including glioblastoma and renal cell carcinoma, and possesses the ability to cross the blood-brain barrier.[1][3][4]

These application notes provide detailed protocols for the preparation of RapaLink-1 stock solutions and subsequent dilutions to achieve desired working concentrations for both in vitro and in vivo experimental models.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of RapaLink-1, along with recommended storage conditions.

Table 1: Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	1784.14 g/mol	[3][8][9]
Appearance	White to light yellow lyophilized powder	[1][3][8]

| CAS Number | 1887095-82-0 |[8][9] |

Table 2: Solubility Data

Solvent	Concentration	Notes	Reference
DMSO	≥100 - 178 mg/mL (≥56 - 100 mM)	Sonication or warming may be required.	[1][3][4][8][9]
Ethanol	≥24.85 mg/mL		[10]

| Water | Insoluble (<0.1 mg/mL) | |[3] |

Table 3: Storage and Stability

Form	Storage Temperature	Stability	Notes	Reference
Lyophilized Powder	4°C or -20°C	24 months (4°C) to 3 years (-20°C)	Store desiccated.	[1][8][9]
In DMSO	-20°C	~1 month	Aliquot to prevent freeze-thaw cycles.	[1][3][6][9]

| In DMSO | -80°C | ~6 months | Aliquot to prevent freeze-thaw cycles. |[1][3][6] |

Table 4: Recommended Working Concentrations

Application	Cell Line / Model	Concentration Range	Exposure Time	Reference
In Vitro (Western Blot)	U87MG Glioma	0.39 - 12.5 nM	3 hours	[8]
In Vitro (Growth Inhibition)	U87MG Glioma	up to 200 nM	3 days	[3][10]
In Vitro (Cell Cycle)	U87MG Glioma	up to 12.5 nM	48 hours	[3][10]
In Vitro (Proliferation)	Renal Cell Carcinoma	100 nM	24 - 96 hours	[3]
In Vitro (Organoids)	Prostate Cancer	10 - 100 nM	48 hours	[7]
In Vivo (Brain mTOR Inhibition)	BALB/cNU/NU Mice	0.4 - 4 mg/kg	15 minutes (single dose)	[8]

| In Vivo (Tumor Xenograft) | U87MG Glioma | 1.5 mg/kg | Every 5-7 days |[3][10] |

Experimental Protocols

Protocol 1: Preparation of a 10 mM RapaLink-1 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

• RapaLink-1 lyophilized powder (e.g., 5 mg)

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom microcentrifuge tubes or amber glass vials

• Calibrated precision balance and micropipettes

Procedure:

• Pre-Equilibration: Allow the vial of lyophilized RapaLink-1 powder to equilibrate to room temperature for at least 15 minutes before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of RapaLink-1 powder. For this protocol, we will use 5 mg.

• Reconstitution:

  • To prepare a 10 mM stock solution from 5 mg of RapaLink-1 (MW: 1784.14 g/mol ), calculate the required volume of DMSO:

    • Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

    • Volume (L) = 0.005 g / (0.010 mol/L * 1784.14 g/mol ) = 0.0002802 L

    • Volume (µL) = 280.2 µL

  • Add 280.2 µL of DMSO to the vial containing 5 mg of RapaLink-1.[1]

• Dissolution: Cap the vial securely and vortex thoroughly. If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete dissolution.[8] The solution should be clear.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected tubes.

  • Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for In Vitro Cell-Based Assays

This protocol describes the serial dilution of the primary stock solution for use in cell culture experiments.

Materials:

• 10 mM RapaLink-1 stock solution (from Protocol 1)

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes

Procedure:

• Thaw Stock: Thaw one aliquot of the 10 mM RapaLink-1 stock solution at room temperature.

• Intermediate Dilution (e.g., to 10 µM):

  • Perform a 1:1000 dilution of the 10 mM stock solution in sterile cell culture medium.

  • Example: Add 1 µL of 10 mM RapaLink-1 stock to 999 µL of cell culture medium to yield a 10 µM intermediate solution. Mix thoroughly by gentle pipetting or vortexing.

  • Note: Prepare this intermediate dilution fresh before each experiment. The stability of RapaLink-1 in aqueous media is lower than in DMSO.

• Final Working Concentrations:

  • Use the 10 µM intermediate solution to prepare the final working concentrations directly in the cell culture plates or in separate tubes.

  • Example for a final concentration of 10 nM in 2 mL of medium: Add 2 µL of the 10 µM intermediate solution to the 2 mL of medium in the well.

  • Always include a vehicle control (e.g., 0.1% DMSO) in your experimental setup, matching the highest concentration of DMSO used in the treatment groups.

Protocol 3: Preparation of a Formulation for In Vivo Animal Studies

This protocol provides an example of how to formulate RapaLink-1 for intraperitoneal (i.p.) injection in mice. The final vehicle composition may need optimization based on the specific animal model and experimental requirements.

Materials:

• High-concentration RapaLink-1 stock solution in DMSO (e.g., 40 mg/mL)

• PEG300 (Polyethylene glycol 300)

• Tween 80 (Polysorbate 80)

• Sterile Saline or Phosphate-Buffered Saline (PBS)

• Sterile tubes

Procedure:

• Prepare DMSO Stock: Prepare a concentrated stock of RapaLink-1 in DMSO (e.g., 40 mg/mL).[8] Ensure it is fully dissolved.

• Formulation (Example for a 10% DMSO, 30% PEG300, 5% Tween 80, 55% Saline vehicle):

  • The volumes below are for preparing a final dosing solution. The calculation should be based on the desired final concentration and dosing volume (e.g., 100 µL per 20 g mouse).

  • In a sterile tube, add the required volume of the 40 mg/mL RapaLink-1 DMSO stock.

  • Add PEG300. For a 1:3 ratio of DMSO to PEG300, add 3 volumes of PEG300 for every 1 volume of DMSO stock. Mix until the solution is clear.[8]

  • Add Tween 80 and mix until clear.

  • Add sterile saline or PBS to reach the final volume and mix thoroughly.

• Dosing Calculation Example:

  • Goal: Dose a 20 g mouse at 1.5 mg/kg.[10]

  • Total Dose: 1.5 mg/kg * 0.02 kg = 0.03 mg = 30 µg

  • If dosing volume is 100 µL (0.1 mL): Final concentration needed is 30 µg / 0.1 mL = 300 µg/mL = 0.3 mg/mL.

  • Prepare the formulation to achieve this final concentration. Ensure the final DMSO concentration is well-tolerated by the animals.

• Administration: Administer the freshly prepared formulation to the animal via the desired route (e.g., intraperitoneal injection).

Visualizations

Diagram 1: RapaLink-1 Mechanism of Action in the mTOR Signaling Pathway

Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 complexes.

Diagram 2: Experimental Workflow for RapaLink-1 Solution Preparation

Caption: Workflow for preparing RapaLink-1 stock and working solutions.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. researchgate.net [researchgate.net]
• 6. RapaLink-1 Datasheet DC Chemicals [dcchemicals.com]
• 7. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 8. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 9. RapaLink-1 (#88626) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 10. apexbt.com [apexbt.com]

Application Notes and Protocols for in vivo Dosing and Administration of RapaLink-1 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial serine/threonine protein kinase that governs cell growth, proliferation, and metabolism.[1][2] This molecule is composed of rapamycin linked to the mTOR kinase inhibitor MLN0128, enabling it to dually target both the FRB domain and the kinase domain of mTOR.[3][4][5] This dual-action mechanism allows for the potent and sustained inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), overcoming resistance observed with previous generations of mTOR inhibitors.[2][6] RapaLink-1 has demonstrated significant anti-tumor efficacy in various preclinical cancer models and has the ability to cross the blood-brain barrier.[4][6]

These application notes provide a comprehensive overview of the in vivo administration of RapaLink-1 in mouse models, including dosing regimens, formulation protocols, and key experimental considerations.

Mechanism of Action: Dual mTOR Inhibition

RapaLink-1's unique structure allows it to bind to two distinct sites on the mTOR complex. The rapamycin component binds to FKBP12, which then targets the FRB domain of mTORC1, while the MLN0128 moiety directly inhibits the ATP-binding site in the kinase domain of both mTORC1 and mTORC2.[4] This bivalent interaction leads to a more profound and durable inhibition of downstream signaling pathways compared to first or second-generation mTOR inhibitors.[7]

Figure 1: RapaLink-1 Signaling Pathway

Quantitative Data Summary: in vivo Dosing Regimens

The following table summarizes previously reported in vivo dosing schedules for RapaLink-1 in various mouse models.

Mouse Model	Tumor Type	RapaLink-1 Dose	Route of Administration	Dosing Frequency	Vehicle/Formulation	Reference
BALB/c nu/nu	Sunitinib-Resistant Renal Cell Carcinoma	1.5 mg/kg	Intraperitoneal (i.p.)	Every 5 days for 25 days	20% DMSO, 40% PEG-300, 40% PBS	[8]
BALB/c nu/nu	Glioblastoma (intracranial xenograft)	1.5 mg/kg	Intraperitoneal (i.p.)	Every 5 days for 25 days, then once a week for 11 weeks	Not Specified	[4]
BALB/c nu/nu	Glioblastoma	1.5 mg/kg	Intraperitoneal (i.p.)	Every 5th day	Not Specified	[6]
Not Specified	Breast Cancer (MCF-7 xenograft)	1.5 mg/kg	Intraperitoneal (i.p.)	Single dose	6% DMSO and 30% captisol	[7]
Not Specified	Prostate Cancer (PDX)	1.5 mg/kg	Not Specified	Every 5-7 days	Not Specified	[2]
Not Specified	Alcohol Intake Study	1 mg/kg	Systemic	Three times a week for 4 weeks	Not Specified	[9]
BALB/c nu/nu	mTORC1-4E-BP1 Pathway Inhibition Study	0.4 mg/kg or 4 mg/kg	Intraperitoneal (i.p.)	Single dose	Not Specified	[10]

Experimental Protocols

Protocol 1: Preparation of RapaLink-1 Formulation

This protocol provides instructions for preparing two different formulations of RapaLink-1 for in vivo administration.

Formulation A: DMSO/PEG-300/PBS Vehicle [8]

Materials:

• RapaLink-1 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG-300), sterile

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Weigh the required amount of RapaLink-1 powder.

• Dissolve the RapaLink-1 powder in DMSO to create a stock solution.

• In a sterile tube, add PEG-300.

• Add the RapaLink-1/DMSO stock solution to the PEG-300 and mix thoroughly.

• Add sterile PBS to the mixture and vortex until a clear solution is formed.

• The final vehicle composition should be 20% DMSO, 40% PEG-300, and 40% PBS.

Formulation B: DMSO/Captisol Vehicle [7]

Materials:

• RapaLink-1 powder

• Dimethyl sulfoxide (DMSO), sterile

• Captisol®, 30% solution, sterile

Procedure:

• Weigh the required amount of RapaLink-1 powder.

• Dissolve the RapaLink-1 powder in DMSO to create a stock solution.

• In a sterile tube, add the 30% Captisol® solution.

• Add the RapaLink-1/DMSO stock solution to the Captisol® and mix thoroughly.

• The final vehicle composition should be 6% DMSO in 30% Captisol®.

Formulation C: DMSO/Corn Oil Vehicle [4]

Materials:

• RapaLink-1 powder

• Dimethyl sulfoxide (DMSO), sterile

• Corn Oil, sterile

Procedure:

• Weigh the required amount of RapaLink-1 powder.

• Dissolve RapaLink-1 in DMSO to make a stock solution (e.g., 50 mg/mL).

• For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

• Vortex thoroughly to ensure a clear solution. The final vehicle composition will be 10% DMSO and 90% Corn Oil.

Protocol 2: in vivo Administration of RapaLink-1 in a Xenograft Mouse Model

This protocol outlines the general procedure for administering RapaLink-1 to mice bearing subcutaneous xenograft tumors.

Figure 2: Xenograft Study Workflow

Materials and Animals:

• Female nude mice (e.g., BALB/c nu/nu), 6-8 weeks old.[8]

• Tumor cells for injection (e.g., renal cell carcinoma or glioblastoma cell lines).[6][8]

• Prepared RapaLink-1 formulation and vehicle control.

• Calipers for tumor measurement.

• Animal scale.

• Appropriate syringes and needles for injection.

Procedure:

• Tumor Cell Implantation: Subcutaneously inject the desired number of tumor cells (e.g., 5 x 10^6 cells in 100 µL of PBS/Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to establish and grow. Measure tumor volume regularly (e.g., twice a week) using calipers (Volume = (length x width^2) / 2).

• Randomization: Once tumors reach a predetermined average volume (e.g., 100-200 mm³), randomly assign mice to treatment and control groups.

• Dosing:

  • Administer RapaLink-1 or vehicle control via intraperitoneal (i.p.) injection.

  • A common dosing regimen is 1.5 mg/kg every 5 days.[6][8]

  • Adjust the injection volume based on the individual mouse's body weight, ensuring the volume does not exceed 100 µL.[8]

• Monitoring:

  • Continue to monitor tumor volume and body weight throughout the study.

  • Observe mice for any signs of toxicity.

• Endpoint and Tissue Collection:

  • At the end of the study, euthanize the mice according to approved institutional protocols.

  • Excise tumors for further analysis, such as immunohistochemistry for markers of apoptosis (e.g., cleaved caspase-3, cleaved PARP) or Western blotting to assess mTOR pathway inhibition (e.g., p-p70S6K, p-4EBP1, p-AKT).[8]

Important Considerations

• Toxicity: While preclinical studies have shown RapaLink-1 to be tolerable at the doses listed, it is crucial to monitor for signs of toxicity, such as significant body weight loss.[9] Some studies have noted that supportive care, such as saline injections and glucose-supplemented water, may be beneficial.[7]

• Pharmacodynamics: The inhibitory effects of RapaLink-1 on mTOR signaling have been shown to be prolonged, lasting for over 4 days after a single 1.5 mg/kg dose in vivo.[7] This long-lasting effect supports the intermittent dosing schedules reported.

• Animal Welfare: All animal experiments should be conducted in accordance with institutional guidelines and with the approval of an animal care and use committee.

By following these detailed protocols and considering the provided data, researchers can effectively design and execute in vivo studies to evaluate the efficacy and mechanism of action of RapaLink-1 in various disease models.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 3. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Potential new therapy of Rapalink-1, a new generation mammalian target of rapamycin inhibitor, against sunitinib-resistant renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 7. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Brain-specific inhibition of mTORC1 eliminates side effects resulting from mTORC1 blockade in the periphery and reduces alcohol intake in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]

RapaLink-1 Protocol for Western Blot Analysis of Phosphorylated mTOR (p-mTOR)

Application Note and Detailed Protocol for Researchers, Scientists, and Drug Development Professionals

Introduction

The mammalian target of rapamycin (B549165) (mTOR) is a crucial serine/threonine protein kinase that regulates cell growth, proliferation, metabolism, and survival.[1][2] It exists in two distinct multiprotein complexes, mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[2] Dysregulation of the mTOR signaling pathway is a common feature in various human cancers, making it a significant target for drug development.[1][2]

RapaLink-1 is a third-generation, bivalent mTOR inhibitor that combines the functionalities of rapamycin and a second-generation mTOR kinase inhibitor, MLN0128.[3][4] This unique structure allows for potent and durable inhibition of mTORC1 and, at higher concentrations, mTORC2.[5][6][7] RapaLink-1 has demonstrated superior efficacy in overcoming resistance to earlier-generation mTOR inhibitors in various cancer models, including glioblastoma and renal cell carcinoma.[1][5][8]

This document provides a detailed protocol for the analysis of mTOR phosphorylation at Serine 2448 (p-mTOR Ser2448), a key indicator of mTOR activation, in cell lysates using Western blot following treatment with RapaLink-1.

Principle of the Assay

Western blotting is a widely used technique to detect specific proteins in a sample. This protocol outlines the steps to assess the inhibitory effect of RapaLink-1 on mTOR signaling by measuring the levels of phosphorylated mTOR (p-mTOR) at Ser2448. The procedure involves treating cells with RapaLink-1, preparing cell lysates, separating proteins by size via SDS-PAGE, transferring the proteins to a membrane, and detecting the target protein (p-mTOR) using a specific primary antibody. A secondary antibody conjugated to an enzyme allows for visualization and quantification of the protein of interest. Normalization to total mTOR levels is recommended for accurate quantification of the inhibitory effect.

Data Presentation: Inhibition of mTOR Signaling by RapaLink-1

The following table summarizes the quantitative analysis of the effects of RapaLink-1 on the phosphorylation of mTOR and its downstream targets from various studies. Data is presented as the concentration required for inhibition or the observed fold change in phosphorylation.

Cell Line	Treatment	Target Protein	Observed Effect	Reference
U87MG Glioblastoma	RapaLink-1 (1.56 nM)	p-RPS6 (S235/236)	Selective inhibition	[3][4]
U87MG Glioblastoma	RapaLink-1 (1.56 nM)	p-4EBP1 (T37/46)	Selective inhibition	[3][4]
MCF-7 Breast Cancer	RapaLink-1 (1-3 nM)	p-mTORC1 targets	Inhibition	[6]
MCF-7 Breast Cancer	RapaLink-1 (1-3 nM)	p-mTORC2 targets	Inhibition	[6]
Renal Cell Carcinoma (RCC)	RapaLink-1	p-p70S6K (T389)	Decreased phosphorylation	[8]
Renal Cell Carcinoma (RCC)	RapaLink-1	p-4EBP1 (T37/46)	Decreased phosphorylation	[8]
Renal Cell Carcinoma (RCC)	RapaLink-1	p-AKT (S473)	Decreased phosphorylation	[8]
Endothelial Cells	RapaLink-1	p-mTOR	Significantly reduced expression	[9][10]
Endothelial Cells	RapaLink-1	p-4EBP1	Significantly reduced expression	[9][10]
Endothelial Cells	RapaLink-1	p-S6	Significantly reduced expression	[9][10]

Signaling Pathway and Experimental Workflow

mTOR Signaling Pathway

The following diagram illustrates the central role of mTOR in cell signaling and the points of inhibition by RapaLink-1.

Caption: mTOR signaling cascade and points of RapaLink-1 inhibition.

Western Blot Experimental Workflow

The diagram below outlines the major steps for the Western blot analysis of p-mTOR following RapaLink-1 treatment.

Caption: Key steps in the RapaLink-1 p-mTOR Western blot protocol.

Experimental Protocols

Materials and Reagents

• Cell Lines: Appropriate cancer cell lines (e.g., U87MG, MCF-7, 786-O).

• RapaLink-1: Reconstitute as per manufacturer's instructions. A 10 mM stock in DMSO is common.[1]

• Cell Culture Medium: As required for the specific cell line.

• Phosphate-Buffered Saline (PBS): Ice-cold.

• RIPA Lysis Buffer: (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails.[11]

• BCA Protein Assay Kit

• 4X Laemmli Sample Buffer: (250 mM Tris-HCl pH 6.8, 8% SDS, 40% glycerol, 20% β-mercaptoethanol, 0.02% bromophenol blue).

• SDS-PAGE Gels: 6% or 8% polyacrylamide gels are suitable for a large protein like mTOR (~289 kDa).[11]

• Running Buffer: (25 mM Tris, 192 mM glycine, 0.1% SDS).

• Transfer Buffer: (25 mM Tris, 192 mM glycine, 20% methanol).[12]

• PVDF Membrane

• Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[11]

• Primary Antibody: Rabbit anti-phospho-mTOR (Ser2448) (e.g., Cell Signaling Technology, #5536).[11][13]

• Primary Antibody: Mouse or Rabbit anti-total mTOR (e.g., Cell Signaling Technology, #2983) for normalization.[11]

• Loading Control Antibody: e.g., anti-β-actin.

• Secondary Antibody: HRP-conjugated anti-rabbit IgG.

• Enhanced Chemiluminescence (ECL) Substrate

• Digital Imaging System or X-ray Film

Protocol

1. Cell Culture and RapaLink-1 Treatment a. Culture cells to 70-80% confluency in appropriate culture dishes. b. Treat cells with varying concentrations of RapaLink-1 (e.g., 0.1 nM to 100 nM) for the desired duration (e.g., 4, 8, or 24 hours). Include a vehicle control (DMSO).

2. Cell Lysis a. After treatment, aspirate the culture medium and wash the cells twice with ice-cold PBS.[11] b. Add an appropriate volume of ice-cold RIPA lysis buffer with inhibitors to each dish.[11] c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[11] d. Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes.[11] e. Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.[11] f. Carefully transfer the supernatant to a new pre-chilled tube. This is the protein extract.

3. Protein Quantification a. Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's protocol.

4. Sample Preparation and SDS-PAGE a. Dilute the protein samples to the same concentration with lysis buffer. b. Add 4X Laemmli sample buffer to 20-30 µg of protein from each sample.[11] c. Boil the samples at 95°C for 5 minutes to denature the proteins.[11] d. Load the denatured protein samples and a pre-stained protein ladder onto a 6% or 8% SDS-polyacrylamide gel.[11] e. Run the gel at 100-120 V until the dye front reaches the bottom.[11]

5. Protein Transfer a. Transfer the separated proteins from the gel to a PVDF membrane. b. Perform a wet transfer at 100 V for 90-120 minutes or a semi-dry transfer according to the manufacturer's instructions. Ensure the transfer apparatus is kept cool.[11]

6. Immunoblotting a. Block the membrane with 5% BSA in TBST for 1 hour at room temperature with gentle agitation.[11] (Note: BSA is often preferred over milk for phospho-antibodies to reduce background). b. Incubate the membrane with the primary antibody against p-mTOR (Ser2448) diluted 1:1000 in 5% BSA in TBST overnight at 4°C with gentle shaking.[11] c. The next day, wash the membrane three times for 10 minutes each with TBST.[11] d. Incubate the membrane with the HRP-conjugated anti-rabbit secondary antibody (diluted according to the manufacturer's recommendation) in 5% BSA in TBST for 1 hour at room temperature. e. Wash the membrane three times for 10 minutes each with TBST.

7. Signal Detection and Analysis a. Prepare the ECL substrate according to the manufacturer's instructions. b. Incubate the membrane with the ECL substrate for 1-5 minutes.[11] c. Capture the chemiluminescent signal using a digital imaging system or by exposing it to X-ray film.[11] d. To normalize the data, the membrane can be stripped and re-probed with an antibody against total mTOR or a loading control like β-actin. e. Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the p-mTOR signal to the total mTOR signal for each sample to determine the relative change in phosphorylation.[11]

Troubleshooting

• High Background: Optimize blocking conditions (time, agent), increase the number and duration of washes, and ensure antibody dilutions are optimal.

• Weak or No Signal: Check protein transfer efficiency, ensure antibodies are active, and verify the ECL substrate has not expired. Confirm that the cell line expresses detectable levels of p-mTOR under basal conditions.

• Non-specific Bands: Increase the stringency of washes, optimize antibody concentration, and consider using a different blocking buffer.

Conclusion

This protocol provides a comprehensive framework for the Western blot analysis of p-mTOR (Ser2448) following treatment with the novel mTOR inhibitor, RapaLink-1. Accurate assessment of the dose-dependent inhibition of mTOR phosphorylation is critical for evaluating the efficacy and mechanism of action of RapaLink-1 in preclinical research and drug development. Adherence to this detailed methodology will facilitate the generation of reliable and reproducible data.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.amegroups.cn [cdn.amegroups.cn]
• 8. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. ccrod.cancer.gov [ccrod.cancer.gov]
• 13. Phospho-mTOR (Ser2448) (D9C2) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Assessing RapaLink-1 Efficacy with Cell Viability Assays

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin (B549165) (mTOR), a critical regulator of cell growth, proliferation, and survival.[1][2][3][4] It is composed of rapamycin linked to the mTOR kinase inhibitor MLN0128, allowing it to bind to two distinct sites on the mTOR complex.[2][3][5] This unique mechanism of action results in the potent and sustained inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][6][7] These application notes provide detailed protocols for assessing the efficacy of RapaLink-1 in cancer cell lines using common cell viability assays.

Mechanism of Action

RapaLink-1 exerts its anti-proliferative effects by dually inhibiting mTOR signaling. The rapamycin component binds to FKBP12, which then allosterically inhibits mTORC1, while the MLN0128 component competitively inhibits the kinase activity of both mTORC1 and mTORC2.[8][9] This dual inhibition leads to the suppression of downstream signaling pathways that are crucial for cell growth and proliferation, including the phosphorylation of p70S6 kinase (S6K) and eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) by mTORC1, and the phosphorylation of Akt by mTORC2.[5][6][7][8][10] Studies have shown that RapaLink-1 can overcome resistance to first and second-generation mTOR inhibitors.[3][7]

Data Presentation

The efficacy of RapaLink-1 is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug that is required to inhibit a biological process by 50%. The IC50 values for RapaLink-1 can vary depending on the cell line and the duration of treatment.

Table 1: Representative IC50 Values of RapaLink-1 in Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	Incubation Time (days)	IC50 (nM)
GSC Model 1	Glioblastoma	CellTiter-Glo	4	5.8
GSC Model 2	Glioblastoma	CellTiter-Glo	4	12.3
NCH644	Glioblastoma	CellTiter-Glo	4	25.1
SU-R-A498	Sunitinib-Resistant Renal Cell Carcinoma	XTT Assay	4	Data not provided
SU-R-ACHN	Sunitinib-Resistant Renal Cell Carcinoma	XTT Assay	4	Data not provided
SU-R-caki1	Sunitinib-Resistant Renal Cell Carcinoma	XTT Assay	4	Data not provided

Note: The IC50 values for the glioblastoma stem cell (GSC) models are derived from published data.[11][12] Data for sunitinib-resistant renal cell carcinoma cell lines indicated significant growth inhibition but did not provide specific IC50 values.[13]

Experimental Protocols

Here are detailed protocols for two common cell viability assays used to assess the efficacy of RapaLink-1.

Protocol 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[14][15][16] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• RapaLink-1 (lyophilized powder)[1]

• Dimethyl sulfoxide (B87167) (DMSO)

• Cancer cell lines of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[14][17]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or acidic isopropanol)[17]

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Compound Preparation:

  • Prepare a stock solution of RapaLink-1 by dissolving the lyophilized powder in DMSO to a concentration of 10 mM.[1]

  • Prepare serial dilutions of RapaLink-1 in complete cell culture medium to achieve the desired final concentrations for treatment.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Include wells with medium only as a blank control.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Cell Treatment:

  • After overnight incubation, carefully remove the medium and add 100 µL of the prepared RapaLink-1 dilutions to the respective wells.

  • Include a vehicle control group treated with the same concentration of DMSO as the highest RapaLink-1 concentration.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, 72, or 96 hours).[10]

• MTT Assay:

  • Following the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[15][18]

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[15][18]

  • Carefully aspirate the medium containing MTT.

  • Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[15][17]

  • Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to ensure complete dissolution.[14][17]

• Data Acquisition:

  • Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[14][15] A reference wavelength of 620-630 nm can be used to reduce background noise.[14][17]

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a homogeneous method that determines the number of viable cells in culture based on the quantification of ATP, which indicates the presence of metabolically active cells.[19][20]

Materials:

• RapaLink-1 (lyophilized powder)[1]

• DMSO

• Cancer cell lines of interest

• Complete cell culture medium

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates

• Multichannel pipette

• Luminometer

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of RapaLink-1 in DMSO.[1]

  • Perform serial dilutions of RapaLink-1 in complete cell culture medium to the desired final concentrations.

• Cell Seeding:

  • Seed cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Include control wells with medium only for background luminescence measurement.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Cell Treatment:

  • Remove the medium and add 100 µL of the RapaLink-1 dilutions to the appropriate wells.

  • Include a vehicle control (DMSO).

  • Incubate for the desired duration (e.g., 24, 48, 72, or 96 hours).[10]

• CellTiter-Glo® Assay:

  • Equilibrate the plate and its contents to room temperature for approximately 30 minutes.[21][22]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[22]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[21][22]

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[21][22]

• Data Acquisition:

  • Measure the luminescence using a luminometer.[19]

Mandatory Visualizations

Caption: RapaLink-1 Signaling Pathway.

Caption: Experimental Workflow for Cell Viability Assays.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 7. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 9. researchgate.net [researchgate.net]
• 10. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapalink-1 Targets Glioblastoma Stem Cells and Acts Synergistically with Tumor Treating Fields to Reduce Resistance against Temozolomide [mdpi.com]
• 12. Rapalink-1 Targets Glioblastoma Stem Cells and Acts Synergistically with Tumor Treating Fields to Reduce Resistance against Temozolomide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. broadpharm.com [broadpharm.com]
• 17. researchgate.net [researchgate.net]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 21. OUH - Protocols [ous-research.no]
• 22. promega.com [promega.com]

Application Notes and Protocols for RapaLink-1 in Xenograft Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin (B549165) (mTOR), a critical regulator of cell growth, proliferation, and survival.[1][2] This novel compound links rapamycin to the mTOR kinase inhibitor MLN0128, enabling it to bind to two distinct sites on the mTOR complex.[3][4] This dual-binding mechanism results in potent and durable inhibition of both mTORC1 and mTORC2 complexes.[5][6] Preclinical studies in various cancer xenograft models have demonstrated the superior efficacy of RapaLink-1 compared to earlier-generation mTOR inhibitors, highlighting its potential as a promising therapeutic agent for cancers with dysregulated PI3K/Akt/mTOR signaling.[5][7] RapaLink-1 has also been shown to cross the blood-brain barrier, making it a candidate for treating brain malignancies like glioblastoma.[6][8]

These application notes provide a comprehensive overview of the use of RapaLink-1 in xenograft animal models, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols.

Mechanism of Action

RapaLink-1's unique structure allows it to function as a bivalent mTOR inhibitor. The rapamycin component binds to the FKBP12-rapamycin-binding (FRB) domain of mTOR, while the MLN0128 moiety targets the ATP-competitive kinase domain.[6][9] This dual engagement leads to a more stable and potent inhibition of mTORC1 and, to some extent, mTORC2 signaling pathways compared to first-generation (rapamycin and its analogs) and second-generation (ATP-competitive kinase inhibitors) mTOR inhibitors alone.[1][5] By inhibiting mTORC1, RapaLink-1 effectively blocks the phosphorylation of downstream effectors such as 4E-binding protein 1 (4EBP1) and p70S6 kinase (p70S6K), leading to the suppression of protein synthesis and cell growth.[4][7] The inhibition of mTORC2 disrupts the phosphorylation of Akt at Ser473, further impeding cell survival signals.[7]

Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 signaling pathways.

Quantitative Data from Xenograft Studies

The efficacy of RapaLink-1 has been evaluated in various xenograft models. The following tables summarize the key quantitative findings from these studies.

Table 1: Efficacy of RapaLink-1 in Renal Cell Carcinoma (RCC) Xenograft Models

Cell Line	Animal Model	Treatment Group	Dosage and Schedule	Tumor Volume Reduction	Reference
Sunitinib-resistant 786-o (SU-R-RCC)	Nude mice	RapaLink-1	Not specified	79% (average)	[7]
Sunitinib-resistant 786-o (SU-R-RCC)	Nude mice	Temsirolimus	Not specified	37% (average)	[7]

Table 2: Efficacy of RapaLink-1 in Prostate Cancer Patient-Derived Xenograft (PDX) Models

PDX Model	Animal Model	Treatment Group	Dosage and Schedule	Outcome	Reference
LAPC9	CB17/SCID mice	RapaLink-1	1.5 mg/kg every 5-7 days	Significantly smaller tumors compared to vehicle	[5][10]
LAPC9	CB17/SCID mice	Vehicle	N/A	-	[5][10]

Table 3: Efficacy of RapaLink-1 in Glioblastoma Xenograft Models

Cell Line/Model	Animal Model	Treatment Group	Dosage and Schedule	Outcome	Reference
U87MG (orthotopic)	BALB/c nu/nu mice	RapaLink-1	Every 5th day	Regression and subsequent stabilization of tumor size	[6]
Patient-Derived Xenograft (orthotopic)	Not specified	RapaLink-1	Every 5 days	Decreased tumor growth (luciferase signal)	[11]
U87MG (orthotopic)	BALB/c nu/nu mice	Rapamycin	Daily I.P. injections	Steady tumor growth	[6]
U87MG (orthotopic)	BALB/c nu/nu mice	MLN0128	Daily I.P. injections	Steady tumor growth	[6]

Experimental Protocols

The following protocols are generalized from published studies and should be adapted based on specific experimental needs and institutional guidelines.

Preparation of RapaLink-1 for In Vivo Administration

RapaLink-1 is typically supplied as a lyophilized powder.[1]

• Reconstitution: To create a stock solution, reconstitute the lyophilized powder in DMSO. For example, to make a 10 mM stock, reconstitute 5 mg of RapaLink-1 in 0.28 mL of DMSO.[1]

• Working Solution for Injection: For intraperitoneal (I.P.) injection, the DMSO stock solution needs to be further diluted in a vehicle suitable for animal administration. A common vehicle is a solution of 5% Tween 80, 5% PEG 400, and 90% saline. The final concentration of DMSO in the working solution should be minimized to avoid toxicity. It is recommended to prepare the working solution fresh on the day of use.[2]

Xenograft Tumor Model Establishment

Caption: General workflow for a xenograft study using RapaLink-1.

• Animal Models: Female nude mice (e.g., BALB/c nu/nu) or SCID mice, 6-8 weeks old, are commonly used.[5][7] All animal experiments must be approved and conducted in accordance with the institution's animal care and use committee guidelines.

• Cell Preparation:

  • Culture the desired cancer cell line (e.g., 786-o, A498 for RCC; LAPC9 for prostate cancer) under standard conditions.[5][7]

  • Harvest cells during the logarithmic growth phase using trypsinization.

  • Wash the cells with sterile phosphate-buffered saline (PBS) or serum-free medium.

  • Resuspend the cells in a suitable medium. For some cell lines, mixing with Matrigel matrix (1:1 ratio) can improve tumor take rate.[7]

• Tumor Cell Implantation:

  • Anesthetize the mice.

  • Subcutaneously inject a suspension containing the desired number of cells (e.g., 3 x 10^6 cells in a volume of 100-200 µL) into the flank of each mouse.[7]

  • For orthotopic glioblastoma models, intracranial injection is performed.[11]

Dosing and Administration

• Tumor Growth Monitoring: Once tumors are palpable, measure their dimensions (length and width) regularly (e.g., every 2-3 days) using calipers. Tumor volume can be calculated using the formula: (Width^2 x Length) / 2.

• Group Randomization: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administration Route: Intraperitoneal (I.P.) injection is a common route of administration for RapaLink-1 in xenograft studies.[6]

• Dosage and Schedule:

  • Prostate Cancer Model (LAPC9): 1.5 mg/kg administered every 5-7 days.[5]

  • Glioblastoma Model: Administered every 5th day.[6]

  • Renal Cell Carcinoma Model: A dosing frequency of every 5 days has been noted as an advantage over the daily administration of temsirolimus.[7]

• Control Group: The control group should receive the vehicle solution using the same volume and schedule as the treatment group.

Endpoint and Data Analysis

• Monitoring: Monitor the animals' body weight and general health throughout the study to assess toxicity.[5]

• Study Endpoint: The study can be terminated when tumors in the control group reach a specific size, or at a predetermined time point.

• Data Collection:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor volume and weight.

  • Tumor tissue can be processed for further analysis, such as Western blotting to assess mTOR pathway inhibition (e.g., levels of p-4EBP1, p-RPS6), immunohistochemistry for proliferation markers (e.g., Ki67), or RNA sequencing.[5][7]

• Statistical Analysis: Analyze the differences in tumor growth between the treatment and control groups using appropriate statistical methods (e.g., t-test or ANOVA). A p-value of < 0.05 is typically considered statistically significant.

Conclusion

RapaLink-1 has demonstrated significant anti-tumor activity in a variety of xenograft models, outperforming earlier-generation mTOR inhibitors. Its unique bivalent mechanism of action provides a potent and durable inhibition of the mTOR signaling pathway. The protocols outlined in these application notes provide a framework for researchers to design and execute in vivo studies to further evaluate the therapeutic potential of RapaLink-1.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 4. Potential new therapy of Rapalink-1, a new generation mammalian target of rapamycin inhibitor, against sunitinib-resistant renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 6. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 7. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. shokatlab.ucsf.edu [shokatlab.ucsf.edu]

Application Notes and Protocols: RapaLink-1 Solubility

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin (B549165) (mTOR), a critical serine/threonine kinase involved in regulating cell growth, proliferation, and metabolism.[1] By combining the functionalities of rapamycin (a first-generation mTOR inhibitor) and MLN0128 (a second-generation mTOR kinase inhibitor), RapaLink-1 offers a potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1] This dual-action mechanism allows it to overcome resistance observed with earlier generation mTOR inhibitors.[2] Understanding the solubility of RapaLink-1 is crucial for its effective use in in vitro and in vivo studies, ensuring accurate and reproducible experimental outcomes. This document provides a detailed overview of RapaLink-1 solubility, particularly in Dimethyl Sulfoxide (DMSO), and protocols for its dissolution and the determination of its kinetic solubility in aqueous buffers.

Physicochemical Properties of RapaLink-1

Property	Value
Molecular Formula	C₉₁H₁₃₈N₁₂O₂₄
Molecular Weight	1784.14 g/mol [1]
CAS Number	1887095-82-0[1]
Appearance	Lyophilized powder/crystalline solid

Solubility Data

RapaLink-1 is highly soluble in DMSO. However, its solubility in aqueous solutions is limited, which is common for compounds of its class. The quantitative solubility data for RapaLink-1 in DMSO, as reported by various suppliers, is summarized below. It is important to note that slight variations in reported solubility can occur due to differences in experimental conditions and the physical state of the compound.

Solvent	Reported Solubility (mg/mL)	Reported Molar Concentration (mM)	Notes
DMSO	178[1]	~100	-
160[3]	89.68[3]	Sonication is recommended to aid dissolution.[3]
≥ 100	≥ 56.05	-
Ethanol	Not Reported	Not Reported	Experimental determination is recommended.
Methanol	Not Reported	Not Reported	Experimental determination is recommended.
PBS (Phosphate-Buffered Saline)	Not Reported (Expected to be low)	Not Reported (Expected to be low)	For in vivo studies, co-solvents are typically required. A common vehicle includes DMSO, PEG-300, Tween 80, and PBS/saline.[2][4]

Signaling Pathway of RapaLink-1

RapaLink-1 exerts its inhibitory effects on the mTOR signaling pathway, which is central to cellular regulation. The pathway is composed of two main complexes, mTORC1 and mTORC2, both of which are targeted by RapaLink-1.

Caption: The mTOR signaling pathway, indicating the inhibitory action of RapaLink-1 on both mTORC1 and mTORC2 complexes.

Experimental Protocols

Protocol 1: Preparation of a Concentrated RapaLink-1 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of RapaLink-1, which is a prerequisite for most in vitro experiments and for determining kinetic solubility.

Materials:

• RapaLink-1 (lyophilized powder)

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Water bath sonicator (optional, but recommended[3])

Procedure:

• Equilibration: Allow the vial of lyophilized RapaLink-1 and the bottle of DMSO to come to room temperature before opening to prevent moisture condensation.

• Calculation: Determine the required volume of DMSO to add to the entire vial of RapaLink-1 to achieve the desired stock concentration (e.g., 10 mM). For example, to prepare a 10 mM stock solution from 5 mg of RapaLink-1 (MW = 1784.14 g/mol ), you would add 0.28 mL of DMSO.[1]

• Reconstitution: Carefully add the calculated volume of DMSO to the vial containing the RapaLink-1 powder.

• Dissolution: Cap the vial tightly and vortex vigorously for 2-3 minutes to facilitate dissolution.

• Sonication (if necessary): If visual inspection reveals undissolved particles, place the vial in a water bath sonicator for 10-15 minutes. This can significantly aid in the dissolution of the compound.[3]

• Aliquotting and Storage: Once the RapaLink-1 is fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid multiple freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Once in solution, it is recommended to use it within one month to prevent loss of potency.[1]

Protocol 2: Determination of Kinetic Solubility in Aqueous Buffer

This protocol outlines a general method for determining the kinetic solubility of RapaLink-1 in a relevant aqueous buffer (e.g., PBS, pH 7.4). This method is suitable for early-stage drug discovery and for establishing appropriate concentrations for cell-based assays.

Caption: A generalized workflow for determining the kinetic solubility of a compound.

Materials:

• Concentrated RapaLink-1 stock solution in DMSO (from Protocol 1)

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well microtiter plates (polypropylene for better compound recovery)

• Multichannel pipette

• Plate shaker

• Incubator

• Filtration apparatus for 96-well plates or a centrifuge with a plate rotor

• Plate reader (UV-Vis spectrophotometer) or LC-MS for quantification

Procedure:

• Plate Setup: Dispense a small volume (e.g., 2-5 µL) of the RapaLink-1 DMSO stock solution into the wells of a 96-well plate. It is advisable to test a range of concentrations.

• Buffer Addition: Add the aqueous buffer to each well to achieve the desired final concentration of RapaLink-1. The final DMSO concentration should be kept low (typically ≤1-2%) to minimize its effect on solubility and biological assays.

• Mixing and Incubation: Seal the plate and mix the contents thoroughly on a plate shaker. Incubate the plate at a controlled temperature (e.g., 37°C) for a specified duration (e.g., 2 hours) to allow for precipitation to reach a pseudo-equilibrium.

• Separation of Precipitate:

  • Filtration Method: Place the assay plate on a 96-well filtration plate and filter the contents into a clean collection plate.

  • Centrifugation Method: Centrifuge the assay plate at high speed to pellet any undissolved precipitate.

• Quantification: Carefully transfer the supernatant or filtrate to a new plate for analysis. Quantify the concentration of the dissolved RapaLink-1 using a suitable analytical method, such as UV-Vis spectrophotometry (if RapaLink-1 has a chromophore) or LC-MS for higher sensitivity and specificity. Compare the measured concentrations to a standard curve prepared in the same buffer with the corresponding percentage of DMSO.

• Data Analysis: The kinetic solubility is the highest concentration at which no significant precipitation is observed.

Conclusion

RapaLink-1 is a potent mTOR inhibitor with high solubility in DMSO, making it a convenient solvent for preparing concentrated stock solutions. Its limited aqueous solubility necessitates the use of kinetic solubility assays to determine appropriate working concentrations for in vitro studies and the use of specialized formulations for in vivo applications. The protocols provided herein offer a standardized approach to handling RapaLink-1 and evaluating its solubility, ensuring reliable and reproducible results in research and drug development.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 4. Brain-specific inhibition of mTORC1 eliminates side effects resulting from mTORC1 blockade in the periphery and reduces alcohol intake in mice - PMC [pmc.ncbi.nlm.nih.gov]

RapaLink-1: Comprehensive Application Notes and Protocols for Researchers

For research use only. Not for use in diagnostic procedures.

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mammalian target of rapamycin (B549165) (mTOR), a critical serine/threonine kinase that governs cell growth, proliferation, and survival.[1][2] This novel molecule is synthesized by covalently joining Rapamycin and the second-generation mTOR kinase inhibitor MLN0128 via an inert chemical linker.[3][4] This unique structure allows RapaLink-1 to bind to both the FKBP12-rapamycin-binding (FRB) domain and the kinase domain of mTOR, resulting in a potent and durable inhibition of mTOR Complex 1 (mTORC1).[2][3][5] RapaLink-1 has demonstrated superior efficacy in overcoming resistance to first- and second-generation mTOR inhibitors and has the significant advantage of being able to cross the blood-brain barrier.[2][3] These characteristics make it a valuable tool for investigating the mTOR signaling pathway in various research models, including studies on cancer and neurological disorders.[2][6]

Reconstitution and Storage Guidelines

Proper handling and storage of RapaLink-1 are crucial to maintain its stability and activity. The compound is typically supplied as a lyophilized powder.

Stock Solution Preparation

It is recommended to prepare a concentrated stock solution in an appropriate solvent, which can then be diluted to the desired working concentration for experiments.

Recommended Solvent: Dimethyl sulfoxide (B87167) (DMSO) is the most common and effective solvent for reconstituting RapaLink-1.[1][3][7] Some suppliers also note solubility in Ethanol.[8] RapaLink-1 is insoluble in water.[3]

Reconstitution Protocol:

• Briefly centrifuge the vial of lyophilized RapaLink-1 to ensure all the powder is at the bottom of the tube.[9]

• Aseptically add the calculated volume of high-purity DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Gently vortex or sonicate the vial to ensure complete dissolution of the powder.[4][7] Warming the solution may also be necessary to achieve full solubility.[4]

• Visually inspect the solution to ensure it is clear and free of particulates.

Storage Conditions

The stability of RapaLink-1 depends on whether it is in its lyophilized form or in solution.

Form	Storage Temperature	Duration	Special Instructions
Lyophilized Powder	4°C	24 months	Store desiccated, away from moisture.[1][10]
-20°C	Up to 3 years	Store in a dry, dark environment.[7][9][10]
In Solvent (e.g., DMSO)	-20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles.[1][3]
-80°C	6 months to 1 year	Aliquot and store in sealed vials, away from moisture.[3][7]

Note: For long-term storage of the stock solution, it is highly recommended to prepare single-use aliquots to minimize degradation from repeated freeze-thaw cycles.[1]

Experimental Protocols

In Vitro Cell-Based Assays

RapaLink-1 is a potent inhibitor of cell growth and proliferation in various cancer cell lines.

General Cell Culture Treatment Protocol:

• Plate cells at the desired density in appropriate growth medium and allow them to adhere overnight.

• The following day, prepare fresh dilutions of the RapaLink-1 stock solution in cell culture medium to achieve the desired final concentrations.

• Remove the existing medium from the cells and replace it with the medium containing the various concentrations of RapaLink-1.

• Include a vehicle control (e.g., DMSO) at a concentration equivalent to the highest concentration of the solvent used for the RapaLink-1 dilutions.

• Incubate the cells for the desired duration (e.g., 24, 48, 72, or 96 hours).[3][8]

• Following incubation, cells can be harvested for downstream analysis, such as cell viability assays (e.g., MTT, CellTiter-Glo), cell cycle analysis, or protein extraction for Western blotting.

Example Experimental Parameters:

Cell Line	Concentration Range	Incubation Time	Observed Effect
U87MG (Glioblastoma)	0 - 200 nM	3 days	Growth inhibition[3][8]
U87MG (Glioblastoma)	0 - 12.5 nM	48 hours	G0/G1 cell cycle arrest[3][8]
Renal Cell Carcinoma (RCC) cells	100 nM	24 - 96 hours	Suppressed cell proliferation, induced apoptosis and cell cycle arrest[3][11]

In Vivo Animal Studies

RapaLink-1 has demonstrated potent anti-tumor efficacy in xenograft models.

General Administration Protocol for Xenograft Models:

• Establish tumors in immunocompromised mice by subcutaneous or intracranial injection of cancer cells.

• Once tumors reach a palpable size, randomize the animals into treatment and control groups.

• Prepare the RapaLink-1 formulation for injection. A common vehicle for intraperitoneal (i.p.) injection consists of DMSO, PEG300, and PBS.[11]

• Administer RapaLink-1 via the desired route (e.g., intraperitoneal injection).

• Monitor tumor growth and animal well-being regularly.

Example Dosing Regimen:

Animal Model	Dosage	Administration Route & Schedule
BALB/c nu/nu mice with U87MG intracranial xenografts	1.5 mg/kg	i.p.; every 5 days for 25 days, then once a week for 11 weeks[3]
Nude mice with sunitinib-resistant RCC xenografts	1.5 mg/kg	i.p.; every 5 days for 25 days[11]
LAPC9 Prostate Cancer PDX model	1.5 mg/kg	5-7 day intervals[12]

Mechanism of Action and Signaling Pathway Analysis

RapaLink-1 exerts its effect by potently inhibiting the mTOR signaling pathway, which is a central regulator of cellular metabolism, growth, and proliferation. As a bivalent inhibitor, it targets mTORC1 with high affinity and durability.[2][3]

mTOR Signaling Pathway

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential new therapy of Rapalink-1, a new generation mammalian target of rapamycin inhibitor, against sunitinib-resistant renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapalink-1 | TargetMol [targetmol.com]
• 8. apexbt.com [apexbt.com]
• 9. mybiosource.com [mybiosource.com]
• 10. medkoo.com [medkoo.com]
• 11. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]

Application Notes and Protocols for RapaLink-1 in Immunoprecipitation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial serine/threonine kinase that governs cell growth, proliferation, and metabolism.[1][2] As a key regulator, mTOR forms two distinct multiprotein complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[3] RapaLink-1 uniquely combines the functionalities of rapamycin and the mTOR kinase inhibitor MLN0128, allowing it to bind to both the FRB domain and the kinase domain of mTOR.[4][5] This dual-binding mechanism leads to potent and durable inhibition of mTORC1.[4] Immunoprecipitation assays are invaluable for elucidating the molecular mechanisms of RapaLink-1, particularly in studying its effects on the integrity and composition of mTOR complexes. These application notes provide detailed protocols for utilizing RapaLink-1 in immunoprecipitation experiments to investigate its impact on mTOR signaling.

Mechanism of Action

RapaLink-1's unique structure, which links rapamycin to an ATP-competitive mTOR kinase inhibitor, allows it to overcome resistance observed with previous generations of mTOR inhibitors.[4][6] By binding to both the FRB domain via its rapamycin moiety and the kinase domain, RapaLink-1 effectively locks mTOR in an inhibited state.[5] This leads to a profound and sustained inhibition of mTORC1 activity, which can be assessed by examining the association of core mTORC1 components, such as Raptor, with mTOR through co-immunoprecipitation.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes from immunoprecipitation and subsequent Western blot analysis when studying the effects of RapaLink-1 on mTORC1 complex integrity. The data is presented as a relative change in protein-protein association compared to a vehicle-treated control.

Treatment Group	Target Protein (Immunoprecipitated)	Co-precipitated Protein	Expected Relative Association (%)	References
Vehicle (DMSO)	mTOR	Raptor	100% (Baseline)	[1][3]
RapaLink-1 (low nM concentration)	mTOR	Raptor	Significantly Reduced	[7][8]
Rapamycin	mTOR	Raptor	Moderately Reduced	[8]
Vehicle (DMSO)	Raptor	mTOR	100% (Baseline)	[3][9]
RapaLink-1 (low nM concentration)	Raptor	mTOR	Significantly Reduced	[7][9]

Experimental Protocols

Objective: To investigate the effect of RapaLink-1 on the association of Raptor with mTOR, as a measure of mTORC1 complex integrity, using immunoprecipitation followed by Western blot analysis.

Materials:

• Cell line of interest (e.g., HEK293T, MCF-7, or a relevant cancer cell line)

• Cell culture medium and supplements

• RapaLink-1 (lyophilized powder)[2]

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• CHAPS lysis buffer (40 mM HEPES pH 7.5, 120 mM NaCl, 1 mM EDTA, 0.3% CHAPS, 10 mM pyrophosphate, 10 mM glycerophosphate, 50 mM NaF, 1.5 mM Na3VO4, supplemented with protease and phosphatase inhibitors)[3][9]

• Anti-mTOR antibody for immunoprecipitation (e.g., from Cell Signaling Technology)

• Anti-Raptor antibody for immunoprecipitation (alternative to anti-mTOR)

• Protein A/G magnetic beads or agarose (B213101) resin

• Primary antibodies for Western blotting: anti-mTOR, anti-Raptor

• Secondary antibody (HRP-conjugated)

• Enhanced chemiluminescence (ECL) substrate

• SDS-PAGE gels and Western blotting apparatus

Protocol:

1. Cell Culture and Treatment: a. Plate cells and grow to 70-80% confluency. b. Prepare a 10 mM stock solution of RapaLink-1 in DMSO.[2] c. Treat cells with the desired concentration of RapaLink-1 (e.g., 1-10 nM) or vehicle (DMSO) for the specified duration (e.g., 4 hours).

2. Cell Lysis: a. After treatment, wash the cells twice with ice-cold PBS. b. Aspirate PBS completely and add 1 mL of ice-cold CHAPS lysis buffer to each 10-cm plate.[3] c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate the lysate on ice for 20 minutes with occasional vortexing. e. Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris. f. Transfer the supernatant (clarified lysate) to a new pre-chilled tube.

3. Immunoprecipitation: a. Determine the protein concentration of the clarified lysate using a standard protein assay (e.g., BCA). b. Take 1-2 mg of total protein and adjust the volume with CHAPS lysis buffer. c. Add 2-4 µg of the primary antibody (e.g., anti-mTOR) to the lysate. d. Incubate for 2-4 hours or overnight at 4°C with gentle rotation. e. Add 20-30 µL of pre-washed Protein A/G beads to the lysate-antibody mixture. f. Incubate for an additional 1-2 hours at 4°C with gentle rotation.[3] g. Pellet the beads by centrifugation (e.g., 1,000 x g for 1 minute) or using a magnetic rack. h. Carefully remove the supernatant. i. Wash the beads three to five times with 1 mL of ice-cold CHAPS lysis buffer.[3]

4. Elution and Sample Preparation: a. After the final wash, remove all residual buffer. b. Add 30-50 µL of 1X SDS-PAGE sample buffer to the beads. c. Boil the samples at 95-100°C for 5-10 minutes to elute the immunoprecipitated proteins. d. Centrifuge the samples to pellet the beads, and collect the supernatant.

5. Western Blot Analysis: a. Load the eluted samples onto an SDS-PAGE gel, along with a sample of the whole-cell lysate as an input control. b. Perform electrophoresis to separate the proteins by size. c. Transfer the separated proteins to a PVDF or nitrocellulose membrane. d. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. e. Incubate the membrane with primary antibodies against mTOR and Raptor overnight at 4°C. f. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system. h. Quantify the band intensities to determine the relative amount of co-precipitated protein.

Visualizations

Caption: mTOR signaling pathway and points of inhibition by RapaLink-1.

Caption: Experimental workflow for immunoprecipitation of mTOR.

References

• 1. Regulation of mTORC1 Complex Assembly and Signaling by GRp58/ERp57 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 3. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of mTORC1 and mTORC2 Complex Assembly by Phosphatidic Acid: Competition with Rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of mTOR Complex 1 (mTORC1) by Raptor Ser863 and Multisite Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of RapaLink-1 Treated Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial serine/threonine kinase that governs cell growth, proliferation, and metabolism.[1][2] It is a dimeric molecule that joins rapamycin with a derivative of the mTOR kinase inhibitor sapanisertib (B612132) (MLN0128), allowing it to bind to two distinct sites on the mTOR complex.[1][3] This unique mechanism results in potent and durable inhibition of mTOR Complex 1 (mTORC1) and, at higher concentrations, mTOR Complex 2 (mTORC2).[2][4][5] RapaLink-1 has been shown to induce autophagy, G1 cell cycle arrest, and apoptosis, making it a compound of interest for cancer and anti-aging research.[3][4][6]

Flow cytometry is an indispensable tool for dissecting the cellular responses to RapaLink-1 treatment. It enables the high-throughput, quantitative analysis of specific cell populations, providing critical data on signaling pathway modulation, autophagy induction, and cell fate. These application notes provide detailed protocols for analyzing key cellular events following RapaLink-1 treatment using flow cytometry.

RapaLink-1 Mechanism of Action

RapaLink-1 leverages a dual-binding mechanism to potently inhibit mTOR signaling. The rapamycin component binds to FKBP12, which then targets the mTORC1 complex with high specificity. The linked kinase inhibitor simultaneously binds to the ATP-binding site of mTOR. This bivalent interaction leads to a more complete and sustained inhibition of mTORC1 substrates like S6 Kinase (S6K) and 4E-BP1 compared to first or second-generation inhibitors.[3][7] Inhibition of mTORC1 relieves its suppressive effect on the ULK1 complex, a key initiator of autophagy.[8]

Caption: RapaLink-1 inhibits mTORC1 and mTORC2, affecting downstream effectors.

Data Presentation: Effects of RapaLink-1 on Cellular Processes

The following tables summarize quantitative data on the effects of RapaLink-1 treatment on various cell lines.

Table 1: Inhibition of mTORC1 Signaling by RapaLink-1

Cell Line	Treatment Time	Parameter	IC50 / Effective Concentration	Reference
U87MG Glioblastoma	3 hours	p-4EBP1 (T37/46) Inhibition	1.56 nM	[9]
U87MG Glioblastoma	3 hours	p-S6 (S235/236) Inhibition	1.56 nM	[3]
Renal Cell Carcinoma	24-96 hours	p-p70S6K Inhibition	100 nM (significant inhibition)	[4]

| Renal Cell Carcinoma | 24-96 hours | p-4EBP1 Inhibition | 100 nM (significant inhibition) |[4] |

Table 2: Effects of RapaLink-1 on Cell Cycle and Apoptosis

Cell Line	Treatment Time	Parameter	Effective Concentration	Reference
U87MG Glioblastoma	48 hours	G0/G1 Cell Cycle Arrest	0-12.5 nM (dose-dependent)	[3]
Renal Cell Carcinoma	24-96 hours	Apoptosis Induction	100 nM	[4]

| THP-1 Macrophages | Not Specified | Apoptosis Prevention (vs. ox-LDL) | Not Specified |[6] |

Table 3: Induction of Autophagy by RapaLink-1

Cell Line	Treatment Time	Parameter	Observation	Reference
THP-1 Macrophages	Not Specified	LC3-II, Beclin-1 Expression	Increased protein expression	[6]

| In vivo (APS model) | Not Specified | Autophagy Process | Enhanced autophagy |[6] |

Experimental Workflow and Protocols

A generalized workflow for flow cytometry analysis after RapaLink-1 treatment involves cell culture, drug treatment, cell harvesting, staining with fluorescent probes, and subsequent acquisition and analysis on a flow cytometer.

Caption: Standard workflow for flow cytometry analysis of RapaLink-1 treated cells.

Protocol 1: Analysis of mTORC1 Signaling (Phospho-S6)

This protocol details the measurement of mTORC1 activity by quantifying the phosphorylation of Ribosomal Protein S6 (a downstream target of S6K) using phospho-specific flow cytometry.

Materials:

• Cells of interest

• RapaLink-1 (reconstituted in DMSO)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 90% ice-cold methanol (B129727) or 0.1% Triton X-100 in PBS)

• Fluorochrome-conjugated anti-phospho-S6 (Ser235/236) antibody

• Flow cytometry tubes

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not exceed 80% confluency at the time of harvest.

• RapaLink-1 Treatment: Treat cells with a dose range of RapaLink-1 (e.g., 1 nM to 100 nM) and a vehicle control (DMSO) for the desired duration (e.g., 3, 6, or 24 hours).

• Cell Harvesting: Gently wash cells with PBS and detach them using trypsin. Neutralize with complete medium and transfer the cell suspension to flow cytometry tubes.

• Washing: Centrifuge cells at 300 x g for 5 minutes at 4°C. Discard the supernatant and resuspend the pellet in cold PBS. Repeat the wash.

• Fixation: Resuspend the cell pellet in 1 mL of Fixation Buffer and incubate for 15 minutes at room temperature.

• Permeabilization: Centrifuge the fixed cells, discard the supernatant, and resuspend in 1 mL of ice-cold Permeabilization Buffer. Incubate for 30 minutes on ice.

• Staining: Wash the cells twice with PBS containing 1% BSA. Resuspend the pellet in 100 µL of PBS/BSA and add the anti-phospho-S6 antibody at the manufacturer's recommended concentration. Incubate for 60 minutes at room temperature, protected from light.

• Final Wash: Wash the cells twice with PBS/BSA to remove unbound antibody.

• Acquisition: Resuspend the final cell pellet in 300-500 µL of PBS. Analyze on a flow cytometer, ensuring the appropriate laser and filter set for the chosen fluorochrome. Record the median fluorescence intensity (MFI) of the phospho-S6 signal.

Protocol 2: Analysis of Autophagy (LC3-II)

This protocol measures the accumulation of lipidated LC3 (LC3-II), a hallmark of autophagosome formation, in response to RapaLink-1. This method uses selective permeabilization to wash away cytosolic LC3-I, allowing for specific detection of autophagosome-associated LC3-II.[10][11]

Materials:

• Cells of interest

• RapaLink-1

• Positive control (e.g., 50 µM Chloroquine) and negative control (DMSO)

• PBS

• Saponin (B1150181) Permeabilization Buffer (0.05% Saponin in PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde)

• Primary antibody against LC3B

• Fluorochrome-conjugated secondary antibody

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1. It is recommended to include a condition with an autophagy flux inhibitor like Chloroquine or Bafilomycin A1 to measure autophagic flux.

• Cell Harvesting: Harvest cells as described in Protocol 1 (Step 3).

• Washing: Perform one wash with PBS (Protocol 1, Step 4).

• Selective Permeabilization: Resuspend the cell pellet in 0.5 mL of Saponin Permeabilization Buffer and vortex briefly.[11] This step extracts the soluble LC3-I.

• Fixation: Add 1 mL of Fixation Buffer directly to the saponin suspension and incubate for 20 minutes at room temperature.

• Staining:

  • Wash cells twice with PBS.

  • Resuspend the pellet in 100 µL of Saponin Permeabilization Buffer containing the primary LC3B antibody. Incubate for 30-60 minutes.

  • Wash cells twice with Saponin Permeabilization Buffer.

  • Resuspend the pellet in 100 µL of Saponin Permeabilization Buffer containing the fluorochrome-conjugated secondary antibody. Incubate for 30 minutes, protected from light.

• Final Wash: Wash cells twice with PBS.

• Acquisition: Resuspend the pellet in PBS and analyze on a flow cytometer. An increase in the MFI of the LC3 signal indicates an accumulation of autophagosomes.

Protocol 3: Analysis of Apoptosis (Annexin V & Propidium Iodide)

This protocol distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells by staining for Annexin V (which binds to exposed phosphatidylserine (B164497) on apoptotic cells) and Propidium Iodide (PI, a viability dye that enters cells with compromised membranes).

Materials:

• Cells of interest and RapaLink-1

• Annexin V Binding Buffer (1X)

• Fluorochrome-conjugated Annexin V

• Propidium Iodide (PI) staining solution

• Flow cytometry tubes

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1. Include both floating and adherent cells during harvest.

• Cell Harvesting: Harvest cells and transfer to flow cytometry tubes.

• Washing: Wash cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

• Staining:

  • Add 5 µL of fluorochrome-conjugated Annexin V.

  • Add 5 µL of PI staining solution.

  • Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Acquisition: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze immediately on a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Expected Outcomes

Treatment of susceptible cell lines with RapaLink-1 is expected to produce distinct, quantifiable changes in the parameters measured by the protocols above.

Caption: Logical flow from RapaLink-1 treatment to expected flow cytometry results.

References

• 1. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 2. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RapaLink-1 plays an antithrombotic role in antiphospholipid syndrome by improving autophagy both in vivo and vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mTOR: a pharmacologic target for autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 10. A Quantitative Flow Cytometry-Based Method for Autophagy Detection Across the Cell Cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Flow Cytometry for autophagy | alphavirus.org [alphavirus.org]

RapaLink-1: A Novel Application in Prostate Cancer Organoid Models for Preclinical Drug Evaluation

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of recent research highlights the promising application of RapaLink-1, a third-generation dual mTORC1/2 inhibitor, in advanced prostate cancer organoid models. This novel therapeutic agent has demonstrated significant efficacy in reducing tumor growth, targeting cancer stem cells, and overcoming resistance to previous generations of mTOR inhibitors. These findings position RapaLink-1 as a strong candidate for further preclinical and clinical investigation in the treatment of advanced and metastatic prostate cancer.

Introduction

Prostate cancer remains a significant global health challenge, with advanced and castration-resistant forms of the disease presenting formidable therapeutic hurdles. The mechanistic target of rapamycin (B549165) (mTOR) signaling pathway is frequently deregulated in prostate cancer, making it a key target for therapeutic intervention.[1][2][3][4] RapaLink-1, a bivalent inhibitor, uniquely combines the high specificity of rapamycin for mTORC1 with the broad inhibitory action against both mTORC1 and mTORC2, offering a more comprehensive blockade of the mTOR pathway.[1][4][5][6][7] Patient-derived organoids, which faithfully recapitulate the complex biology of individual tumors, provide a robust platform for evaluating the efficacy of novel therapeutic agents like RapaLink-1.[8][9][10][11][12]

Key Findings from Preclinical Studies

Recent studies utilizing patient-derived xenograft (PDX) organoids from bone metastatic prostate cancer have demonstrated the superior efficacy of RapaLink-1 compared to first-generation mTOR inhibitors like rapamycin and everolimus.[1]

Quantitative Data Summary

Model	Drug	IC50 (µM)	Effect on Viability	Reference
LAPC9 PDX Organoids	RapaLink-1	0.0046	Significantly reduced	[1][13]
BM18 PDX Organoids	RapaLink-1	0.0003	Significantly reduced	[1][13]
LAPC9 PDX Organoids	Everolimus	Not effective at tested concentrations	No reduction	[1][13]
LAPC9 PDX Organoids	Rapamycin	Significant reduction only at 1 µM	Reduced	[1][13]
BM18 PDX Organoids	Everolimus	-	Significantly reduced	[1][13]
BM18 PDX Organoids	Rapamycin	-	Significantly reduced	[1][13]

Biomarker	Treatment	Observation	Model	Reference
CD44+ cells	RapaLink-1 (0.1 µM for 48h)	Significantly reduced fraction	LAPC9 Organoids	[1][2]
ALDEFluor high cells	RapaLink-1 (0.1 µM for 48h)	Reduced fraction (not statistically significant)	LAPC9 Organoids	[1][2]
p-S6, p-ULK1 (mTORC1 effectors)	RapaLink-1	Dose-proportionate abolishment of phosphorylation	PDX Organoids	[1][4]
p-Akt (mTORC2 effector)	RapaLink-1	Dose-proportionate abolishment of phosphorylation	PDX Organoids	[1][4]

Mechanism of Action: Dual mTORC1/2 Inhibition

RapaLink-1's efficacy stems from its ability to inhibit both mTORC1 and mTORC2 complexes.[1][4] This dual inhibition leads to a more profound and durable response compared to rapalogs, which primarily target mTORC1.[1] The inhibition of mTORC1 disrupts protein synthesis and cell growth, while the blockade of mTORC2 interferes with cell survival and proliferation signals mediated by Akt phosphorylation.[1][4] Furthermore, RapaLink-1 has been shown to diminish the expression of metabolic enzymes involved in glutamine and lipid metabolism, key pathways for cancer cell growth.[1][2][3]

Figure 1: RapaLink-1 Signaling Pathway in Prostate Cancer.

Experimental Protocols

Establishment and Culture of Prostate Cancer Organoids from PDX Models

This protocol is adapted from established methods for generating 3D prostate organoid cultures.[8][14][15][16][17]

Materials:

• Patient-Derived Xenograft (PDX) tumor tissue

• Complete Prostate Cancer Organoid Medium (see recipe below)

• Matrigel (Corning)

• Collagenase Type II

• TrypLE Express

• DMEM/F12 medium

• Fetal Bovine Serum (FBS)

• Y-27632 (ROCK inhibitor)

• 6-well ultra-low attachment plates

Procedure:

• Mince the PDX tumor tissue into small pieces (~1-2 mm³) in a sterile culture dish.

• Digest the minced tissue with Collagenase Type II (5 mg/ml) containing 10 µM Y-27632 for 60-90 minutes at 37°C with agitation.

• Wash the cell suspension with adDMEM/F12 medium and centrifuge at 150 g for 5 minutes.

• Resuspend the pellet in TrypLE Express with 10 µM Y-27632 and incubate for 15 minutes at 37°C, pipetting every 5 minutes to ensure efficient digestion.

• Neutralize the TrypLE with DMEM/F12 containing 5% FBS and pass the suspension through a 70 µm cell strainer.

• Centrifuge the cell suspension at 200 g for 5 minutes and resuspend the pellet in ice-cold Matrigel.

• Plate 50 µl domes of the Matrigel-cell suspension into a pre-warmed 24-well plate.

• Allow the Matrigel to solidify at 37°C for 15-30 minutes.

• Add 500 µl of pre-warmed Complete Prostate Cancer Organoid Medium with 10 µM Y-27632 to each well.

• Refresh the medium every 2-3 days. After the initial 7 days, Y-27632 can be removed from the medium.[17]

• Organoids can typically be observed within 2 weeks and can be passaged every 1-2 weeks.[8][16]

Complete Prostate Cancer Organoid Medium Recipe:

• Advanced DMEM/F12

• 1x GlutaMAX

• 1x Penicillin-Streptomycin

• 1x HEPES

• 10 mM Nicotinamide

• 1.25 mM N-Acetylcysteine

• 50 ng/ml EGF

• 5% R-spondin 1 conditioned medium

• 100 ng/ml Noggin

• 1 µM SB202190

• 5 nM Dihydrotestosterone (DHT)

• 10 µM Forskolin

• B27 supplement

RapaLink-1 Treatment and Viability Assay

Materials:

• Established prostate cancer organoid cultures

• RapaLink-1 (stock solution in DMSO)

• Complete Prostate Cancer Organoid Medium

• CellTiter-Glo® 3D Cell Viability Assay (Promega)

• 96-well white-walled plates

Procedure:

• Harvest mature organoids and mechanically dissociate them into smaller fragments.

• Seed the organoid fragments in Matrigel domes in a 96-well plate as described above.

• Allow the organoids to form for 48 hours.[1][2]

• Prepare serial dilutions of RapaLink-1 in Complete Prostate Cancer Organoid Medium. A vehicle control (DMSO) should also be prepared.

• Carefully replace the medium in each well with the medium containing the appropriate drug concentration or vehicle.

• Incubate the plate for 48-72 hours at 37°C.[1][2]

• Perform the CellTiter-Glo® 3D Cell Viability Assay according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Normalize the viability data to the vehicle control and calculate IC50 values using appropriate software (e.g., GraphPad Prism).

Figure 2: Experimental Workflow for RapaLink-1 Application.

Flow Cytometry for Cancer Stem Cell Markers

Materials:

• Treated and control organoid cultures

• Cell recovery solution (e.g., Corning Cell Recovery Solution)

• TrypLE Express

• FACS buffer (PBS with 2% FBS)

• Fluorochrome-conjugated antibodies (e.g., anti-CD44)

• ALDEFLUOR™ Kit (STEMCELL Technologies)

• Flow cytometer

Procedure:

• After RapaLink-1 treatment, incubate the organoids in cell recovery solution on ice to dissolve the Matrigel.

• Dissociate the organoids into a single-cell suspension using TrypLE Express.

• For CD44 staining, wash the cells with FACS buffer and incubate with the anti-CD44 antibody according to the manufacturer's protocol.

• For ALDH activity, perform the ALDEFLUOR™ assay as per the manufacturer's instructions.

• Analyze the stained cells using a flow cytometer to quantify the percentage of CD44+ and ALDHhigh cells.

Conclusion and Future Directions

The application of RapaLink-1 in prostate cancer organoid models provides a powerful preclinical platform to investigate its therapeutic potential. The data strongly suggests that RapaLink-1 is a highly effective inhibitor of advanced prostate cancer growth, with a clear mechanism of action and a significant impact on the cancer stem cell population.[1][2][3][4] Future studies should focus on combination therapies, the identification of predictive biomarkers for RapaLink-1 sensitivity, and further elucidation of its impact on tumor heterogeneity and evolution. The use of patient-derived organoids will be instrumental in advancing RapaLink-1 towards clinical application for patients with advanced prostate cancer.

References

• 1. Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 5. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Organoid culture systems for prostate epithelial and cancer tissue | Springer Nature Experiments [experiments.springernature.com]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Application of Organoid Models in Prostate Cancer Research [frontiersin.org]
• 11. Organoid cultures derived from patients with advanced prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modeling Prostate Cancer Treatment Responses in the Organoid Era: 3D Environment Impacts Drug Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 14. scispace.com [scispace.com]
• 15. ccr.cancer.gov [ccr.cancer.gov]
• 16. Organoid culture systems for prostate epithelial and cancer tissue. [vivo.weill.cornell.edu]
• 17. Organoid culture systems for prostate epithelial tissue and prostate cancer tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Autophagy In Vitro with RapaLink-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing RapaLink-1, a potent third-generation mTOR inhibitor, to induce and study autophagy in in vitro models. This document includes an overview of RapaLink-1's mechanism of action, detailed experimental protocols, and quantitative data to facilitate the design and execution of robust autophagy assays.

Introduction to RapaLink-1

RapaLink-1 is a novel bivalent inhibitor of mTOR, combining the structural features of rapamycin (B549165) and the mTOR kinase inhibitor MLN0128.[1][2] This unique design allows RapaLink-1 to bind to both the FRB domain and the kinase domain of mTOR, leading to a more potent and complete inhibition of both mTORC1 and mTORC2 complexes compared to earlier generation inhibitors.[1][2][3] By effectively suppressing mTOR signaling, a central negative regulator of autophagy, RapaLink-1 serves as a powerful tool to induce and investigate the autophagic process in various cell types.[4][5]

Mechanism of Action

Under normal conditions, the mTORC1 complex phosphorylates and inactivates key initiators of the autophagy cascade, such as the ULK1 complex. RapaLink-1, by inhibiting mTORC1, prevents this phosphorylation, leading to the activation of ULK1 and the subsequent initiation of autophagosome formation.[6][7] This process involves the conversion of cytosolic microtubule-associated protein 1A/1B-light chain 3 (LC3-I) to its lipidated form (LC3-II), which is recruited to the autophagosome membrane. Concurrently, the autophagic cargo receptor p62/SQSTM1, which recognizes and targets ubiquitinated proteins for degradation, is itself degraded upon fusion of the autophagosome with the lysosome. Therefore, an increase in the LC3-II/LC3-I ratio and a decrease in p62 levels are hallmark indicators of autophagy induction.[8][9] RapaLink-1 has been shown to be more effective than rapamycin at inducing a marked increase in LC3-II accumulation.[7][10]

Quantitative Data Summary

The following table summarizes the quantitative effects of RapaLink-1 on autophagy markers in different in vitro models. This data can serve as a reference for expected outcomes and for the design of dose-response and time-course experiments.

Cell Line	RapaLink-1 Concentration	Treatment Time	Key Quantitative Findings	Reference
HEK293E	3 nM - 10 nM	4 hours	Marked increase in LC3-II accumulation compared to rapamycin. Efficiently blocked phosphorylation of mTORC1 substrates (p-S6K, p-4EBP1) and the rapamycin-resistant site on ULK1 (Ser757).	[7]
HeLa	1 nM - 100 nM	8 - 48 hours	More substantial reduction in colony size compared to rapamycin.	[10]
PC3	0.3 nM	Chronic Treatment	Substantial inhibition of mTORC1 activity without affecting mTORC2.	[6]
THP-1 macrophages	Not Specified	Not Specified	Enhanced autophagy, indicated by increased expression of LC3-II and Beclin-1, and decreased p62.	[4]
Renal Cell Carcinoma (786-O, A498)	100 nM	72 hours	Significantly reduced cell viability compared to temsirolimus. Inhibited phosphorylation of p70S6K, 4EBP1, and AKT.	[11]
Prostate Cancer PDX Organoids (LAPC9, BM18)	0.01 µM - 0.1 µM	48 hours	Efficiently blocked phosphorylation of S6 (Ser240/244), ULK1 (Ser757), and Akt (Ser473) in a dose-dependent manner.	[12]
Endothelial Cells	250 pM	24 hours	Significantly reduced phosphorylation of mTOR, 4EBP1, and S6.
Glioblastoma (LN229, U87MG)	Not Specified	Not Specified	More potent growth inhibition and G0/G1 arrest compared to rapamycin or MLN0128.	[13]

Experimental Protocols

Here we provide detailed protocols for the most common in vitro assays to study autophagy induced by RapaLink-1.

Protocol 1: Induction of Autophagy with RapaLink-1

This protocol outlines the general procedure for treating cultured cells with RapaLink-1 to induce autophagy for subsequent analysis.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• RapaLink-1 (e.g., from Cell Signaling Technology, #88626)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Cell Seeding: Plate cells in the appropriate culture vessels (e.g., 6-well plates, 10-cm dishes, or chamber slides) and allow them to reach 70-80% confluency.

• RapaLink-1 Stock Solution: Prepare a high-concentration stock solution of RapaLink-1 (e.g., 10 mM) in sterile DMSO. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the RapaLink-1 stock solution. Dilute the stock solution in pre-warmed complete cell culture medium to the desired final concentration (refer to the quantitative data table for guidance, typically in the low nanomolar to micromolar range).

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used for the highest RapaLink-1 concentration to an equivalent volume of culture medium.

• Cell Treatment: Remove the existing culture medium from the cells. Wash the cells once with sterile PBS. Add the medium containing RapaLink-1 or the vehicle control to the respective wells/dishes.

• Incubation: Incubate the cells for the desired period (e.g., 4, 8, 24, or 48 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Harvesting: Following incubation, proceed with cell harvesting for downstream analysis as described in the subsequent protocols.

Protocol 2: Western Blot Analysis of Autophagy Markers (LC3 and p62)

This is the most widely used method to biochemically assess the induction of autophagy.

Materials:

• Treated and control cells from Protocol 1

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels (12-15% acrylamide (B121943) recommended for LC3)

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: Rabbit anti-LC3B, Rabbit anti-p62/SQSTM1

• HRP-conjugated secondary antibody (anti-rabbit)

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: Wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer to each well/dish and scrape the cells.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto an SDS-PAGE gel and run the electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against LC3B and p62 overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities for LC3-I, LC3-II, and p62. Calculate the LC3-II/LC3-I ratio and normalize p62 levels to a loading control (e.g., GAPDH or β-actin). An increase in the LC3-II/LC3-I ratio and a decrease in p62 levels indicate autophagy induction.

Protocol 3: Fluorescence Microscopy of Autophagosomes

This method allows for the visualization of autophagosome formation within cells.

Materials:

• Cells cultured on glass coverslips or in imaging-compatible plates

• Treated and control cells from Protocol 1

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody: Rabbit anti-LC3B

• Fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 anti-rabbit)

• DAPI for nuclear counterstaining

• Antifade mounting medium

Procedure:

• Cell Fixation: After treatment, wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash the cells with PBS and block with blocking solution for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary anti-LC3B antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells three times with PBS. Incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature, protected from light.

• Counterstaining: Wash the cells with PBS and stain with DAPI for 5 minutes.

• Mounting and Imaging: Wash the cells a final time with PBS and mount the coverslips onto microscope slides using antifade mounting medium. Acquire images using a fluorescence or confocal microscope.

• Analysis: Autophagosomes will appear as distinct punctate structures in the cytoplasm. Quantify the number of LC3 puncta per cell. An increase in the number of puncta in RapaLink-1-treated cells compared to the control indicates autophagosome formation.

Protocol 4: Autophagic Flux Assay with Bafilomycin A1

This assay is crucial to confirm that the observed increase in autophagosomes is due to an induction of autophagy and not a blockage of their degradation.

Materials:

• All materials from Protocol 1 and 2

• Bafilomycin A1 (a lysosomal inhibitor)

Procedure:

• Experimental Groups: Set up four experimental groups:

  • Vehicle (DMSO) control

  • RapaLink-1 alone

  • Bafilomycin A1 alone (e.g., 100 nM)

  • RapaLink-1 + Bafilomycin A1

• Treatment: Treat the cells with RapaLink-1 for the desired duration (e.g., 4-8 hours). For the groups containing Bafilomycin A1, add the inhibitor during the last 2-4 hours of the RapaLink-1 treatment.[14]

• Cell Harvesting and Western Blot: Harvest the cells and perform Western blot analysis for LC3 and p62 as described in Protocol 2.

• Interpretation: A significant further increase in the LC3-II levels in the co-treated (RapaLink-1 + Bafilomycin A1) group compared to the RapaLink-1 only group indicates a functional autophagic flux.[14][15] If RapaLink-1 were to block autophagosome degradation, there would be little to no difference in LC3-II levels between the RapaLink-1 and the co-treated groups.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows described in these application notes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. RapaLink-1 plays an antithrombotic role in antiphospholipid syndrome by improving autophagy both in vivo and vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dissecting the biology of mTORC1 beyond rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Monitoring autophagic degradation of p62/SQSTM1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 13. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Autophagic flux analysis [protocols.io]
• 15. Best way to quantitatively measure Autophagic Flux, Novus Biologicals [novusbio.com]

Technical Notes & Optimization

optimizing RapaLink-1 concentration to avoid off-target effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of RapaLink-1 and minimize off-target effects in their experiments.

Troubleshooting Guide: Optimizing RapaLink-1 Concentration

Researchers may encounter challenges in determining the optimal concentration of RapaLink-1 that maximizes on-target mTOR inhibition while minimizing off-target effects. This guide provides a systematic approach to address these issues.

Problem: How do I determine the optimal concentration of RapaLink-1 for my specific cell line and experimental goals?

Solution: The optimal concentration of RapaLink-1 is highly dependent on the cell type and the specific research question. A multi-step approach is recommended to determine the ideal concentration range.

Experimental Workflow for Optimizing RapaLink-1 Concentration

Caption: Workflow for RapaLink-1 concentration optimization.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of RapaLink-1?

A1: RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR).[1] It consists of a rapamycin moiety linked to a second-generation mTOR kinase inhibitor, MLN0128.[1] This dual structure allows RapaLink-1 to bind to FKBP12 via its rapamycin component, which then targets the complex to the FRB domain of mTOR. Simultaneously, the MLN0128 component binds to the ATP-binding site of the mTOR kinase domain.[2] This bivalent binding leads to potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][3]

mTOR Signaling Pathway Inhibition by RapaLink-1

Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 signaling.

Q2: What are the known on-target and potential off-target effects of RapaLink-1?

A2: The primary on-target effects of RapaLink-1 are the inhibition of mTORC1 and mTORC2. However, like many kinase inhibitors, it can exhibit off-target effects, particularly at higher concentrations.

Effect Type	Target/Pathway	Description	Typical Effective Concentration
On-Target	mTORC1	Potent inhibition of mTORC1 signaling, observed by decreased phosphorylation of substrates like S6K and 4E-BP1.[3]	Low nM range (e.g., 0.3-10 nM)[4][5]
On-Target	mTORC2	Inhibition of mTORC2 signaling, observed by decreased phosphorylation of AKT at Ser473. This effect is typically seen at higher concentrations than mTORC1 inhibition.[4][6]	Mid-to-high nM range (e.g., >10 nM)[5]
Potential Off-Target	MAPK Signaling Pathway	RNA sequencing has shown that RapaLink-1 can suppress parts of the MAPK signaling pathway.[7]	Not fully characterized, likely at higher concentrations.
Potential Off-Target	ErbB Signaling Pathway	Suppression of the ErbB signaling pathway has been observed.[7]	Not fully characterized, likely at higher concentrations.

Q3: How can I confirm that RapaLink-1 is engaging its intended target, mTOR, in my cells?

A3: The Cellular Thermal Shift Assay (CETSA) is a powerful method to verify direct target engagement in a cellular context.[8] The principle of CETSA is that a ligand binding to its target protein increases the protein's thermal stability.[8]

Simplified CETSA Workflow

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Q4: My cell viability is unexpectedly low after RapaLink-1 treatment, even at concentrations that should be specific for mTORC1. What could be the cause?

A4: Several factors could contribute to this observation:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to mTOR inhibitors. It is crucial to perform a thorough dose-response curve for your specific cell line.

• Prolonged Incubation: Long-term treatment with mTOR inhibitors can lead to feedback activation of other pro-survival pathways or cellular stress, ultimately resulting in cell death. Consider shorter incubation times to assess the direct effects on mTOR signaling.

• Off-Target Cytotoxicity: At higher concentrations, RapaLink-1 may have off-target effects that contribute to cytotoxicity. If you suspect this, it is important to perform experiments to assess the activity of other kinases or signaling pathways.

• Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your culture medium is not exceeding toxic levels. Always include a vehicle-only control in your experiments.

Q5: I am not seeing the expected level of mTORC1 inhibition. What should I check?

A5:

• Compound Integrity: Ensure that your RapaLink-1 stock solution has been stored correctly and has not degraded. It is recommended to aliquot the stock solution to avoid multiple freeze-thaw cycles.

• Cellular Uptake: While RapaLink-1 is cell-permeable, issues with uptake can sometimes occur. Ensure that your cell culture conditions are optimal.

• Assay Timing: The phosphorylation status of mTOR substrates can be dynamic. Perform a time-course experiment to determine the optimal time point for observing maximal inhibition after RapaLink-1 treatment.

• Antibody Quality: Verify the specificity and efficacy of the antibodies used for detecting phosphorylated mTOR substrates in your Western blot analysis.

Experimental Protocols

Dose-Response Analysis of RapaLink-1 on mTORC1 and mTORC2 Signaling

Objective: To determine the concentration-dependent effect of RapaLink-1 on the phosphorylation of key mTORC1 and mTORC2 substrates.

Materials:

• Cell line of interest

• Complete cell culture medium

• RapaLink-1 stock solution (e.g., 10 mM in DMSO)

• Vehicle control (DMSO)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Phospho-S6K (Thr389)

  • Total S6K

  • Phospho-4E-BP1 (Thr37/46)

  • Total 4E-BP1

  • Phospho-AKT (Ser473)

  • Total AKT

  • Loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Treatment: Prepare serial dilutions of RapaLink-1 in complete medium to achieve final concentrations ranging from, for example, 0.1 nM to 1 µM. Also, prepare a vehicle control with the same final concentration of DMSO as the highest RapaLink-1 concentration.

• Incubation: Replace the medium in the wells with the RapaLink-1 or vehicle-containing medium and incubate for a predetermined time (e.g., 2, 6, or 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with the primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Plot the normalized values against the RapaLink-1 concentration to generate dose-response curves.

Cellular Thermal Shift Assay (CETSA) for mTOR Target Engagement

Objective: To confirm the direct binding of RapaLink-1 to mTOR in intact cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• RapaLink-1

• Vehicle control (DMSO)

• PBS

• PCR tubes or a 96-well PCR plate

• Thermal cycler

• Lysis buffer (non-denaturing) with protease and phosphatase inhibitors

• Equipment for protein quantification and Western blotting (as described above)

• Primary antibody: Total mTOR

Procedure:

• Cell Treatment: Treat a suspension of cells with RapaLink-1 at a concentration known to inhibit mTOR signaling (determined from the dose-response experiment) and a vehicle control for 1-2 hours at 37°C.

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes for each temperature point in a predefined gradient (e.g., 40°C to 70°C in 2-3°C increments).

• Thermal Denaturation: Heat the samples in a thermal cycler for 3 minutes at each respective temperature, followed by cooling to 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a non-denaturing lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Western Blotting:

  • Carefully collect the supernatant (soluble fraction).

  • Quantify and normalize the protein concentrations.

  • Perform Western blotting for total mTOR.

• Data Analysis: Quantify the band intensities for mTOR at each temperature. Plot the normalized intensity against the temperature to generate melting curves for both the RapaLink-1-treated and vehicle-treated samples. A shift of the curve to the right for the RapaLink-1-treated sample indicates thermal stabilization of mTOR and thus, target engagement.[8]

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

troubleshooting RapaLink-1 insolubility issues

Welcome to the technical support center for RapaLink-1. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experiments, with a specific focus on addressing solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is RapaLink-1 and what is its mechanism of action?

A1: RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR)[1][2]. It is a large molecule constructed by joining rapamycin to a second-generation mTOR kinase inhibitor (MLN0128) via an inert chemical linker[3][4]. This unique structure allows it to bind to two distinct sites on the mTOR complex: the FKBP12-rapamycin-binding (FRB) domain and the ATP-binding kinase domain[5]. This dual-binding action results in a more potent and durable inhibition of both mTORC1 and mTORC2 complexes compared to first or second-generation inhibitors alone[6][7].

Q2: What is the recommended solvent for dissolving RapaLink-1?

A2: The recommended solvent for RapaLink-1 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO)[6][8]. It is practically insoluble in aqueous solutions like water or PBS[4][9]. It is critical to use newly opened or properly stored anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of RapaLink-1[4].

Q3: My RapaLink-1 precipitated after I diluted my DMSO stock solution into my aqueous cell culture medium. Why did this happen?

A3: This is a common issue known as solvent-shift precipitation. RapaLink-1 is a large, hydrophobic molecule with poor aqueous solubility[4][10]. When a concentrated DMSO stock is rapidly diluted into an aqueous buffer (like PBS or cell culture medium), the solvent environment abruptly changes from organic to aqueous. This polarity shift dramatically decreases the solubility of RapaLink-1, causing it to precipitate out of the solution. Careful, stepwise dilution methods are required to prevent this[11].

Q4: How should I store RapaLink-1?

A4: Storage conditions are critical for maintaining the stability and activity of RapaLink-1.

• Lyophilized Powder: Store desiccated at 4°C for short-term storage or -20°C for long-term stability (up to 3 years)[6][12].

• DMSO Stock Solution: Once reconstituted, aliquot the solution into single-use volumes to avoid multiple freeze-thaw cycles[8]. Store these aliquots tightly sealed at -20°C for up to 1 month or at -80°C for up to 6 months[4].

Troubleshooting Guide: Insolubility Issues

This guide provides solutions to specific problems you may encounter when preparing RapaLink-1 solutions.

Issue 1: The lyophilized powder does not fully dissolve in DMSO, or the stock solution appears cloudy.

• Possible Cause 1: Insufficient Solvent or Low-Quality DMSO. You may not be using a sufficient volume of DMSO, or the DMSO may have absorbed moisture.

  • Solution: Ensure you are using a sufficient volume of high-purity, anhydrous DMSO to prepare your stock solution (see tables below). For a 10 mM stock, one recommendation is to dissolve 5 mg in 0.28 mL of DMSO[8]. To aid dissolution, you can perform gentle warming (to 37°C for 5-10 minutes) and sonication (ultrasonic bath for 5-15 minutes)[3][11][12]. Always visually inspect the solution to ensure it is clear before use.

• Possible Cause 2: Low Temperature. Preparing the stock solution at a cold temperature can hinder dissolution.

  • Solution: Allow the lyophilized powder and DMSO to equilibrate to room temperature before mixing.

Issue 2: A precipitate forms immediately upon diluting the DMSO stock into an aqueous buffer (e.g., cell culture medium).

• Possible Cause: Rapid Solvent Shift. As explained in the FAQ, this is the most common cause of precipitation. A large, hydrophobic compound cannot remain soluble when the percentage of DMSO is drastically and rapidly lowered.

  • Solution 1: Stepwise Dilution. Do not add a small volume of concentrated stock directly into a large volume of aqueous buffer. Instead, perform serial dilutions. For example, first, dilute your 10 mM stock to 1 mM in DMSO. Then, add this intermediate stock to your aqueous buffer. This gradual reduction in DMSO concentration can help maintain solubility.

  • Solution 2: Increase Final DMSO Concentration. If your experimental system can tolerate it, increasing the final concentration of DMSO (e.g., from 0.1% to 0.5%) can help keep the compound in solution[11]. Always run a vehicle control with the same final DMSO concentration to account for any solvent effects.

  • Solution 3: Reduce Serum Concentration. For cell-based assays, high concentrations of proteins in fetal bovine serum (FBS) can sometimes contribute to compound precipitation. If possible for your experiment, try reducing the serum percentage in the medium during the treatment period[11].

Data Presentation

Table 1: RapaLink-1 Solubility & Stock Preparation

Property	Value	Citation(s)
Molecular Weight	~1784.14 g/mol	[1][6]
Solubility
In DMSO	≥100 mg/mL (~56 mM). Vendors report values from 160 to 178 mg/mL.	[4][6][12]
In Ethanol	≥24.85 mg/mL (~13.9 mM)	[9]
In Water	< 0.1 mg/mL (Effectively Insoluble)	[4]
Stock Solution Examples
To make a 10 mM stock	Add 0.5605 mL of DMSO to 1 mg of powder. Add 0.2802 mL of DMSO to 5 mg of powder.	[4][8]
To make a 1 mM stock	Add 0.5605 mL of DMSO to 1 mg of powder.	[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM RapaLink-1 Stock Solution in DMSO

• Acclimatization: Allow the vial of lyophilized RapaLink-1 powder and a bottle of high-purity, anhydrous DMSO to warm to room temperature.

• Calculation: Based on the amount of powder provided (e.g., 5 mg), calculate the required volume of DMSO. For 5 mg of RapaLink-1 (MW: 1784.14), you will need approximately 0.2802 mL of DMSO for a 10 mM stock[4].

• Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial containing the RapaLink-1 powder.

• Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

• Aid Dissolution (If Necessary): If the solution is not perfectly clear, place the vial in a 37°C water bath for 5-10 minutes, followed by sonication in an ultrasonic bath for 5-15 minutes[3][11].

• Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

• Aliquoting and Storage: Dispense the stock solution into single-use, low-binding microcentrifuge tubes. Store immediately at -20°C or -80°C.

Protocol 2: Recommended Dilution Method for Cell Culture Experiments

This protocol is designed to minimize precipitation when preparing a final concentration of 10 nM RapaLink-1 in cell culture medium with a final DMSO concentration of 0.1%.

• Prepare Intermediate Stock (10 µM):

  • Thaw one aliquot of your 10 mM RapaLink-1 stock solution.

  • Perform a 1:1000 serial dilution. A simple way is to first dilute 1 µL of 10 mM stock into 99 µL of DMSO to make a 100 µM solution.

  • Then, dilute 10 µL of the 100 µM solution into 90 µL of DMSO to create a 10 µM intermediate stock .

• Final Dilution:

  • Add 1 µL of the 10 µM intermediate stock to 1 mL of your pre-warmed cell culture medium.

  • Mix immediately but gently by pipetting up and down or by swirling the plate/tube. This results in a final RapaLink-1 concentration of 10 nM and a final DMSO concentration of 0.1%.

• Application: Immediately add the final working solution to your cells. Do not store the diluted aqueous solution.

Visualizations

Caption: A troubleshooting flowchart for RapaLink-1 insolubility issues.

Caption: Recommended experimental workflow for preparing RapaLink-1 solutions.

Caption: RapaLink-1 dual-binding mechanism of action on the mTORC1 complex.

References

• 1. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. RapaLink-1 (#88626) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 7. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 9. apexbt.com [apexbt.com]
• 10. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 11. benchchem.com [benchchem.com]
• 12. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]

RapaLink-1 In Vivo Toxicity Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential toxicity of high-dose RapaLink-1 in vivo. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general in vivo toxicity profile of RapaLink-1?

A1: Based on preclinical studies in various animal models, RapaLink-1 is generally considered to be well-tolerated at therapeutically effective doses.[1][2] In studies involving mouse models of glioblastoma and prostate cancer, RapaLink-1 administered at doses up to 1.5 mg/kg did not lead to significant changes in body weight or observable signs of acute toxicity when compared to vehicle-treated control groups.[1][2]

Q2: Are there any known dose-dependent toxicities associated with RapaLink-1?

A2: Yes, the toxicity of RapaLink-1 appears to be dose-dependent. While lower doses (e.g., 1 mg/kg) are reported to be non-toxic and effective for mTORC1 inhibition, higher doses or chronic administration may lead to adverse effects.[3] For instance, chronic treatment with 1 mg/kg of RapaLink-1 three times a week for four weeks resulted in a notable decrease in body weight.[3] Furthermore, a study in a stroke model indicated that a 2 mg/kg dose of RapaLink-1 might be excessive due to its high potency, potentially leading to off-target inhibition of mTORC2 and detrimental effects.[4]

Q3: What are the specific organ-related toxicities observed with high-dose or chronic RapaLink-1 administration?

A3: Chronic administration of RapaLink-1 has been associated with several side effects, including:

• Metabolic changes: A significant decrease in body weight and an increase in blood glucose levels have been reported with long-term treatment.[3]

• Liver toxicity: As with other mTOR inhibitors, there is a potential for liver toxicity with chronic use of RapaLink-1.[3]

Q4: Is it possible to mitigate the peripheral toxicities of RapaLink-1?

A4: Yes, a binary drug strategy has been developed to counteract the peripheral side effects of RapaLink-1. This involves the co-administration of RapaBlock, a brain-impermeable ligand of FKBP12. RapaBlock protects mTORC1 activity in peripheral tissues, thereby preventing RapaLink-1-induced toxicities such as body weight loss, hyperglycemia, and liver damage, without compromising its activity in the central nervous system.[3]

Q5: What are the recommended formulations for in vivo studies with RapaLink-1?

A5: RapaLink-1 can be formulated for in vivo administration using a variety of co-solvents. Commonly used vehicles include DMSO, PEG300/PEG400, Tween 80, SBE-β-CD, and corn oil.[5] The specific formulation may depend on the experimental model and route of administration.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Significant body weight loss in animals during chronic treatment.	High cumulative dose of RapaLink-1 leading to systemic mTORC1 inhibition.	- Consider reducing the dosing frequency or the dose of RapaLink-1.- If brain-specific targeting is desired, co-administer RapaLink-1 with RapaBlock to protect peripheral tissues.[3]
Elevated blood glucose levels.	RapaLink-1-induced impairment of glucose metabolism.	- Monitor blood glucose levels regularly.- Co-administer RapaBlock with RapaLink-1 to mitigate hyperglycemia.[3]
Signs of liver toxicity (e.g., elevated liver enzymes).	Chronic peripheral mTORC1 inhibition.	- Assess liver function through blood chemistry.- Co-administration of RapaBlock can protect against RapaLink-1-dependent liver toxicity.[3]
Unexpected neurological symptoms or adverse effects.	The dose of RapaLink-1 may be too high, leading to mTORC2 inhibition.	- Reduce the dose of RapaLink-1. Doses as low as 0.4 mg/kg have been shown to inhibit mTORC1 in the brain.[4]- Perform dose-response studies to find the optimal therapeutic window that inhibits mTORC1 without significantly affecting mTORC2.[4]
Poor solubility or precipitation of the dosing solution.	Improper formulation of RapaLink-1.	- Ensure the use of appropriate co-solvents such as DMSO, PEG300, or Tween 80 for complete dissolution.[5]- Prepare fresh dosing solutions before each administration.

Quantitative Data Summary

Table 1: In Vivo Dosing and Observed Toxicity of RapaLink-1

Animal Model	Dose and Schedule	Observed Toxicities	Reference
Glioblastoma (Mouse Xenograft)	Every 5 days (dose not specified)	No significant changes in weight, blood counts, or serum chemistries.	[1]
Prostate Cancer (Mouse PDX)	1.5 mg/kg every 5-7 days	No signs of acute toxicity; comparable weight curve to vehicle.	[2]
Alcohol Use Disorder (Mouse)	1 mg/kg, 3 times/week for 4 weeks	Significant decrease in body weight.	[3]
Stroke (Rat)	2 mg/kg	Increased infarct volume, suggesting potential for detrimental effects at this dose.	[4]

Table 2: Mitigation of RapaLink-1 Toxicity with RapaBlock

Toxicity Parameter	RapaLink-1 alone (1 mg/kg)	RapaLink-1 (1 mg/kg) + RapaBlock (40 mg/kg)	Reference
Body Weight	Significant decrease	No significant change from vehicle	[3]
Blood Glucose	Increased	Reduced increase compared to RapaLink-1 alone	[3]
Liver Toxicity Markers	Increased	Prevented increase	[3]

Experimental Protocols

Protocol 1: In Vivo Toxicity Assessment of RapaLink-1

• Animal Model: Select an appropriate rodent model (e.g., BALB/c mice, Sprague-Dawley rats) based on the research question.

• Dosing Solution Preparation:

  • Dissolve RapaLink-1 in a vehicle appropriate for the route of administration (e.g., for intraperitoneal injection, a common vehicle is 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline).

  • Prepare fresh dosing solutions on the day of administration.

• Administration:

  • Administer RapaLink-1 via the desired route (e.g., intraperitoneal, oral gavage).

  • Include a vehicle-only control group.

• Monitoring:

  • Record body weight and general health status daily.

  • Observe for any clinical signs of toxicity (e.g., lethargy, ruffled fur, changes in behavior).

• Terminal Procedures:

  • At the end of the study, collect blood via cardiac puncture for complete blood count (CBC) and serum chemistry analysis (including liver enzymes like ALT and AST, and glucose levels).

  • Harvest organs (e.g., liver, kidneys, spleen) for histopathological examination.

Protocol 2: Co-administration of RapaLink-1 and RapaBlock to Mitigate Peripheral Toxicity

• Animal Model and Groups:

  • Use an appropriate mouse strain.

  • Establish four experimental groups: Vehicle, RapaLink-1 alone, RapaBlock alone, and RapaLink-1 + RapaBlock.

• Dosing Solutions:

  • Prepare RapaLink-1 and RapaBlock in a suitable vehicle.

• Administration:

  • Administer RapaBlock approximately 30-60 minutes before RapaLink-1 to allow for peripheral tissue protection.

  • Administer both compounds via the same route (e.g., intraperitoneal injection).

• Toxicity Assessment:

  • Monitor body weight and blood glucose levels regularly throughout the study.

  • At the study endpoint, collect blood and tissues for analysis as described in Protocol 1.

  • For liver toxicity assessment, analyze markers such as STAT3 phosphorylation and the expression of fibrogenic genes (e.g., Timp1, Col4a1) in liver tissue lysates.[3]

Visualizations

Caption: RapaLink-1 signaling pathway and points of inhibition.

Caption: Experimental workflow for in vivo toxicity assessment.

Caption: Troubleshooting decision tree for RapaLink-1 in vivo toxicity.

References

• 1. Brain-specific inhibition of mTORC1 eliminates side effects resulting from mTORC1 blockade in the periphery and reduces alcohol intake in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 3. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 4. Frontiers | Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption [frontiersin.org]
• 5. researchgate.net [researchgate.net]

RapaLink-1 off-target effects on mTORC2 at high concentrations

Welcome to the technical support center for RapaLink-1. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing RapaLink-1 in their experiments, with a specific focus on understanding and troubleshooting its off-target effects on mTORC2 at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is RapaLink-1 and how does it differ from rapamycin (B549165) and other mTOR inhibitors?

RapaLink-1 is a third-generation, bivalent inhibitor of mTOR.[1][2][3] It is a dimeric molecule that consists of rapamycin linked to a derivative of the mTOR kinase inhibitor sapanisertib (B612132) (MLN0128).[4] This unique structure allows RapaLink-1 to bind to both the FKBP12-rapamycin binding (FRB) domain and the ATP-binding catalytic site of mTOR simultaneously.[5] This dual binding mechanism makes it more potent than first-generation inhibitors like rapamycin, which only target the FRB domain, and second-generation mTOR kinase inhibitors (TORKis) that compete with ATP.[6][7]

Q2: Is RapaLink-1 selective for mTORC1 over mTORC2?

Yes, at low concentrations, RapaLink-1 is highly selective for mTORC1.[8][9] However, at higher concentrations, it will also inhibit mTORC2. This makes RapaLink-1 a powerful tool to dissect the distinct functions of mTORC1 and mTORC2.[10]

Q3: At what concentration does RapaLink-1 begin to inhibit mTORC2?

The concentration at which RapaLink-1 inhibits mTORC2 is cell-type dependent.[8][10] For example, in HEK293E cells, 3 nM of RapaLink-1 substantially inhibits mTORC1 without affecting mTORC2, while in PC3 cells, a lower concentration of 0.3 nM achieves the same selective effect.[8] Generally, the selectivity window between mTORC1 and mTORC2 inhibition is approximately three-fold.[8][11] It is crucial to perform a dose-response analysis in your specific cell line to determine the precise concentrations for selective mTORC1 inhibition versus dual mTORC1/mTORC2 inhibition.[8]

Q4: What are the typical downstream markers to assess mTORC1 and mTORC2 activity?

• mTORC1 activity: Phosphorylation of S6 kinase (S6K) at Thr389 and phosphorylation of 4E-BP1 at multiple sites (e.g., Thr37/46, Ser65).[8][12][13]

• mTORC2 activity: Phosphorylation of AKT at Ser473.[12][13]

Troubleshooting Guide

Issue 1: Unexpected inhibition of mTORC2 signaling at intended mTORC1-selective concentrations.

• Possible Cause: Cell-type sensitivity. The concentration of RapaLink-1 required for selective mTORC1 inhibition varies significantly between cell lines.[8]

• Troubleshooting Step: Perform a dose-response curve with a broad range of RapaLink-1 concentrations in your specific cell line. Analyze the phosphorylation status of both mTORC1 (p-S6K, p-4EBP1) and mTORC2 (p-AKT S473) substrates by Western blot to identify the optimal concentration for mTORC1-specific inhibition.

Issue 2: Inconsistent results between experiments.

• Possible Cause 1: Drug stability and storage. Improper storage of RapaLink-1 can lead to degradation and loss of potency.

• Troubleshooting Step 1: Store RapaLink-1 as a powder at -20°C for long-term storage (up to 2 years). In DMSO, it can be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.[14]

• Possible Cause 2: Variations in cell culture conditions. Cell density, passage number, and serum conditions can all influence mTOR signaling.

• Troubleshooting Step 2: Standardize your cell culture protocols. Ensure consistent cell seeding densities and use cells within a defined passage number range for all experiments.

Issue 3: RapaLink-1 does not inhibit mTORC1 or mTORC2 at expected concentrations.

• Possible Cause: Acquired resistance. Cells can develop resistance to mTOR inhibitors, potentially through mutations in mTOR.[5]

• Troubleshooting Step: If you are working with a cell line that has been previously exposed to mTOR inhibitors, consider sequencing the mTOR gene to check for resistance mutations. RapaLink-1 has been shown to be effective against some known resistance mutations.[5][14]

Data Presentation

Table 1: Concentration-Dependent Effects of RapaLink-1 on mTORC1 and mTORC2 Activity in Different Cell Lines

Cell Line	RapaLink-1 Concentration for mTORC1 Inhibition (without mTORC2 inhibition)	RapaLink-1 Concentration for Dual mTORC1/mTORC2 Inhibition	Key Downstream Markers Assessed	Reference
HEK293E	3 nM	10 nM	p-S6K, p-4EBP1, p-AKT (S473)	[8][9]
PC3	0.3 nM	> 0.3 nM	p-S6K, p-4EBP1, p-AKT (S473)	[8][10]
U87MG	1.56 nM	≥ 6.25 nM	p-RPS6, p-4EBP1, p-AKT (S473)	[2][15]
MDA-MB-468	~3-4 fold selectivity for mTORC1 over mTORC2	Not specified	pS6K	[11]

Experimental Protocols

Protocol 1: Western Blot Analysis of mTORC1 and mTORC2 Substrate Phosphorylation

This protocol provides a general framework for assessing the effects of RapaLink-1 on mTOR signaling.

• Cell Culture and Treatment:

  • Seed cells (e.g., HEK293E, PC3) in 6-well plates and grow to 70-80% confluency.

  • Treat cells with varying concentrations of RapaLink-1 (e.g., 0.1 nM to 100 nM) or a vehicle control (DMSO) for the desired duration (e.g., 24 hours).[10]

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) in Laemmli sample buffer at 95°C for 5 minutes.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • p-S6K (Thr389)

    • p-4EBP1 (Thr37/46)

    • p-AKT (Ser473)

    • Total S6K, 4EBP1, AKT, and a loading control (e.g., GAPDH, β-actin).

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: In Vitro mTORC2 Kinase Assay

This protocol can be adapted to directly measure the inhibitory effect of RapaLink-1 on mTORC2 kinase activity.

• Immunoprecipitation of mTORC2:

  • Lyse cells treated with or without RapaLink-1 in CHAPS lysis buffer.[16]

  • Incubate cell lysates with an anti-Rictor antibody to immunoprecipitate mTORC2.[13][16]

  • Capture the immune complexes with Protein A/G agarose (B213101) beads.

• Kinase Reaction:

  • Wash the immunoprecipitated mTORC2 complexes with kinase buffer.

  • Initiate the kinase reaction by adding recombinant inactive GST-AKT1 as a substrate and ATP.

  • Incubate at 37°C for 20-30 minutes.

• Analysis:

  • Terminate the reaction by adding SDS sample buffer.

  • Analyze the phosphorylation of GST-AKT1 at Ser473 by Western blot using a phospho-specific antibody.

Mandatory Visualizations

Caption: RapaLink-1's dual inhibition of mTORC1 and mTORC2.

Caption: Workflow for determining RapaLink-1's effects on mTOR signaling.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 5. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 7. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 14. RapaLink-1 Datasheet DC Chemicals [dcchemicals.com]
• 15. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evidence for Direct Activation of mTORC2 Kinase Activity by Phosphatidylinositol 3,4,5-Trisphosphate - PMC [pmc.ncbi.nlm.nih.gov]

minimizing RapaLink-1 induced toxicity in animal studies

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting protocols, and frequently asked questions (FAQs) to effectively manage and minimize toxicity associated with RapaLink-1 in animal studies.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is RapaLink-1 and what is its mechanism of action?

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR).[1][2] It is a dimeric molecule created by joining rapamycin to a derivative of sapanisertib (B612132) (an mTOR active-site inhibitor) via a chemical linker.[3] This unique structure allows it to interact with mTOR in two ways: the rapamycin portion binds to FKBP12, and this complex then binds to the FRB domain on mTOR, while the sapanisertib portion directly inhibits the mTOR kinase domain.[4] This dual-binding mechanism allows RapaLink-1 to potently and durably inhibit both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[4][5][6]

Diagram 1: RapaLink-1 dual-binding mechanism of action.

Q2: What are the common signs of toxicity in animals treated with RapaLink-1?

While some studies using specific intermittent dosing regimens have reported no acute toxicity,[4][5] chronic or high-dose administration of mTOR inhibitors, including RapaLink-1, can lead to adverse effects. Researchers should monitor for:

• Systemic Effects: Body weight loss, lethargy, and changes in posture or grooming.[7]

• Metabolic Changes: Hyperglycemia (increased blood glucose) is a known side effect of mTOR inhibition.[8]

• Liver Toxicity: Chronic administration may lead to liver stress, indicated by elevated serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST), and increased phosphorylation of STAT3.[8]

• Kidney Toxicity: mTOR inhibitors as a class can be associated with nephrotoxicity, such as elevations in serum creatinine.[9]

• Immunosuppression: As mTOR is critical for immune cell function, long-term inhibition may lead to immunosuppressive effects.[10]

Q3: What are the primary drivers of RapaLink-1 induced toxicity?

Toxicity is primarily driven by the potent, on-target inhibition of mTOR signaling, particularly mTORC2, which is critical for cell survival.[11][12]

• Dose-Dependent mTORC2 Inhibition: RapaLink-1 is a more potent inhibitor than rapamycin.[11][12] While low doses may selectively inhibit mTORC1, higher doses will also inhibit mTORC2, which can disrupt critical cellular functions and lead to toxicity.[11][12]

• Dosing Schedule: Continuous daily dosing is more likely to induce toxicity than intermittent schedules (e.g., every 5-7 days).[4][5][6] The durable inhibition by RapaLink-1 means less frequent administration may be sufficient and safer.[4]

• Formulation and Bioavailability: RapaLink-1 is a large molecule with likely poor water solubility, similar to rapamycin.[3][13] Improper formulation can lead to inconsistent absorption, variable plasma concentrations, and unpredictable toxicity.[13]

Section 2: Troubleshooting Guide

Problem: I am observing significant body weight loss (>15%) in my treatment group.

• Immediate Action:

  • Assess Animal Welfare: Check animals for signs of distress (e.g., hunched posture, rough coat, inactivity). Consider euthanasia for any animal exceeding humane endpoint criteria.

  • Pause Dosing: Temporarily halt administration to the affected cohort to allow for recovery.

• Troubleshooting Steps:

  • Review Dose and Schedule: This is the most common cause. If using a daily regimen, switch to an intermittent schedule (e.g., once every 5 days).[6] If already on an intermittent schedule, reduce the dose by 25-50%.

  • Check Formulation: Ensure the vehicle is well-tolerated and the compound is fully solubilized and stable. Inconsistent formulation can lead to "hot spots" of high dosage. Re-prepare the formulation and verify its homogeneity.

  • Provide Supportive Care: Ensure easy access to hydration and high-calorie, palatable food.

Problem: My study endpoint analysis reveals elevated liver enzymes (ALT/AST) or kidney markers (BUN/Creatinine).

• Immediate Action:

  • Correlate with Dose: Analyze if the toxicity is dose-dependent. This strongly suggests a compound-related effect.

  • Histopathology: If not already planned, perform a histopathological examination of the liver and kidneys to identify the nature and extent of the damage.

• Troubleshooting Steps:

  • Reduce Dose to Spare mTORC2: The observed toxicity may be due to potent mTORC2 inhibition. Future studies should use a lower dose to achieve a better balance of mTORC1 inhibition (efficacy) while sparing mTORC2 (safety).[11][12]

  • Incorporate Interim Monitoring: In subsequent studies, schedule interim blood draws (e.g., weekly) to monitor these markers. This allows for early detection and dose modification before toxicity becomes severe.[14]

  • Consider Route of Administration: While intraperitoneal (IP) injection is common, it can lead to high local concentrations. Explore alternative routes like oral gavage if a suitable formulation can be developed.[13]

Diagram 2: Troubleshooting workflow for managing in-study toxicity.

Section 3: Key Experimental Protocols

Protocol 1: Phased Dose Range Finding (DRF) Study

A DRF study is essential to determine the Maximum Tolerated Dose (MTD) before commencing larger efficacy studies.[7][15] This phased approach optimizes animal use while generating robust data.[16]

Objective: To identify a well-tolerated dose of RapaLink-1 for a specified study duration.

Phase A: Dose Escalation & Tolerability

• Animals: Use a small number of animals per group (n=2-3 mice).

• Dose Groups: Select a wide range of doses (e.g., 0.5, 1.5, 5, 15 mg/kg). The starting dose can be informed by published studies.[4][5]

• Dosing: Administer a single dose for each group.

• Monitoring: Observe animals intensely for 48-72 hours for acute clinical signs of toxicity.[17] Record body weights daily.

• Endpoint: Identify a dose that causes mild, reversible signs of toxicity. This will inform the dose selection for Phase B.

Phase B: Repeat Dosing & MTD Determination

• Animals: Increase group size (n=5-8 mice).

• Dose Groups: Select 3-4 dose levels based on Phase A results, narrowing the range around the potential MTD. Include a vehicle control group.

• Dosing: Administer RapaLink-1 for 7-14 days using the intended experimental schedule (e.g., every 5 days).[14][18]

• Monitoring: Conduct daily clinical observations and body weight measurements.[7]

• Endpoint Analysis: At the end of the study, collect blood for hematology and clinical chemistry analysis (focus on liver and kidney markers).[7] Perform gross necropsy to look for organ abnormalities.

• MTD Definition: The MTD is the highest dose that does not cause significant morbidity (e.g., >15-20% body weight loss) or overt signs of distress for the duration of the study.[19]

Diagram 3: Experimental workflow for a phased dose range finding study.

Protocol 2: Recommended Formulation for In Vivo Studies

Given RapaLink-1's structural similarity to rapamycin, a standard formulation for poorly soluble compounds is recommended. Note: Always test the vehicle alone in a satellite group of animals to ensure it is well-tolerated.

Materials:

• RapaLink-1 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile filtered

• Tween® 80 (Polysorbate 80)

• Polyethylene glycol 300 (PEG300)

• Saline (0.9% NaCl), sterile

Procedure (Example for a 1 mg/mL final solution):

• Weigh the required amount of RapaLink-1 powder.

• Dissolve the powder in DMSO to create a concentrated stock (e.g., 20 mg/mL). Ensure it is fully dissolved by gentle vortexing or sonication.

• In a separate sterile tube, prepare the vehicle solution. For a final vehicle of 5% DMSO, 5% Tween-80, and 30% PEG300, mix the components in the correct ratio.

• Slowly add the RapaLink-1/DMSO stock solution to the vehicle (Tween-80/PEG300 mix) while vortexing to prevent precipitation.

• Add sterile saline to reach the final desired volume and concentration.

• Administer to animals immediately after preparation. Do not store this formulation for long periods unless stability has been confirmed.

Protocol 3: Clinical Toxicity Monitoring Checklist

Consistent and thorough monitoring is crucial for early detection of adverse effects.[20]

Daily Checks:

Body Weight: Measure at the same time each day.

General Appearance: Note any changes in posture (hunching), fur (piloerection), or signs of dehydration.

Activity Level: Observe for lethargy, reduced mobility, or abnormal behaviors (e.g., circling).

Food and Water Intake: Visually inspect for changes in consumption.

Weekly Checks (or at study midpoint/termination):

Blood Sampling (if planned): Collect blood via appropriate methods (e.g., submandibular or saphenous vein) for:

• Complete Blood Count (CBC)

• Serum Clinical Chemistry (ALT, AST, BUN, Creatinine, Glucose)

Section 4: Quantitative Data Summary

Table 1: Example Dose-Dependent Toxicity Profile of an mTOR Inhibitor in a 14-Day Mouse Study (Hypothetical Data)

This table illustrates a typical dose-response relationship for toxicity markers. The goal is to select a dose that maximizes efficacy while remaining below the threshold of severe toxicity (e.g., the 2.5 mg/kg dose in this example).

Dose Group (mg/kg, every 5 days)	Mean Body Weight Change (%)	Mean Serum ALT (U/L)	Mean Blood Glucose (mg/dL)	Clinical Observations
Vehicle	+5.2%	35 ± 8	155 ± 20	Normal
0.5	+4.8%	40 ± 10	165 ± 25	Normal
2.5	-2.1%	65 ± 15	210 ± 30	Normal
7.5	-16.5%	250 ± 60	350 ± 50	Mild lethargy, slight piloerection
20.0	Study terminated early	N/A	N/A	Severe weight loss, hunched posture

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 4. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 6. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. Brain-specific inhibition of mTORC1 eliminates side effects resulting from mTORC1 blockade in the periphery and reduces alcohol intake in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Renal toxicity with mammalian target of rapamycin inhibitors: A meta-analysis of randomized clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chronic mTOR inhibition in mice with rapamycin alters T, B, myeloid, and innate lymphoid cells and gut flora and prolongs life of immune‐deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption [frontiersin.org]
• 13. New nanoformulation of rapamycin Rapatar extends lifespan in homozygous p53−/− mice by delaying carcinogenesis | Aging [aging-us.com]
• 14. labinsights.nl [labinsights.nl]
• 15. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 16. Dose range finding approach for rodent preweaning juvenile animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ijrpr.com [ijrpr.com]
• 18. The Importance of Toxicology Research in Preclinical Studies [pharmamodels.net]
• 19. nc3rs.org.uk [nc3rs.org.uk]
• 20. Digitalization of toxicology: improving preclinical to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]

dealing with inconsistent results in RapaLink-1 experiments

Welcome to the technical support center for RapaLink-1 experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting inconsistent results and to offer standardized protocols for key experiments.

Frequently Asked Questions (FAQs)

Q1: What is RapaLink-1 and how does it differ from rapamycin (B549165)?

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (mTOR).[1][2] It is a dimeric molecule that combines rapamycin with MLN0128, a second-generation mTOR kinase inhibitor, via an inert chemical linker.[1] This unique structure allows RapaLink-1 to bind to two different sites on the mTOR complex, giving it a dual inhibitory activity.[1] Unlike rapamycin, which primarily inhibits mTOR Complex 1 (mTORC1), RapaLink-1 can inhibit both mTORC1 and mTORC2.[3][4] It is also more potent than first- and second-generation mTOR inhibitors.[2]

Q2: What is the mechanism of action of RapaLink-1?

RapaLink-1's bivalent structure allows it to bind to both the FKBP12-rapamycin-binding (FRB) domain and the ATP-binding site of mTOR. This dual-binding mechanism leads to a more stable and potent inhibition of mTOR signaling pathways compared to rapamycin or mTOR kinase inhibitors alone.[5] At low nanomolar concentrations, RapaLink-1 selectively inhibits mTORC1, while higher concentrations are required to inhibit mTORC2.[3]

Q3: What are the known off-target effects or toxicities of RapaLink-1?

A key consideration with RapaLink-1 is its dose-dependent inhibition of mTORC2. While selective mTORC1 inhibition is often the goal, higher concentrations can lead to the inhibition of mTORC2, which can be considered an off-target effect depending on the experimental design.[3] Inhibition of mTORC2 can impact cell survival and cytoskeletal integrity.[3] In vivo studies have reported side effects such as body weight loss and impaired glucose metabolism with chronic administration, which are thought to be due to peripheral mTORC1 inhibition.[6]

Q4: Is RapaLink-1 effective against rapamycin-resistant mTOR mutants?

Yes, RapaLink-1 has been shown to be effective against cancer-derived, activating mutants of mTOR that are resistant to first- and second-generation mTOR inhibitors.[2][7]

Troubleshooting Guide

Inconsistent Inhibition of mTOR Signaling

Problem: Western blot results show variable or no inhibition of downstream mTOR targets (e.g., p-S6K, p-4EBP1, p-AKT).

Potential Cause	Troubleshooting Steps
Incorrect Dosage	RapaLink-1's effects are highly dose-dependent. Low concentrations (e.g., 1.56 nM) selectively inhibit mTORC1, while higher concentrations (≥6.25 nM) are needed to inhibit mTORC2.[1][3] Confirm the concentration used and perform a dose-response experiment to determine the optimal concentration for your cell line and experimental goals.
Cell Line Variability	Different cell lines exhibit varying sensitivity to RapaLink-1.[8] Determine the IC50 for your specific cell line. What is effective in one cell line may not be in another.
Compound Instability	RapaLink-1, especially in solution, can lose potency over time. Prepare fresh stock solutions in DMSO regularly. Store lyophilized powder at 4°C and stock solutions at -20°C for up to one month or -80°C for longer-term storage.[3] Avoid multiple freeze-thaw cycles.[3]
Incorrect Treatment Duration	The time required to observe effects can vary. While changes in phosphorylation of direct mTOR targets can be seen in as little as 3 hours, effects on cell viability or proliferation may require 48-72 hours of treatment.[9][10]
Feedback Loop Activation	Inhibition of mTORC1 can sometimes lead to the activation of pro-survival pathways, such as the PI3K/AKT pathway, through feedback mechanisms. This can complicate the interpretation of results.[5] Consider analyzing multiple time points and downstream effectors.

Variable Cell Viability or Proliferation Results

Problem: Inconsistent effects on cell growth, apoptosis, or cell cycle arrest are observed between experiments.

Potential Cause	Troubleshooting Steps
Suboptimal Cell Culture Conditions	Ensure consistent cell seeding density, passage number, and media composition. Changes in culture conditions can alter cellular responses to mTOR inhibitors.
Differential Cellular Responses	RapaLink-1 can induce both apoptosis and G1 cell cycle arrest, and the predominant effect can be cell-line dependent.[11] Characterize the specific response in your cell model using appropriate assays (e.g., Annexin V for apoptosis, propidium (B1200493) iodide staining for cell cycle).
Solvent Effects	RapaLink-1 is typically dissolved in DMSO. Ensure the final concentration of DMSO in your cell culture media is consistent across all experiments and below a toxic level (typically <0.5%). Include a vehicle-only (DMSO) control in all experiments.

Data Summary

In Vitro Efficacy of RapaLink-1 in Various Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Observed Effects
U87MG	Glioblastoma	~1.56 nM (for mTORC1 inhibition)	Growth inhibition, G0/G1 arrest, selective inhibition of p-RPS6 and p-4EBP1 at low doses[1][10]
LN229	Glioblastoma	Not specified	More potent growth inhibition compared to rapamycin or MLN0128[5]
786-o	Renal Cell Carcinoma	Not specified	Inhibition of proliferation, migration, and invasion; induction of apoptosis and G1 arrest[11]
A498	Renal Cell Carcinoma	Not specified	Inhibition of proliferation, migration, and invasion; induction of apoptosis and G1 arrest[11]
LAPC9	Prostate Cancer	4.6 nM	Reduced organoid viability[12]
BM18	Prostate Cancer	0.3 nM	Reduced organoid viability[12]
NCH644	Glioblastoma (Proneural)	Most resistant GSC model	Dose-dependent decrease in cell growth[8]
SF188	Pediatric Glioblastoma	Most sensitive GSC model	Dose-dependent decrease in cell growth[8]

Experimental Protocols

Protocol 1: Western Blot Analysis of mTOR Pathway Inhibition

This protocol outlines the steps to assess the phosphorylation status of key mTOR pathway proteins following RapaLink-1 treatment.

1. Cell Culture and Treatment:

• Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• Allow cells to adhere overnight.

• Treat cells with the desired concentrations of RapaLink-1 (e.g., 0.1 nM to 100 nM) or vehicle (DMSO) for the specified duration (e.g., 3, 6, or 24 hours).

2. Cell Lysis:

• Wash cells twice with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing occasionally.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA assay.

4. SDS-PAGE and Western Blotting:

• Normalize protein concentrations for all samples.

• Prepare samples with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Load equal amounts of protein onto an SDS-PAGE gel.

• Perform electrophoresis to separate proteins by size.

• Transfer proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

  • p-mTOR (Ser2448)

  • mTOR

  • p-S6K (Thr389)

  • S6K

  • p-4EBP1 (Thr37/46)

  • 4EBP1

  • p-AKT (Ser473)

  • AKT

  • GAPDH or β-actin (as a loading control)

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect proteins using an enhanced chemiluminescence (ECL) substrate and image the blot.

Protocol 2: Cell Viability Assay (e.g., MTT or WST-1)

This protocol is for assessing the effect of RapaLink-1 on cell proliferation and viability.

1. Cell Seeding:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Allow cells to adhere overnight.

2. Compound Treatment:

• Prepare serial dilutions of RapaLink-1 in culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing RapaLink-1 at various concentrations (e.g., 0-200 nM) or vehicle (DMSO).

• Incubate the plate for the desired time period (e.g., 48 or 72 hours).

3. Viability Assessment:

• Add 10 µL of MTT or WST-1 reagent to each well.

• Incubate the plate for 2-4 hours at 37°C.

• If using MTT, add 100 µL of solubilization solution to each well and incubate overnight at 37°C.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for WST-1) using a microplate reader.

4. Data Analysis:

• Subtract the background absorbance from all readings.

• Normalize the results to the vehicle-treated control wells to determine the percentage of cell viability.

• Plot the percentage of viability against the log of the RapaLink-1 concentration to determine the IC50 value.

Visualizations

Caption: mTOR Signaling Pathway and Inhibition by RapaLink-1.

Caption: General Experimental Workflow for RapaLink-1.

Caption: Troubleshooting Logic for RapaLink-1 Experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 3. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 4. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. abmole.com [abmole.com]
• 8. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]
• 10. apexbt.com [apexbt.com]
• 11. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption [frontiersin.org]

how to ensure complete inhibition of mTORC1 with RapaLink-1

Welcome to the technical support center for RapaLink-1. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing RapaLink-1 for the complete inhibition of mTORC1. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is RapaLink-1 and how does it differ from other mTOR inhibitors?

RapaLink-1 is a third-generation, bivalent inhibitor of mTOR.[1][2] It is a dimeric molecule created by linking rapamycin (B549165) to an mTOR kinase inhibitor (TORKi), MLN0128, via a chemical linker.[2][3][4] This unique structure allows RapaLink-1 to bind to two distinct sites on the mTOR complex, conferring several advantages over previous generations of mTOR inhibitors.[3][5]

• First-generation inhibitors (e.g., rapamycin): These are allosteric inhibitors that only partially block mTORC1 activity and do not inhibit mTORC2 at typical concentrations.[5][6] They are effective at inhibiting the phosphorylation of S6 Kinase (S6K) but are less effective against other key mTORC1 substrates like 4E-BP1.[4][5][6]

• Second-generation inhibitors (TORKis, e.g., MLN0128): These are ATP-competitive inhibitors that block the kinase activity of both mTORC1 and mTORC2.[1][4] However, they can have off-target effects and may not provide sustained inhibition.[5]

• RapaLink-1: By combining the high affinity of rapamycin for the FRB domain of mTOR with the kinase inhibition of MLN0128, RapaLink-1 achieves potent and durable inhibition of mTORC1.[1][5] It effectively inhibits both rapamycin-sensitive (like p-S6K) and rapamycin-resistant (like p-4EBP1) functions of mTORC1.[7][8]

Q2: How does RapaLink-1 achieve selective inhibition of mTORC1?

RapaLink-1's selectivity for mTORC1 over mTORC2 is dose-dependent.[5][7] At lower concentrations, RapaLink-1 leverages the high-affinity interaction between its rapamycin moiety and the FKBP12-FRB domain, which is accessible on mTORC1 but occluded on mTORC2.[9] This targeted binding allows for potent inhibition of mTORC1 at concentrations that do not significantly affect mTORC2.[5][7] At higher concentrations, the TORKi component of RapaLink-1 can inhibit mTORC2, leading to dual mTORC1/mTORC2 blockade.[4][7]

Q3: What are the key downstream markers to confirm complete mTORC1 inhibition?

To confirm complete mTORC1 inhibition, it is crucial to assess the phosphorylation status of key downstream substrates. The most reliable markers include:

• Phospho-S6 Ribosomal Protein (p-RPS6): A downstream effector of S6K, its phosphorylation is highly sensitive to mTORC1 inhibition.[5][6]

• Phospho-4E-BP1 (p-4EBP1): Inhibition of 4E-BP1 phosphorylation at key sites like Thr37/46 is a critical indicator of complete mTORC1 inhibition, as these sites are often resistant to rapamycin alone.[4][5][7]

• Phospho-ULK1 (p-ULK1 at Ser757): This phosphorylation site is another rapamycin-resistant mTORC1 substrate involved in autophagy regulation.[7][8]

Troubleshooting Guide

Problem 1: Incomplete inhibition of mTORC1 signaling (persistent p-4EBP1).

• Possible Cause 1: Suboptimal concentration of RapaLink-1.

  • Solution: The effective concentration of RapaLink-1 can vary between cell lines.[7] It is essential to perform a dose-response experiment to determine the optimal concentration for your specific cell type. Start with a range of concentrations (e.g., 0.1 nM to 100 nM) and assess the phosphorylation of both p-S6 and p-4EBP1.

• Possible Cause 2: Insufficient treatment duration.

  • Solution: While RapaLink-1 provides durable inhibition, the time required to achieve maximal effect can vary.[5] A time-course experiment (e.g., 1, 3, 6, 12, 24 hours) is recommended to determine the optimal treatment duration.

• Possible Cause 3: Instability of RapaLink-1 in solution.

  • Solution: RapaLink-1, once in solution, should be stored at -20°C and used within one month to prevent loss of potency.[1] Aliquoting the stock solution is recommended to avoid multiple freeze-thaw cycles.[1]

Problem 2: Off-target effects, including inhibition of mTORC2.

• Possible Cause: RapaLink-1 concentration is too high.

  • Solution: As mentioned, the selectivity of RapaLink-1 for mTORC1 is dose-dependent.[5][7] If you observe inhibition of mTORC2, as indicated by decreased phosphorylation of AKT at Ser473, reduce the concentration of RapaLink-1.[4][5] A careful dose-response analysis will help identify the concentration window that provides complete mTORC1 inhibition without significant mTORC2 inhibition.

Problem 3: Variability in results between experiments.

• Possible Cause 1: Inconsistent cell culture conditions.

  • Solution: Ensure that cells are seeded at a consistent density and are in a logarithmic growth phase before treatment. Variations in cell confluence or serum concentration can affect mTOR signaling.

• Possible Cause 2: Degradation of RapaLink-1.

  • Solution: Always use freshly prepared dilutions of RapaLink-1 from a properly stored stock solution.[1]

Data Presentation

Table 1: Effective Concentrations of RapaLink-1 for mTORC1 Inhibition in Various Cell Lines

Cell Line	Effective Concentration for mTORC1 Inhibition	Observed Effects
U87MG (Glioblastoma)	1.56 nM	Selective inhibition of p-RPS6 and p-4EBP1.[2][5]
LN229 (Glioblastoma)	1.56 nM	Selective inhibition of p-RPS6 and p-4EBP1.[5]
786-o (Renal Carcinoma)	100 nM	Inhibition of p-p70S6K and p-4EBP1.[4]
A498 (Renal Carcinoma)	100 nM	Inhibition of p-p70S6K and p-4EBP1.[4]
HEK293E	3 nM	Substantial inhibition of mTORC1 with no effect on mTORC2.[7]
PC3 (Prostate Cancer)	0.3 nM	Substantial inhibition of mTORC1 with no effect on mTORC2.[8]

Table 2: Comparison of RapaLink-1 with Other mTOR Inhibitors

Inhibitor	Target(s)	Effect on p-S6K	Effect on p-4EBP1 (Thr37/46)
Rapamycin	mTORC1 (allosteric)	Strong Inhibition	Weak/Incomplete Inhibition[4][5]
MLN0128 (TORKi)	mTORC1/mTORC2 (catalytic)	Strong Inhibition	Strong Inhibition[5]
RapaLink-1	mTORC1 (bivalent)	Strong Inhibition	Strong and Complete Inhibition[5][7]

Experimental Protocols

Protocol 1: Dose-Response Analysis of RapaLink-1 on mTORC1 Signaling

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 70-80% confluence on the day of the experiment.

• Cell Starvation (Optional): For some experiments, to reduce basal mTOR activity, you can serum-starve the cells for 2-4 hours prior to treatment.

• RapaLink-1 Preparation: Prepare a series of dilutions of RapaLink-1 in your cell culture medium. A suggested range is 0.1, 0.3, 1, 3, 10, 30, and 100 nM. Include a vehicle control (DMSO).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of RapaLink-1 or vehicle.

• Incubation: Incubate the cells for a predetermined time (e.g., 3 hours).[5]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis:

  • Determine the protein concentration of each lysate.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against p-S6 (S235/236), total S6, p-4E-BP1 (T37/46), total 4E-BP1, p-AKT (S473), total AKT, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate secondary antibodies and visualize the bands using a suitable detection method.

Visualizations

Caption: Simplified mTOR signaling pathway showing the points of inhibition by RapaLink-1.

Caption: Bivalent mechanism of action of RapaLink-1 on mTORC1.

Caption: Troubleshooting workflow for achieving complete mTORC1 inhibition with RapaLink-1.

References

• 1. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rapalink-1 - Wikipedia [en.wikipedia.org]
• 4. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 7. researchgate.net [researchgate.net]
• 8. Dissecting the biology of mTORC1 beyond rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]

stability of RapaLink-1 in solution over time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of RapaLink-1 in solution over time. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the integrity and reproducibility of your experiments involving RapaLink-1.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for RapaLink-1?

A1: For optimal stability, RapaLink-1 should be stored under the following conditions:

• Solid Form: Store at -20°C for up to 3 years.

• In Solvent: Store stock solutions at -80°C for up to 1 year or at -20°C for up to 1 month. It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q2: What is the recommended solvent for preparing RapaLink-1 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing RapaLink-1 stock solutions.

Q3: How can I ensure the stability of my RapaLink-1 stock solution?

A3: To ensure the stability of your RapaLink-1 stock solution, it is crucial to use anhydrous DMSO and store it in tightly sealed vials to protect it from moisture and light. For long-term storage, aliquoting the stock solution into smaller, single-use volumes is recommended to minimize freeze-thaw cycles.

Q4: Are there any known degradation products of RapaLink-1?

A4: Currently, there is no publicly available information detailing the specific degradation products of RapaLink-1. However, given its structure, which includes a macrolide (rapamycin) and a kinase inhibitor (MLN0128) component, potential degradation pathways could involve hydrolysis of the ester and amide bonds, particularly in the presence of water or non-neutral pH.

Troubleshooting Guide

Issue: Inconsistent or lower-than-expected activity of RapaLink-1 in my experiments.

This issue can often be attributed to the degradation of RapaLink-1 in solution. Here are some potential causes and troubleshooting steps:

Potential Cause	Troubleshooting Steps
Improper Storage of Stock Solution	Ensure your RapaLink-1 stock solution is stored at the recommended temperature (-80°C for long-term, -20°C for short-term) in tightly sealed vials. Avoid repeated freeze-thaw cycles by preparing and using aliquots.
Contamination of Solvent	Use anhydrous, high-purity DMSO to prepare your stock solutions. Moisture in DMSO can lead to hydrolysis of the compound.
Extended Storage of Diluted Solutions	Prepare working dilutions of RapaLink-1 fresh for each experiment. Avoid storing diluted solutions for extended periods, as the stability in aqueous media is lower than in DMSO.
pH of Experimental Media	Be aware that the pH of your cell culture media or buffer can affect the stability of RapaLink-1. If you suspect pH-related degradation, consider performing a stability check in your specific experimental buffer.
Photodegradation	Protect your RapaLink-1 solutions from light, especially during storage and handling, by using amber vials or wrapping containers in foil.

Quantitative Data on Small Molecule Stability in DMSO

While specific quantitative stability data for RapaLink-1 is not publicly available, the following table summarizes general findings on the stability of a diverse set of small molecules in DMSO, which can serve as a useful reference.

Storage Condition	Observation
Temperature	85% of compounds were found to be stable in DMSO with 10% water for 2 years at 4°C.
Freeze-Thaw Cycles	No significant loss of compound was observed for a diverse set of compounds after 11 freeze-thaw cycles.
Water Content	Increased water content in DMSO can promote the degradation of susceptible compounds through hydrolysis.

Disclaimer: The data above represents general observations. The stability of RapaLink-1 should be experimentally verified for your specific storage and handling conditions.

Experimental Protocols

Protocol 1: Assessing the Stability of RapaLink-1 in DMSO

This protocol outlines a method to determine the stability of RapaLink-1 in DMSO over time using Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• RapaLink-1

• Anhydrous DMSO (≥99.9% purity)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA), LC-MS grade

• Amber glass or polypropylene (B1209903) vials with screw caps

• Analytical balance

• Vortex mixer

• HPLC or UHPLC system coupled to a mass spectrometer

Procedure:

• Prepare Stock Solution: Accurately weigh RapaLink-1 and dissolve it in anhydrous DMSO to a final concentration of 10 mM. Vortex until fully dissolved.

• Aliquoting: Dispense the stock solution into multiple amber vials, creating aliquots for each time point and storage condition to be tested.

• Storage: Store the aliquots at the desired temperatures (e.g., room temperature, 4°C, -20°C, and -80°C).

• Time Points: Designate time points for analysis (e.g., T=0, 24 hours, 1 week, 1 month, 3 months).

• Sample Preparation for Analysis:

  • At each time point, retrieve one aliquot from each storage condition.

  • Allow the vial to equilibrate to room temperature.

  • Prepare a sample for LC-MS analysis by diluting the stock solution to a suitable concentration (e.g., 1 µM) with a mixture of ACN and water (e.g., 50:50 v/v) containing 0.1% formic acid.

• LC-MS Analysis:

  • Analyze the samples using a validated LC-MS method capable of separating RapaLink-1 from potential degradants.

  • A C18 reversed-phase column is generally suitable.

  • A typical mobile phase would be a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Data Analysis:

  • Determine the peak area of the RapaLink-1 parent compound at each time point.

  • Calculate the percentage of RapaLink-1 remaining relative to the T=0 sample: % Remaining = (Peak Area at Tx / Peak Area at T0) * 100

  • Plot the % Remaining against time to generate a stability profile.

Visualizations

Caption: Workflow for assessing RapaLink-1 stability.

Caption: RapaLink-1 inhibition of mTOR signaling pathways.

avoiding freeze-thaw degradation of RapaLink-1 stocks

This technical support center provides guidance on the proper handling and storage of RapaLink-1 to prevent degradation, with a specific focus on the detrimental effects of freeze-thaw cycles. Adherence to these protocols is crucial for ensuring the compound's potency and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to avoid freeze-thaw cycles with RapaLink-1 stock solutions?

Q2: What is the recommended solvent for RapaLink-1?

A2: The recommended solvent for RapaLink-1 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[2][4] RapaLink-1 is highly soluble in DMSO, with concentrations of up to 178 mg/mL being achievable.[2]

Q3: How should I store the lyophilized powder and prepared stock solutions of RapaLink-1?

A3: Lyophilized RapaLink-1 powder should be stored at 4°C and desiccated; under these conditions, it is stable for up to 24 months.[1] Once dissolved in a solvent like DMSO, the stock solution should be aliquoted and stored at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 1 year).[3][4]

Q4: Can I store my RapaLink-1 stock solution at -20°C for longer than one month?

A4: It is not recommended. For storage periods exceeding one month, -80°C is the advised temperature to maintain the stability and potency of the compound.[1][3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent or weaker than expected experimental results (e.g., reduced mTOR pathway inhibition).	Degradation of RapaLink-1 due to improper storage or handling, particularly repeated freeze-thaw cycles.	1. Prepare a fresh stock solution of RapaLink-1 from lyophilized powder. 2. Ensure the new stock solution is properly aliquoted into single-use volumes before freezing. 3. Use a fresh aliquot for each experiment. 4. Verify the concentration of your stock solution.
Precipitate observed in the RapaLink-1 stock solution upon thawing.	The solubility of RapaLink-1 may have been exceeded, or the solvent (DMSO) may have absorbed moisture.	1. Gently warm the solution to 37°C and vortex to try and redissolve the precipitate. Sonication may also be recommended.[4] 2. If the precipitate does not dissolve, it is best to discard the stock and prepare a new one using fresh, anhydrous DMSO. 3. Ensure that the DMSO used is of high purity and has been stored properly to prevent water absorption.
Difficulty dissolving the lyophilized RapaLink-1 powder.	Inadequate solvent volume or insufficient mixing.	1. Confirm the calculations for your desired stock concentration. 2. Add the recommended volume of DMSO to the vial. 3. Vortex the solution thoroughly. Gentle warming to 37°C can aid in dissolution.

Data Presentation: RapaLink-1 Storage Recommendations

The following table summarizes the recommended storage conditions for RapaLink-1 to ensure its stability and efficacy.

Form	Storage Temperature	Duration of Stability	Key Considerations
Lyophilized Powder	4°C	24 months	Store in a desiccated environment.[1]
In Solvent (e.g., DMSO)	-20°C	Up to 1 month	Aliquot into single-use volumes to avoid freeze-thaw cycles.[1][3]
In Solvent (e.g., DMSO)	-80°C	Up to 1 year	Recommended for long-term storage. Aliquot into single-use volumes.[3][4]

Experimental Protocols

Protocol for Preparation of RapaLink-1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RapaLink-1 in DMSO.

Materials:

• RapaLink-1 lyophilized powder (e.g., 5 mg)

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Pre-calculation: Before opening the vial of RapaLink-1, calculate the required volume of DMSO to achieve the desired stock concentration. The molecular weight of RapaLink-1 is 1784.14 g/mol . To prepare a 10 mM stock solution from 5 mg of RapaLink-1, you will need 0.28 mL of DMSO.[2]

• Reconstitution: Allow the vial of lyophilized RapaLink-1 to come to room temperature before opening to prevent condensation. Add the calculated volume of anhydrous DMSO to the vial.

• Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C can assist with dissolution.

• Aliquotting: Dispense the stock solution into single-use, sterile microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment to avoid the need to thaw and re-freeze the remaining solution.

• Storage: Store the aliquots at -80°C for long-term storage. For immediate or short-term use (within one month), storage at -20°C is acceptable.

Mandatory Visualizations

RapaLink-1 Mechanism of Action on mTOR Signaling Pathway

Caption: RapaLink-1 inhibits the mTORC1 signaling pathway.

Experimental Workflow for Handling RapaLink-1 Stocks

Caption: Workflow for handling RapaLink-1 to avoid degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Rapalink-1 | mTOR inhibitor with brain permeability | TargetMol [targetmol.com]

Reference Data & Comparative Studies

RapaLink-1 vs. Rapamycin: A Comparative Analysis of their Effects on 4E-BP1 Phosphorylation

A deep dive into the differential inhibitory activities of a novel third-generation mTOR inhibitor and the classic allosteric inhibitor, rapamycin (B549165), on the pivotal mTORC1 substrate, p-4E-BP1.

This guide provides a detailed comparison of the effects of RapaLink-1 and rapamycin on the phosphorylation of the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). 4E-BP1 is a key downstream effector of the mTORC1 signaling pathway, and its phosphorylation status is a critical determinant of cap-dependent translation and cell growth. This document is intended for researchers, scientists, and drug development professionals interested in the nuances of mTOR pathway inhibition.

The mTOR Signaling Pathway and the Role of 4E-BP1

The mechanistic target of rapamycin (mTOR) is a serine/threonine kinase that forms two distinct complexes, mTORC1 and mTORC2. mTORC1 is a central regulator of cell growth and proliferation, and one of its primary functions is to phosphorylate 4E-BP1. In its hypophosphorylated state, 4E-BP1 binds to the eukaryotic initiation factor 4E (eIF4E), preventing the formation of the eIF4F complex and thereby inhibiting cap-dependent translation. Upon phosphorylation by mTORC1, 4E-BP1 dissociates from eIF4E, allowing for the initiation of protein synthesis.

Diagram 1: mTOR Signaling Pathway and Inhibition.

RapaLink-1: A Bivalent mTOR Inhibitor

RapaLink-1 is a third-generation, bivalent mTOR inhibitor. It is synthesized by linking rapamycin to a second-generation mTOR kinase inhibitor (TORKi), MLN0128, via an inert chemical linker.[1] This unique structure allows RapaLink-1 to simultaneously bind to two distinct sites on mTORC1: the FKBP12-rapamycin binding (FRB) domain and the ATP-binding site of the kinase domain.[1] This dual-binding mechanism is thought to contribute to its enhanced potency and sustained inhibitory activity.

Comparative Efficacy on p-4E-BP1 Inhibition

Experimental evidence consistently demonstrates that RapaLink-1 is a significantly more potent and complete inhibitor of 4E-BP1 phosphorylation compared to rapamycin. While rapamycin effectively inhibits other mTORC1 substrates like p70S6K, its effect on 4E-BP1 is often partial and transient.[2] In many cell types, 4E-BP1 phosphorylation can recover within hours of rapamycin treatment, leading to rapamycin resistance.[2] In contrast, RapaLink-1 achieves a more profound and durable inhibition of p-4E-BP1.[3][4]

Feature	RapaLink-1	Rapamycin	Reference
Mechanism of Action	Bivalent inhibitor: binds to both the FRB domain and the kinase domain of mTOR.	Allosteric inhibitor: forms a complex with FKBP12 that binds to the FRB domain of mTOR.
Effect on p-4E-BP1	Potent and sustained inhibition of phosphorylation at multiple sites (e.g., Thr37/46).	Incomplete and often transient inhibition of phosphorylation, particularly at sites like Thr37/46.	[2][3]
Potency (IC50/pIC50)	pIC50 ≥ 8.5 for p-4E-BP1 (Thr37/Thr46) inhibition in MDA-MB-468 cells.	Ineffective at inhibiting p-4E-BP1 (p4EBP1 T37/T46) in MDA-MB-468 cells.	[5]
Qualitative Western Blot	Strong dose-dependent decrease in p-4E-BP1 levels at low nanomolar concentrations (e.g., starting at 1.56 nM in U87MG cells).	Modest or no significant decrease in p-4E-BP1 levels, even at higher concentrations.	[1][3]

Experimental Protocols

The following is a generalized protocol for assessing the effects of RapaLink-1 and rapamycin on p-4E-BP1 levels via Western blotting, based on methodologies reported in the cited literature.

1. Cell Culture and Treatment:

• Culture the desired cell line (e.g., U87MG, MDA-MB-468, 786-o) in appropriate media and conditions.

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat the cells with varying concentrations of RapaLink-1 (e.g., 0.39 nM to 100 nM), rapamycin (e.g., 10 nM to 100 nM), or DMSO as a vehicle control for a specified duration (e.g., 3, 6, or 24 hours).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells, transfer the lysate to microcentrifuge tubes, and incubate on ice for 30 minutes.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

4. Western Blotting:

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the protein samples by SDS-PAGE on a 10-12% polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against phospho-4E-BP1 (e.g., Thr37/46, Ser65) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent and visualize with an imaging system.

• Strip the membrane and re-probe with an antibody for total 4E-BP1 and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

5. Data Analysis:

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the p-4E-BP1 signal to the total 4E-BP1 and/or the loading control signal.

• Compare the normalized p-4E-BP1 levels in the treated samples to the vehicle control.

Experimental Workflow

Diagram 2: Western Blotting Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of RapaLink-1 versus Everolimus in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of RapaLink-1, a third-generation mTOR inhibitor, and everolimus (B549166), a first-generation mTOR inhibitor (rapalog), in the context of their anti-cancer efficacy. The information is compiled from preclinical studies to highlight the key differences in their mechanism of action and performance, supported by experimental data.

Introduction to mTOR Inhibition in Cancer

The mammalian target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1] It forms two distinct multiprotein complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1] The PI3K/Akt/mTOR pathway is one of the most frequently hyperactivated signaling pathways in human cancers, making it a prime target for therapeutic intervention.[2][3]

• Everolimus (RAD001) is a derivative of rapamycin and a well-established, FDA-approved mTOR inhibitor.[4][5] It functions as an allosteric inhibitor primarily targeting mTORC1.[4][6]

• RapaLink-1 is a novel, third-generation bivalent mTOR inhibitor. It was designed to overcome the limitations of earlier inhibitors by combining the properties of rapamycin and a second-generation mTOR kinase inhibitor (TORKi) into a single molecule.[2][7][8]

Mechanism of Action: A Fundamental Difference

The primary distinction between everolimus and RapaLink-1 lies in their interaction with the mTOR complexes.

Everolimus acts by first binding to the intracellular protein FKBP12.[6][9] This everolimus-FKBP12 complex then binds to the FRB domain of mTOR, specifically inhibiting the function of mTORC1 .[3] This leads to the dephosphorylation of its downstream effectors, p70S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1), which in turn suppresses protein synthesis and cell proliferation.[3][10] However, this inhibition of mTORC1 is often incomplete and can lead to a feedback activation of the Akt signaling pathway, which may limit its anti-cancer efficacy.[5][10]

RapaLink-1 is a bivalent inhibitor, meaning it binds to two distinct sites. It consists of a rapamycin moiety linked to an ATP-competitive mTOR kinase inhibitor (MLN0128).[7][8][11] This unique structure allows it to bind to FKBP12 (like everolimus) and simultaneously occupy the ATP-binding catalytic site of the mTOR kinase domain.[7][12] The result is a more potent, durable, and complete inhibition of both mTORC1 and mTORC2 .[1][2][13] By inhibiting mTORC2, RapaLink-1 also blocks the phosphorylation and activation of Akt at Ser473, preventing the feedback loop that often compromises the effectiveness of first-generation inhibitors.[1][14]

Caption: mTOR signaling pathway showing points of inhibition for Everolimus and RapaLink-1.

Comparative Efficacy in Cancer Cells

Studies directly comparing RapaLink-1 with everolimus are emerging. A key study in renal cell carcinoma (RCC) compared RapaLink-1 to temsirolimus, another first-generation rapalog with a mechanism of action highly similar to everolimus.[11][14] The findings from this and other studies consistently demonstrate the superior potency of RapaLink-1.

RapaLink-1 demonstrates significantly greater inhibition of cancer cell proliferation compared to first-generation inhibitors. This enhanced effect is observed across various cancer cell lines, including those that are resistant to other treatments.[11][14]

Feature	RapaLink-1	Everolimus / Temsirolimus	Cell Lines	Source
Growth Inhibition	Significantly greater inhibition of cell viability.	Moderate inhibition of cell viability.	786-o, A498 (RCC); SU-R-786-o (Sunitinib-Resistant RCC)	[14]
Effect on Resistant Cells	Highly effective against sunitinib-resistant RCC cells.[11][14]	Less effective against sunitinib-resistant RCC cells.[14]	SU-R-786-o, SU-R-A498, SU-R-ACHN, SU-R-caki1	[14]
Potency	Effective at low nanomolar concentrations (e.g., 1.56 nM).[7][8]	Requires higher concentrations for similar effects.[4]	U87MG (Glioblastoma)	[7][8]

RapaLink-1 is a more potent inducer of apoptosis (programmed cell death) and cell cycle arrest than its predecessors.

Feature	RapaLink-1	Everolimus / Temsirolimus	Cell Lines	Source
Apoptosis Induction	Induces apoptosis in a broader range of cell lines.[14] Increased cleavage of PARP.[13][14]	Induces apoptosis in a limited number of cell lines.	786-o, A498 (RCC)	[14]
Cell Cycle Arrest	Induces a significantly greater degree of G1 phase arrest.[12][14][15]	Induces G1 phase arrest.	786-o, A498 (RCC); U87MG (Glioblastoma)	[8][14]

The superior efficacy of RapaLink-1 is directly linked to its ability to more completely shut down mTOR signaling. Western blot analyses consistently show a more profound reduction in the phosphorylation of key downstream targets.

Phospho-Protein	RapaLink-1	Everolimus / Temsirolimus	Significance	Source
p-S6K / p-RPS6	Strong inhibition.	Strong inhibition.	Both drugs effectively inhibit this mTORC1 target.	[14][16]
p-4EBP1	Strong and durable inhibition.[16]	Incomplete or modest inhibition.[5][14][16]	Key differentiator; critical for suppressing protein synthesis.	[14][16]
p-AKT (S473)	Strong inhibition.[1][14]	No direct inhibition; can cause feedback activation.[5][10]	Key differentiator; indicates mTORC2 inhibition and blocks survival signals.	[1][14]
Other Pathways	Suppresses parts of MAPK and ErbB signaling pathways.[11][14]	No significant effect observed on these pathways.	Suggests a broader anti-cancer effect.	[14]

Experimental Methodologies

The data presented in this guide are derived from standard preclinical assays. Below are generalized protocols representative of those used in the cited studies.

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Caption: Generalized workflow for a cell viability assay.

Protocol Details:

• Cell Seeding: Cancer cells (e.g., 786-o, A498) are seeded into 96-well plates at a density of 2,000-5,000 cells per well and incubated for 24 hours.

• Drug Treatment: Cells are treated with a range of concentrations (e.g., 1-1000 nmol/L) of RapaLink-1 or everolimus for a specified duration (e.g., 72 hours).[14]

• Reagent Addition: An XTT or MTT solution is added to each well. Viable cells with active mitochondrial dehydrogenases convert the reagent into a colored formazan (B1609692) product.

• Data Acquisition: The absorbance of the formazan product is measured using a spectrophotometer or plate reader at an appropriate wavelength (e.g., 450 nm). Viability is expressed as a percentage relative to untreated control cells.

This technique is used to detect and quantify the levels of specific proteins, particularly the phosphorylated (activated) forms of signaling molecules.

Protocol Details:

• Cell Lysis: After treatment with the inhibitors, cells are washed with PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA or Bradford assay.

• SDS-PAGE: Equal amounts of protein (e.g., 20-40 µg) from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or BSA) and then incubated overnight with primary antibodies specific to the target proteins (e.g., anti-p-AKT, anti-p-4EBP1, anti-cleaved PARP).[14][17]

• Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.[18][19] Loading controls like β-actin or α-tubulin are used to ensure equal protein loading.[18]

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.

Protocol Details:

• Cell Treatment: Cells are treated with the inhibitors as described for the desired time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed on a flow cytometer. Annexin V-positive/PI-negative cells are identified as early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic/necrotic.[13]

Summary and Conclusion

The available preclinical data strongly indicates that RapaLink-1 possesses superior anti-cancer efficacy compared to first-generation mTOR inhibitors like everolimus.

Key Advantages of RapaLink-1:

• Dual Inhibition: By targeting both mTORC1 and mTORC2, RapaLink-1 provides a more comprehensive and durable blockade of the mTOR pathway.[2][13]

• Overcomes Resistance: It demonstrates efficacy in cancer models that are resistant to other targeted therapies and overcomes the feedback activation of Akt that limits rapalogs.[7][11][14]

• Greater Potency: RapaLink-1 is more effective at inhibiting cell proliferation, inducing apoptosis, and arresting the cell cycle at lower concentrations.[8][14]

• Broader Impact: Evidence suggests RapaLink-1 may suppress other oncogenic pathways, such as MAPK and ErbB signaling, broadening its therapeutic potential.[11][14]

References

• 1. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 2. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 3. clinicalpub.com [clinicalpub.com]
• 4. Everolimus: An Review on the Mechanism of Action and Clinical Data_Chemicalbook [chemicalbook.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. What is the mechanism of Everolimus? [synapse.patsnap.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. portlandpress.com [portlandpress.com]
• 11. Potential new therapy of Rapalink-1, a new generation mammalian target of rapamycin inhibitor, against sunitinib-resistant renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 13. Rapalink-1 and Hydroxychloroquine Exhibit an Additive Effect in Undifferentiated Pleomorphic Sarcoma by Inducing Apoptosis | Anticancer Research [ar.iiarjournals.org]
• 14. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mTOR Inhibitor Rapalink-1 Prevents Ethanol-Induced Senescence in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Validating mTORC1 and mTORC2 Inhibition by RapaLink-1: A Comparative Guide

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial regulator of cell growth, proliferation, and metabolism.[1][2][3][4] By chemically linking a rapamycin analog to the mTOR kinase inhibitor (TORKi) MLN0128, RapaLink-1 leverages a unique mechanism to potently and durably inhibit both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).[1][4][5] This guide provides a comparative analysis of RapaLink-1 against other mTOR inhibitors, supported by experimental data and detailed protocols for validating its dual inhibitory action.

Mechanism of Action: A Bivalent Approach

Unlike its predecessors, RapaLink-1 was designed to overcome the limitations of first and second-generation mTOR inhibitors.[3][6] It simultaneously targets two distinct sites on the mTOR protein:

• Rapamycin Moiety : Binds to the FKBP12 protein, and this complex then allosterically binds to the FRB domain of mTOR, primarily inhibiting mTORC1.[1][5] This binding provides high affinity and durability.[5][7]

• MLN0128 Moiety : Targets the ATP-binding kinase domain of mTOR, inhibiting the catalytic activity of both mTORC1 and mTORC2.[1][2]

This dual-binding action allows RapaLink-1 to effectively suppress mTOR signaling even in cells with mutations that confer resistance to other inhibitors.[1][6]

Caption: RapaLink-1 bivalent binding mechanism.

Comparison with Alternative mTOR Inhibitors

RapaLink-1 demonstrates significant advantages over previous generations of mTOR inhibitors. First-generation inhibitors (rapalogs) incompletely inhibit mTORC1 and can lead to feedback activation of PI3K/AKT signaling.[3][8] Second-generation inhibitors (TORKis) block both complexes but can have less durable effects in vivo.[5][7] RapaLink-1 combines the durability of rapalogs with the comprehensive inhibition of TORKis.[7]

Inhibitor Class	Examples	Target(s)	Effect on mTORC1 Substrates	Effect on mTORC2 Substrates	Key Characteristics
1st Gen (Rapalogs)	Rapamycin, Temsirolimus, Everolimus	Allosteric mTORC1	Incomplete inhibition; inhibits p-S6K but is a poor inhibitor of p-4E-BP1.[1][8]	Generally no direct inhibition; long-term treatment can disrupt mTORC2 assembly in some contexts.[9]	High specificity for mTORC1; can induce feedback activation of AKT.[3]
2nd Gen (TORKis)	MLN0128, Torin1	ATP-competitive mTOR Kinase	Potent inhibition of both p-S6K and p-4E-BP1.[1]	Potent inhibition of p-AKT (S473).[1]	Dual mTORC1/2 inhibition; less durable effect in vivo compared to RapaLink-1.[5][7]
3rd Gen (Bivalent)	RapaLink-1	FRB Domain & mTOR Kinase	Potent and complete inhibition of both p-S6K and p-4E-BP1. [6][10]	Potent inhibition of p-AKT (S473). [6][8]	Combines durability and potent dual inhibition; overcomes resistance mutations. [4][6]

Validating mTORC1 and mTORC2 Inhibition: Experimental Data

The dual inhibitory activity of RapaLink-1 is typically validated by assessing the phosphorylation status of key downstream substrates of mTORC1 and mTORC2 via Western blotting.

• mTORC1 Activity Markers : Phosphorylation of ribosomal protein S6 (p-RPS6 at S235/236) and eukaryotic translation initiation factor 4E-binding protein 1 (p-4E-BP1 at T37/46).[1][6][8]

• mTORC2 Activity Marker : Phosphorylation of Akt at Serine 473 (p-AKT at S473).[6][8]

The following table summarizes comparative data on the inhibition of these markers.

Cell Line	Inhibitor	Concentration	p-4E-BP1 (T37/46) Inhibition	p-RPS6 (S235/236) Inhibition	p-AKT (S473) Inhibition
Glioblastoma (LN229, U87MG)	RapaLink-1	1.56 nM	Potent [1]	Potent [1]	Minimal at low dose [1]
RapaLink-1	>6.25 nM	Potent [11]	Potent [11]	Potent [11]
Rapamycin	>6.25 nM	Modest/Inefficient[1]	Potent[1]	None
MLN0128	Dose-dependent	Potent[1]	Potent[1]	Potent[1]
Renal Carcinoma (786-o, A498)	RapaLink-1	100 nM	Greater than Temsirolimus [8]	Greater than Temsirolimus [8]	Greater than Temsirolimus [8]
Temsirolimus	100 nM	Did not inhibit[8]	Inhibited	Did not inhibit[8]
Breast Cancer (MCF-7)	RapaLink-1	1-3 nM	Potent [6]	Potent [6]	Potent [6]

RapaLink-1 consistently demonstrates more potent and complete inhibition of the mTORC1 substrate p-4E-BP1 compared to rapamycin and its analogs.[1][5][8] Furthermore, it effectively inhibits the mTORC2 substrate p-AKT, a function lacking in first-generation inhibitors.[8]

Caption: mTOR signaling and points of inhibition.

Experimental Protocols

Protocol: Western Blot Analysis of mTORC1/C2 Substrate Phosphorylation

This protocol outlines the key steps to assess the inhibitory effect of RapaLink-1 on mTOR signaling in cultured cells.

• Cell Culture and Treatment:

  • Plate cells (e.g., U87MG, MCF-7, 786-o) at an appropriate density and allow them to adhere overnight.

  • Treat cells with a dose-range of RapaLink-1 (e.g., 0.1 nM to 100 nM) and control inhibitors (e.g., Rapamycin, MLN0128) for a specified time (e.g., 3, 6, or 24 hours).[5] Include a vehicle-only control (e.g., DMSO).

• Cell Lysis:

  • After treatment, wash cells with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse cells on ice using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation at ~14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key primary antibodies include:

    • Phospho-4E-BP1 (Thr37/46)

    • Phospho-S6 Ribosomal Protein (Ser240/244 or Ser235/236)

    • Phospho-Akt (Ser473)

    • Total 4E-BP1, S6, Akt (for loading controls)

    • A housekeeping protein like GAPDH or β-actin (for loading control).[5][8]

  • Wash the membrane and incubate with a species-appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities using densitometry software and normalize the phosphorylated protein levels to their respective total protein levels.

Caption: Experimental workflow for Western blot analysis.

References

• 1. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 2. researchgate.net [researchgate.net]
• 3. Targeting the mTOR pathway using novel ATP-competitive inhibitors, Torin1, Torin2 and XL388, in the treatment of glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Dual-mTOR Inhibitor Rapalink-1 Reduces Prostate Cancer Patient-Derived Xenograft Growth and Alters Tumor Heterogeneity [frontiersin.org]
• 8. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Both mTORC1 and mTORC2 are involved in the regulation of cell adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Commentary: Rapalink-1 Increased Infarct Size in Early Cerebral Ischemia–Reperfusion With Increased Blood–Brain Barrier Disruption [frontiersin.org]

Evaluating the Synergistic Potential of RapaLink-1 in Combination Therapies

A Comparative Guide for Researchers

The landscape of cancer therapy is increasingly focused on combination strategies to overcome resistance and enhance therapeutic efficacy. RapaLink-1, a third-generation, bivalent mTOR inhibitor, has demonstrated significant potency by combining the durable mTORC1 binding of rapamycin (B549165) with the ATP-competitive kinase inhibition of MLN0128.[1][2] This guide provides an objective comparison of the synergistic effects of RapaLink-1 with other agents, supported by experimental data, and contrasts its performance with alternative mTOR inhibitors.

RapaLink-1: Superior Single-Agent and Synergistic Activity

RapaLink-1 was developed to provide a more potent and durable inhibition of the mTOR pathway compared to its predecessors.[1] As a bivalent inhibitor, it engages both the FKBP12-rapamycin-binding (FRB) domain and the ATP kinase domain of mTOR, leading to robust and sustained suppression of mTORC1 and mTORC2 signaling.[2][3] Preclinical studies have consistently shown that RapaLink-1 is more potent than first-generation (rapamycin, everolimus (B549166), temsirolimus) and second-generation (MLN0128) mTOR inhibitors as a single agent in various cancer models, including glioblastoma and renal cell carcinoma.[3][4][5]

A key therapeutic advantage lies in its ability to generate potent synergistic effects when combined with other treatments. A notable example is its combination with the standard-of-care chemotherapy temozolomide (B1682018) (TMZ) and Tumor Treating Fields (TTFields) in glioblastoma stem cells (GSCs).

Synergy Data: RapaLink-1 in Glioblastoma

In patient-derived glioblastoma stem cell models, the combination of RapaLink-1 and TMZ exhibits strong synergism, which is further enhanced by the application of TTFields. The synergistic effect, quantified by the Combination Index (CI) using the Chou-Talalay method (where CI < 1 indicates synergy), is significant across multiple GSC lines.[2][6][7]

Cell Line	Combination	Combination Index (CI) Value	Level of Synergy
JHH520	RapaLink-1 + TMZ	< 0.2	Very Strong Synergy[6]
RapaLink-1 + TMZ + TTFields	Significantly < 0.2	Enhanced Synergy[6]
SF188	RapaLink-1 + TMZ	< 0.5	Strong Synergy[6]
RapaLink-1 + TMZ + TTFields	Significantly < 0.5	Enhanced Synergy[6]
GBM1	RapaLink-1 + TMZ	< 0.75	Synergy[6]
RapaLink-1 + TMZ + TTFields	Numerically lower than 0.75	Enhanced Synergy[6]
BTSC233	RapaLink-1 + TMZ	< 0.9	Moderate Synergy[6]
RapaLink-1 + TMZ + TTFields	Significantly < 0.9	Enhanced Synergy[6]

Comparison with Alternative mTOR Inhibitor Combinations

To contextualize the performance of RapaLink-1, it is useful to compare its synergistic potential with combinations involving first-generation (rapalogs) and second-generation mTOR inhibitors. These alternatives often aim to block compensatory signaling pathways that are activated upon mTOR inhibition, such as the MAPK/ERK or HDAC pathways.

Alternative Combination 1: Rapalogs with MEK Inhibitors

Inhibition of mTORC1 by rapalogs like rapamycin can lead to a feedback activation of the RAS/MEK/ERK signaling pathway, conferring drug resistance.[8][9] Combining rapamycin with a MEK inhibitor like trametinib (B1684009) has been shown to produce potent synergistic antitumor effects in non-small-cell lung cancer (NSCLC).[8][10]

Cancer Model	Combination	Combination Index (CI) Value	Level of Synergy
NSCLC (A549, PC9, H1650)	Rapamycin + Trametinib	0.02 - 0.51	Very Strong to Strong Synergy[10]

Alternative Combination 2: mTOR Inhibitors with HDAC Inhibitors

Histone deacetylase (HDAC) inhibitors represent another class of drugs that show preclinical synergy with mTOR inhibitors. The combination of the rapalog everolimus with the pan-HDAC inhibitor panobinostat (B1684620) has shown synergistic antiproliferative activity in lymphoma models.[6][11] This is attributed to the reciprocal inhibition of negative feedback loops.[6][11] Similarly, the second-generation mTOR inhibitor MLN0128 (INK128) shows synergy with HDAC inhibitors in NSCLC.[12]

Cancer Model	Combination	Key Finding
Lymphoma	Everolimus + Panobinostat	Synergistic antiproliferative activity observed in vitro.[6][11]
NSCLC	MLN0128 + Panobinostat/SAHA	Synergistic at all tested concentrations.[12]
Triple-Negative Breast Cancer	Rapamycin + Panobinostat	Enhanced efficacy in repressing growth and inducing apoptosis compared to monotherapy.[13]

While direct comparative data is limited, the superior single-agent potency of RapaLink-1 and its robust inhibition of both mTORC1 and mTORC2 suggest that its synergistic combinations may offer a wider therapeutic window and greater efficacy than those based on earlier-generation inhibitors.[3][4]

Mechanistic Basis for Synergy

The synergistic effects observed with RapaLink-1 and other mTOR inhibitors stem from the co-inhibition of critical, interconnected cancer signaling pathways.

Fig. 1: Interconnected signaling pathways targeted by combination therapies.

As shown in Figure 1, mTOR inhibitors like RapaLink-1 block the central PI3K/AKT/mTOR pathway. However, this can trigger a feedback loop (via S6K) or crosstalk that activates the MAPK/ERK pathway. Combining an mTOR inhibitor with a MEK inhibitor blocks both avenues, leading to a more profound shutdown of pro-survival signaling. Similarly, HDAC inhibitors can affect the acetylation status of key signaling proteins like AKT, converging on the same pathway as mTOR inhibitors to synergistically induce apoptosis.[6]

Detailed Experimental Protocols

Reproducibility is paramount in research. The following are summarized protocols for key assays used to determine the synergistic effects described in this guide.

Protocol 1: Glioblastoma Stem Cell (GSC) Culture

• Source: Patient-derived glioblastoma multiforme (GBM) tumor tissue.[14]

• Dissociation: Mince fresh tumor specimens and digest enzymatically to obtain a single-cell suspension.[14]

• Culture Medium: Plate cells in a defined, serum-free stem cell medium containing essential nutrients, N2/B27 supplements, and growth factors (e.g., EGF and bFGF).[14]

• Culture Conditions: Grow cells in ultra-low attachment culture dishes at 37°C in a humidified 5% CO₂ incubator. GSCs will grow as floating, multicellular spheroids known as "tumorspheres".[14]

• Passaging: When tumorspheres reach approximately 150-200 μm in diameter (typically 7-10 days), collect them by gentle centrifugation, dissociate back into single cells, and re-plate at a lower density.[14]

Protocol 2: Cell Viability (MTT) Assay

• Cell Plating: Seed GSCs (dissociated into single cells) in 96-well plates at a predetermined density and allow them to adhere or form small spheroids.

• Drug Treatment: Treat cells with RapaLink-1, TMZ, or their combination at various concentrations (e.g., 0.25x to 4x the IC50 value). Include a vehicle (DMSO) control.[2][6]

• Incubation: Incubate the plates for a defined period (e.g., 48 to 96 hours) at 37°C and 5% CO₂. The incubation time should be sufficient to observe a dose-dependent effect.[6]

• MTT Reagent: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.[6]

• Solubilization: Lyse the cells and solubilize the formazan crystals by adding 100 µL of a solubilization buffer (e.g., HCl-isopropanol-TritonX).[6]

• Readout: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Protocol 3: In Vitro Tumor Treating Fields (TTFields) Application

• System: Use a laboratory system designed for in vitro TTFields application, such as the inovitro™ system.[2][4]

• Plating: Plate GSCs in specialized ceramic dishes with a transparent bottom that allows for TTFields application.

• Drug Addition: Add drugs (RapaLink-1, TMZ, or combination) to the dishes immediately before starting TTFields treatment.[2]

• TTFields Application: Place the dishes in the inovitro™ system and apply perpendicular alternating electric fields. For glioblastoma, a clinically relevant frequency of 200 kHz and an intensity of ~1.7 V/cm is typically used.[2][4][6]

• Incubation: Maintain the treatment for the desired duration (e.g., 48-96 hours) at 37°C in a humidified incubator.[2]

• Analysis: Following treatment, harvest the cells and perform downstream assays, such as the MTT assay, to assess viability.

Protocol 4: Synergy Calculation (Chou-Talalay Method)

• Data Input: Use dose-effect data from the cell viability assays for each drug alone and for the fixed-ratio combination.

• Software: Utilize software like CompuSyn® to perform the calculations.[2]

• Calculation: The software applies the median-effect equation to calculate the Combination Index (CI).[5]

• Interpretation:

  • CI < 1: Synergism (the combined effect is greater than the sum of individual effects).

  • CI = 1: Additive effect.

  • CI > 1: Antagonism (the combined effect is less than the sum of individual effects).[2]

Fig. 2: Experimental workflow for determining drug synergy.

Conclusion

The available preclinical data strongly support the synergistic potential of RapaLink-1 in combination therapies. Its enhanced potency as a dual mTORC1/mTORC2 inhibitor provides a strong foundation for creating highly effective anti-cancer regimens. In glioblastoma models, the synergy of RapaLink-1 with temozolomide and TTFields is particularly compelling. When compared to combinations involving older mTOR inhibitors, which also show significant synergistic activity with MEK and HDAC inhibitors, RapaLink-1's superior molecular mechanism of action suggests it is a highly promising candidate for further clinical investigation in combination settings. This guide provides the foundational data and protocols for researchers to build upon these findings and explore the full therapeutic potential of RapaLink-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Potential new therapy of Rapalink‐1, a new generation mammalian target of rapamycin inhibitor, against sunitinib‐resistant renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mighty RapaLink-1 vanquishes undruggable mutant mTOR in glioblastoma - Jhanwar-Uniyal - Translational Cancer Research [tcr.amegroups.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Rapamycin and trametinib: a rational combination for treatment of NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phase I study of the mTOR inhibitor everolimus in combination with the histone deacetylase inhibitor panobinostat in patients with advanced clear cell renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phase I study of panobinostat plus everolimus in patients with relapsed or refractory lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-content analysis identified synergistic drug interactions between INK128, an mTOR inhibitor, and HDAC inhibitors in a non-small cell lung cancer cell line | springermedizin.de [springermedizin.de]
• 12. Histone deacetylase inhibitor panobinostat in combination with rapamycin confers enhanced efficacy against triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. MEK inhibitor trametinib combined with PI3K/mTOR inhibitor BEZ-235 as an effective strategy against NSCLC through impairment of glucose metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]

Validating RapaLink-1 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of RapaLink-1's performance in cellular target engagement against other mTOR inhibitors. We present supporting experimental data, detailed methodologies for key validation assays, and visual diagrams to elucidate complex biological pathways and experimental workflows.

Executive Summary

RapaLink-1 is a third-generation, bivalent inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a crucial kinase regulating cell growth and proliferation. It is synthesized by linking rapamycin (a first-generation allosteric mTORC1 inhibitor) with MLN0128 (a second-generation mTOR kinase inhibitor, or TORKi)[1]. This unique structure allows RapaLink-1 to simultaneously bind to two distinct sites on the mTOR protein: the FKBP12-rapamycin-binding (FRB) domain and the ATP-binding site in the kinase domain. This dual-binding mechanism results in a more potent and durable inhibition of both mTOR Complex 1 (mTORC1) and mTORC2 compared to its predecessors. This guide will delve into the experimental validation of this enhanced target engagement.

Data Presentation: Performance Comparison of mTOR Inhibitors

While direct comparative data from target engagement assays like the Cellular Thermal Shift Assay (CETSA) for RapaLink-1 is not extensively published, its superior target engagement can be inferred from its potent inhibition of downstream mTOR signaling pathways. The following table summarizes key performance indicators for RapaLink-1 and its comparator compounds, rapamycin and MLN0128.

Inhibitor	Target(s)	Mechanism of Action	Potency (IC50/EC50)	Key Advantages	Key Limitations
RapaLink-1	mTORC1 & mTORC2	Bivalent: Binds to both FRB and kinase domains of mTOR.	Potent inhibition of p-4EBP1 and p-S6K at low nM concentrations.[1]	Overcomes resistance to first and second-generation inhibitors; durable target inhibition.[2]	Larger molecule, potential for different pharmacokinetic properties.
Rapamycin	mTORC1 (allosteric)	Forms a complex with FKBP12 to bind to the FRB domain of mTOR.	Incomplete inhibition of mTORC1 signaling, particularly 4EBP1 phosphorylation.	High specificity for mTORC1.	Incomplete inhibition of mTORC1; activation of feedback loops.
MLN0128 (Sapanisertib)	mTORC1 & mTORC2 (catalytic)	ATP-competitive inhibitor of the mTOR kinase domain.	IC50 of ~1 nM for mTOR in cell-free assays.[3] Proliferation IC50 in various cancer cell lines in the low nM range (e.g., 2-130 nM in sarcoma cell lines).[4][5][6]	Potent inhibition of both mTORC1 and mTORC2.	Shorter residence time compared to RapaLink-1.[2]

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. MLN0128, an ATP-Competitive mTOR Kinase Inhibitor, with Potent In vitro and In vivo Antitumor Activity as Potential Therapy for Bone and Soft-Tissue Sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting mTOR with MLN0128 Overcomes Rapamycin and Chemoresistant Primary Effusion Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigational drug MLN0128, a novel TORC1/2 inhibitor, demonstrates potent oral antitumor activity in human breast cancer xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of RapaLink-1: A Procedural Guide

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and preventing environmental contamination. This guide provides essential, step-by-step procedures for the proper disposal of RapaLink-1, a third-generation mTOR inhibitor. Adherence to these guidelines is critical due to the compound's potential hazards.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for RapaLink-1. The compound is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, all handling must be conducted with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat, within a well-ventilated chemical fume hood.

Step-by-Step Disposal Protocol

Step 1: Waste Identification and Classification

All materials contaminated with RapaLink-1, including unused product, empty vials, pipette tips, and contaminated PPE, must be treated as hazardous chemical waste.

Step 2: Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, chemically resistant, and clearly labeled hazardous waste container. The label should include the words "Hazardous Waste," the name "RapaLink-1," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

• Solid Waste: Collect all solid waste, such as contaminated gloves, vials, and absorbent materials, in the designated solid hazardous waste container.

• Liquid Waste: If RapaLink-1 is in a solvent, it should be collected in a designated liquid hazardous waste container compatible with the solvent used. Do not mix with other incompatible waste streams.

Step 3: On-site Storage

• Secure Storage: The sealed hazardous waste container must be stored in a designated, secure, and well-ventilated area away from general laboratory traffic.

• Secondary Containment: To mitigate the risk of spills, place the primary waste container within a larger, chemically resistant secondary containment bin.

• Adherence to Limits: Comply with your institution's regulations regarding the maximum volume of hazardous waste that can be accumulated and the time frame for its storage within the laboratory.

Step 4: Disposal and Removal

• Professional Disposal: The disposal of RapaLink-1 waste must be handled by an approved and licensed hazardous waste disposal company[1]. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

• Documentation: Complete all required waste disposal forms and maintain records as per your institution's and local regulatory requirements.

Quantitative Data for RapaLink-1 Handling and Disposal

The following table summarizes key quantitative and qualitative data pertinent to the safe handling and disposal of RapaLink-1.

Parameter	Value/Instruction	Source
GHS Hazard Classification	Acute toxicity, Oral (Category 4), H302; Acute aquatic toxicity (Category 1), H400; Chronic aquatic toxicity (Category 1), H410	[1]
Hazard Statements	H302: Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects.	[1]
Precautionary Statements	P264, P270, P273, P301 + P312, P330, P391, P501	[1]
Disposal Recommendation	Dispose of contents/container to an approved waste disposal plant.	[1]
Storage (Powder)	2 years at -20°C	[2]
Storage (in DMSO)	2 weeks at 4°C; 6 months at -80°C	[2]

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols for handling hazardous chemicals and information derived from the RapaLink-1 Safety Data Sheet. No specific experimental protocols for the chemical neutralization or deactivation of RapaLink-1 for disposal are publicly available. The recommended and mandatory procedure is disposal via a licensed hazardous waste management service.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of RapaLink-1, from initial handling to final removal.

Caption: Workflow for the proper disposal of RapaLink-1.

References

• 1. RapaLink-1|1887095-82-0|MSDS [dcchemicals.com]
• 2. RapaLink-1 Datasheet DC Chemicals [dcchemicals.com]

Essential Safety and Operational Guidance for Handling RapaLink-1

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with RapaLink-1. Adherence to these procedures is essential for ensuring laboratory safety and maintaining the integrity of your experiments.

Hazard Identification and Personal Protective Equipment (PPE)

RapaLink-1 is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent adherence to safety protocols is mandatory.

1.1 GHS Hazard Classification

Classification	Hazard Statement
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed.[1]
Acute aquatic toxicity (Category 1)	H400: Very toxic to aquatic life.[1]
Chronic aquatic toxicity (Category 1)	H410: Very toxic to aquatic life with long lasting effects.[1]

1.2 Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be worn at all times in the laboratory.
Goggles	Recommended when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or other appropriate material. Inspect for tears before use.
Body Protection	Laboratory Coat	Fully buttoned to protect skin and clothing.
Respiratory Protection	Not generally required for handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if aerosols may be generated or if working with large quantities.

Handling and Storage

Proper handling and storage are critical to ensure the stability of RapaLink-1 and the safety of laboratory personnel.

2.1 Reconstitution and Stock Solutions

RapaLink-1 is typically supplied as a lyophilized powder.[2]

Parameter	Recommendation
Solvent	DMSO
Stock Concentration	10 mM
Example Reconstitution	To create a 10 mM stock solution, reconstitute 5 mg of RapaLink-1 powder in 0.28 mL of DMSO.[2]

2.2 Storage Conditions

Form	Storage Temperature	Stability
Lyophilized Powder	4°C, desiccated	24 months[2]
In Solution (DMSO)	-20°C	Use within 1 month to prevent loss of potency. Aliquot to avoid multiple freeze/thaw cycles.[2]

2.3 General Handling Precautions

• Do not eat, drink, or smoke when using this product.[1]

• Wash skin thoroughly after handling.[1]

• Avoid release to the environment.[1]

• Ensure adequate ventilation in the work area.

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Procedure
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[1]
Eye Contact	Remove any contact lenses, locate an eye-wash station, and flush eyes immediately with large amounts of water. Separate eyelids with fingers to ensure adequate flushing. Promptly call a physician.[1]
Skin Contact	Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes and call a physician.[1]
Inhalation	Immediately relocate self or victim to fresh air. If not breathing, give artificial respiration. Seek medical attention.[3]

Disposal Plan

Due to its high aquatic toxicity, RapaLink-1 and its containers must be disposed of as hazardous waste.

• Waste Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

• Spillage: Collect spillage.[1] Avoid dust formation and prevent it from entering drains.

RapaLink-1 Mechanism of Action: mTOR Signaling Pathway

RapaLink-1 is a third-generation mTOR inhibitor that combines the functionalities of first-generation (rapamycin-like) and second-generation (mTOR kinase inhibitors) compounds.[2][4] It bivalently binds to mTOR, effectively inhibiting both mTORC1 and mTORC2 complexes.[2] This dual inhibition overcomes resistance seen with earlier generations of mTOR inhibitors.[2][5]

Caption: RapaLink-1 inhibits both mTORC1 and mTORC2 pathways.

References

• 1. RapaLink-1|1887095-82-0|MSDS [dcchemicals.com]
• 2. RapaLink-1 | Cell Signaling Technology [cellsignal.com]
• 3. selleck.co.jp [selleck.co.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. apexbt.com [apexbt.com]